Technical Documentation Center

1,3-diphenyl-1H-pyrazol-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,3-diphenyl-1H-pyrazol-4-amine

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 1,3-diphenyl-1H-pyrazol-4-amine

Abstract This technical guide provides a comprehensive and in-depth overview of a reliable and efficient multi-step synthesis for 1,3-diphenyl-1H-pyrazol-4-amine, a valuable heterocyclic scaffold in medicinal chemistry a...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive and in-depth overview of a reliable and efficient multi-step synthesis for 1,3-diphenyl-1H-pyrazol-4-amine, a valuable heterocyclic scaffold in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also a thorough examination of the underlying reaction mechanisms and strategic considerations for each synthetic step. The presented pathway is a robust and scalable four-step process commencing from readily available starting materials, acetophenone and phenylhydrazine. Each protocol is designed as a self-validating system, with clear causality behind experimental choices to ensure reproducibility and high yields. All claims and procedures are substantiated with citations to authoritative scientific literature.

Introduction and Strategic Overview

The 1,3-diphenyl-1H-pyrazol-4-amine core is a privileged scaffold found in a variety of biologically active compounds and functional materials. Its rigid, planar structure and the presence of a primary amine group make it an ideal building block for the synthesis of diverse derivatives with applications ranging from kinase inhibitors to organic light-emitting diodes (OLEDs).

This guide details a logical and field-proven synthetic strategy that can be summarized in four key stages:

  • Formation of Acetophenone Phenylhydrazone (I): A classical condensation reaction to create the precursor for the pyrazole ring.

  • Vilsmeier-Haack Cyclization and Formylation: Construction of the pyrazole ring system and simultaneous introduction of a formyl group at the C4 position to yield 1,3-diphenyl-1H-pyrazole-4-carbaldehyde (II).

  • Conversion to Pyrazole-4-carbonitrile (III): A one-pot transformation of the aldehyde to a nitrile, a versatile intermediate for the introduction of the amino group.

  • Reduction to 1,3-diphenyl-1H-pyrazol-4-amine (IV): The final step, achieving the target primary amine via catalytic reduction of the nitrile.

This synthetic route is advantageous due to the accessibility of the starting materials, the reliability of the individual transformations, and the relatively high overall yield.

Comparative Analysis of Synthetic Pathways

The chosen four-step synthesis is one of several possible routes to the target molecule. Below is a comparative table of potential strategies:

Synthetic StrategyStarting MaterialsKey IntermediatesAdvantagesDisadvantages
Vilsmeier-Haack Route (Detailed in this Guide) Acetophenone, PhenylhydrazineHydrazone, Formylpyrazole, NitrilepyrazoleReadily available starting materials, high yields, well-established reactions.Multi-step process.
Nitration and Reduction 1,3-Diphenyl-1H-pyrazole4-Nitro-1,3-diphenyl-1H-pyrazolePotentially shorter route.Use of harsh nitrating agents, potential for regioisomeric impurities, hazardous intermediates.[1]
Thorpe-Ziegler Cyclization Benzyl cyanide, Phenyl diazonium saltEnaminonitrileGood for constructing substituted aminopyrazoles.[2]May require more complex starting materials and careful control of cyclization conditions.

The Vilsmeier-Haack approach was selected for this guide due to its robustness, scalability, and the extensive documentation available in the scientific literature, which aligns with the principles of providing a trustworthy and authoritative resource.

Detailed Synthetic Protocols and Mechanistic Insights

Step 1: Synthesis of Acetophenone Phenylhydrazone (I)

This initial step involves the condensation of acetophenone with phenylhydrazine to form the corresponding hydrazone. This reaction is a cornerstone of pyrazole synthesis, establishing the N-N bond and the carbon framework necessary for subsequent cyclization.

  • To a solution of acetophenone (0.019 mol) in 60 mL of ethanol, add phenylhydrazine hydrochloride (0.028 mol).

  • Add a catalytic amount of concentrated acetic acid (1 mL).

  • Reflux the reaction mixture for 1 hour.

  • Cool the mixture, and the product will precipitate.

  • Filter the precipitate, wash with cold ethanol, and dry under vacuum to yield Acetophenone Phenylhydrazone (I).

  • Ethanol as Solvent: Provides good solubility for the reactants and allows for easy precipitation of the product upon cooling.

  • Acetic Acid Catalyst: The acidic medium protonates the carbonyl oxygen of acetophenone, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amino group of phenylhydrazine.

  • Reflux Conditions: The elevated temperature provides the necessary activation energy for the condensation and subsequent dehydration to form the C=N double bond of the hydrazone.

Step 2: Vilsmeier-Haack Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde (II)

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich compounds. In this synthesis, it serves a dual purpose: the cyclization of the hydrazone to form the pyrazole ring and the concurrent formylation at the C4 position.[3]

  • In a flask equipped with a dropping funnel and a stirrer, cool N,N-dimethylformamide (DMF, 15 mL) to 0-5 °C.

  • Slowly add phosphoryl chloride (POCl₃, 5 mL) dropwise to the cold DMF with continuous stirring over 30 minutes to form the Vilsmeier reagent.

  • Dissolve Acetophenone Phenylhydrazone (I) (3.15 g, 15 mmol) in 5 mL of DMF.

  • Add the hydrazone solution dropwise to the cold Vilsmeier reagent over 1 hour, maintaining the temperature at 0-5 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat at 50-60 °C for 5-6 hours.[4]

  • Cool the reaction mixture and pour it onto crushed ice.

  • The crude product will precipitate. Filter the solid, wash with water, and recrystallize from ethanol to obtain 1,3-diphenyl-1H-pyrazole-4-carbaldehyde (II) as colorless needles.[5] A typical yield for this reaction is around 72%, with a melting point of 135 °C.[6]

The reaction proceeds through the initial formation of the electrophilic Vilsmeier reagent, a chloroiminium ion, from DMF and POCl₃.[7] The hydrazone then acts as a nucleophile, attacking the Vilsmeier reagent, which initiates a cascade of reactions leading to the cyclized and formylated pyrazole.

Vilsmeier_Haack DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl3 Hydrazone Acetophenone Phenylhydrazone (I) POCl3 POCl3 Intermediate_A Initial Adduct Hydrazone->Intermediate_A + Vilsmeier Reagent Intermediate_B Cyclized Intermediate Intermediate_A->Intermediate_B Cyclization Intermediate_C Iminium Salt Intermediate_B->Intermediate_C Elimination Aldehyde 1,3-Diphenyl-1H-pyrazole- 4-carbaldehyde (II) Intermediate_C->Aldehyde Hydrolysis

Caption: Vilsmeier-Haack Reaction Pathway.

Step 3: Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbonitrile (III)

The conversion of the aldehyde to a nitrile is a crucial step, as the nitrile group is readily reduced to a primary amine. This transformation can be efficiently achieved in a one-pot reaction via an oxime intermediate.[8]

  • In a flask, cool a mixture of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde (II) (1 mmol) and formic acid (2.5 mL) to 5-10 °C.

  • Add hydroxylamine hydrochloride (1 mmol) to the mixture.

  • After 1 minute, add a catalytic amount of orthophosphoric acid (1 mol%).

  • Heat the reaction mixture to 100 °C until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and pour it into 10 mL of ice-cold water.

  • The precipitated solid is filtered, washed with water, and recrystallized from ethanol to yield 1,3-diphenyl-1H-pyrazole-4-carbonitrile (III). This one-pot method is reported to have excellent yields (98-99%).[8]

The reaction proceeds in two stages within the one-pot setup. First, the aldehyde reacts with hydroxylamine hydrochloride to form an aldoxime. The acidic medium catalyzes this condensation. Subsequently, the orthophosphoric acid catalyzes the dehydration of the oxime to the corresponding nitrile.[9][10]

Nitrile_Formation Aldehyde Pyrazole-4-carbaldehyde (II) Hydroxylamine NH2OH·HCl Oxime Pyrazole-4-aldoxime Aldehyde->Oxime + NH2OH·HCl Nitrile Pyrazole-4-carbonitrile (III) Oxime->Nitrile Dehydration (-H2O) H3PO4 H3PO4 (catalyst)

Caption: One-pot conversion of aldehyde to nitrile.

Step 4: Reduction of 1,3-diphenyl-1H-pyrazole-4-carbonitrile (III) to 1,3-diphenyl-1H-pyrazol-4-amine (IV)

The final step is the reduction of the nitrile to the primary amine. Several reducing agents can accomplish this; however, a system of Raney Nickel and potassium borohydride offers a mild, efficient, and high-yielding method.[9]

  • In a 50 mL flask, place dry ethanol (25 mL), potassium borohydride (KBH₄, 2.16 g, 40 mmol), and moist Raney Nickel (approximately 0.64 g).

  • To this stirred suspension, add 1,3-diphenyl-1H-pyrazole-4-carbonitrile (III) (10 mmol).

  • Stir the reaction mixture vigorously at room temperature for approximately 45 minutes for aliphatic nitriles, or at 50 °C for aromatic nitriles. Monitor the reaction progress by TLC.

  • Upon completion, filter the reaction mixture to remove the Raney Nickel catalyst.

  • Evaporate the solvent under reduced pressure.

  • The residue can be purified by standard workup and recrystallization to yield 1,3-diphenyl-1H-pyrazol-4-amine (IV).

  • Raney Nickel: A highly active hydrogenation catalyst. It is crucial to handle it wet as it can be pyrophoric when dry.[8]

  • Potassium Borohydride (KBH₄): Acts as the hydride source for the reduction. While KBH₄ alone is generally not strong enough to reduce nitriles, its reactivity is significantly enhanced in the presence of Raney Nickel.

  • Ethanol as Solvent: A suitable solvent for this reduction system. It is important to use dry ethanol to prevent quenching of the hydride reagent.

The reduction of a nitrile to a primary amine involves the sequential addition of two equivalents of hydrogen across the carbon-nitrogen triple bond. The reaction proceeds via an imine intermediate, which is further reduced to the amine. The Raney Nickel surface facilitates the hydrogenation process.

Nitrile_Reduction Nitrile Pyrazole-4-carbonitrile (III) Reducing_Agent Raney Ni / KBH4 Imine_Intermediate Imine Intermediate Nitrile->Imine_Intermediate + 2[H] Amine 1,3-Diphenyl-1H-pyrazol-4-amine (IV) Imine_Intermediate->Amine + 2[H]

Caption: Catalytic reduction of nitrile to amine.

Overall Synthetic Workflow

The complete four-step synthesis is depicted in the workflow diagram below.

full_synthesis cluster_start Acetophenone Acetophenone Hydrazone Acetophenone Phenylhydrazone (I) Acetophenone->Hydrazone Step 1: Condensation Phenylhydrazine Phenylhydrazine Phenylhydrazine->Hydrazone Step 1: Condensation Aldehyde 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde (II) Hydrazone->Aldehyde Step 2: Vilsmeier-Haack Reaction Nitrile 1,3-Diphenyl-1H-pyrazole-4-carbonitrile (III) Aldehyde->Nitrile Step 3: One-pot Nitrile Formation Amine 1,3-Diphenyl-1H-pyrazol-4-amine (IV) Nitrile->Amine Step 4: Nitrile Reduction

Caption: Overall workflow for the synthesis of 1,3-diphenyl-1H-pyrazol-4-amine.

Conclusion

This technical guide has detailed a robust and efficient four-step synthesis of 1,3-diphenyl-1H-pyrazol-4-amine. By providing comprehensive experimental protocols, mechanistic insights, and a comparative analysis of synthetic strategies, this document serves as a valuable resource for researchers in organic and medicinal chemistry. The presented methods are well-supported by authoritative literature, ensuring the scientific integrity and practical applicability of the described procedures. The successful implementation of this synthesis will enable the broader scientific community to access this important molecular scaffold for further research and development.

References

  • Wu, B., Zhang, J., Yang, M., Yue, Y., Ma, L. J., & Yu, X. Q. (2008). Raney Ni/KBH4: an efficient and mild system for the reduction of nitriles to amines. Arkivoc, 2008(13), 94-101. [Link]

  • Master Organic Chemistry. (n.d.). Beckmann Rearrangement. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Beckmann Rearrangement. Retrieved from [Link]

  • Choudhary, A. A., et al. (2018). H3PO4 catalyzed one-pot synthesis of 1,3-diphenyl-1H-pyrazole-4-carbonitrile. Journal of Chemical Sciences, 130(1), 1-8. [Link]

  • Veettil, S. P., & Haridas, K. R. (2010). Tris{4-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-41-aminobiphenyl}amine. Molbank, 2010(2), M663. [Link]

  • Veettil, S. P., & Haridas, K. R. (2009). 1,3,5-Tris{[N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminophenyl}benzene. Molbank, 2009(4), M624. [Link]

  • Siddiqui, Z. N., & Khan, S. A. (2009). Vilsmeier-Haack Reaction: A Versatile Tool in Organic Synthesis. E-Journal of Chemistry, 6(4), 1129-1144. [Link]

  • Ather, A. Q., Tahir, M. N., Khan, M. A., Mehmood, K., & Chaudhry, F. (2010). 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3170. [Link]

  • Patent CN102250007A. (2011). Preparation method of 3,4-dinitropyrazole.
  • Singh, K., Singh, S., & Singh, H. (2005). Vilsmeier—Haack Reaction on Hydrazones: A Convenient Synthesis of 4-Formylpyrazoles. Journal of Chemical Research, 2005(5), 318-319. [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • YouTube. (2023, February 25). Hydrogenation Reaction Set up - Reduction of a Nitrile group using Raney Nickel. [Video]. YouTube. [Link]

  • PubChem. (n.d.). 1,3-Diphenyl-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

  • YouTube. (2021, June 19). Vilsmeier-Haack Reaction. [Video]. YouTube. [Link]

  • INEOS OPEN. (n.d.). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. [Link]

  • Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). [Link]

  • Al-Zaydi, K. M. (2009). Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Derivatives. Molecules, 14(1), 499-510. [Link]

  • Chemistry Steps. (2023, July 16). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. [Link]

  • Asian Journal of Research in Chemistry. (2018). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. [Link]

  • YouTube. (2016, February 26). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. [Video]. YouTube. [Link]

  • JOCPR. (n.d.). Facile, Stepwise and Diversity Oriented Synthesis of 3-(2-Oxo-2H-Chromen-3-yl)-1-Phenyl-1H-Pyrazole-4-Carbaldehydes. [Link]

  • YouTube. (2015, May 15). Beckmann Rearrangement - Oxime Conversion to Nitrile Mechanism. [Video]. YouTube. [Link]

  • NIH. (n.d.). A Simple Synthesis of Nitriles from Aldoximes. [Link]

  • ResearchGate. (2021). Synthesis of (Z)-1-(1,3-diphenyl-1H-pyrazol-4-yl)-3-(phenylamino)prop-2-en-1-one derivatives as potential anticancer and apoptosis inducing agents. [Link]

  • Chemical Methodologies. (n.d.). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. [Link]

  • Shetty, M. M., et al. (2011). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Chemistry, 23(11), 5037-5040. [Link]

Sources

Exploratory

The Chemical and Pharmacological Architecture of 1,3-Diphenyl-1H-pyrazol-4-amine

Executive Summary The compound 1,3-diphenyl-1H-pyrazol-4-amine (CAS: 216854-39-6) represents a highly versatile and structurally privileged scaffold in modern medicinal chemistry and organic synthesis. Characterized by a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 1,3-diphenyl-1H-pyrazol-4-amine (CAS: 216854-39-6) represents a highly versatile and structurally privileged scaffold in modern medicinal chemistry and organic synthesis. Characterized by a central electron-rich pyrazole core flanked by two lipophilic phenyl rings and a nucleophilic amine handle, this molecule serves as a critical intermediate in the development of targeted therapeutics. Most notably, its derivatives have demonstrated profound efficacy as kinase inhibitors, specifically targeting the Transforming Growth Factor-beta Type I Receptor (TGF-β-RI) in the treatment of malignant gliomas [1].

This technical whitepaper dissects the physicochemical properties, structural logic, and synthetic methodologies of 1,3-diphenyl-1H-pyrazol-4-amine, providing researchers with a comprehensive, self-validating guide to utilizing this scaffold in drug development workflows.

Physicochemical Profiling and Structural Logic

Understanding the molecular behavior of 1,3-diphenyl-1H-pyrazol-4-amine requires an analysis of its electronic distribution and steric parameters. The pyrazole ring is a five-membered heteroaromatic system containing one pyrrole-like nitrogen (electron-donating) and one pyridine-like nitrogen (electron-withdrawing). This unique push-pull dynamic enriches the C4 position with electron density, making it the focal point for electrophilic substitutions [3].

The presence of the 4-amino group introduces a primary nucleophilic site, allowing for rapid diversification via amidation, urea formation, or reductive amination. Meanwhile, the 1,3-diphenyl substituents provide essential steric bulk and lipophilicity, driving strong


 stacking and hydrophobic interactions within the ATP-binding pockets of target kinases [1].
Quantitative Data Summary

The following table summarizes the core physicochemical parameters that dictate the compound's pharmacokinetic potential and handling requirements [2].

ParameterValue / DescriptionPharmacological Relevance
CAS Registry Number 216854-39-6Unique identifier for procurement and literature tracking.
Molecular Formula C₁₅H₁₃N₃Defines the atomic composition.
Molecular Weight 235.28 g/mol Highly favorable for oral bioavailability (Rule of 5 compliant).
LogP (Predicted) ~3.8Indicates high lipophilicity, ideal for crossing the blood-brain barrier (BBB).
Hydrogen Bond Donors 1 (-NH₂ group)Facilitates critical hinge-binding interactions in kinase active sites.
Hydrogen Bond Acceptors 2 (Pyrazole nitrogens)Participates in secondary dipole interactions with target proteins.
Rotatable Bonds 3Balances conformational flexibility with entropic penalty upon binding.

Synthetic Methodologies and Reaction Causality

The de novo synthesis of 1,3-diphenyl-1H-pyrazol-4-amine is typically achieved through a convergent three-step sequence: pyrazole core construction, regioselective nitration, and subsequent reduction.

The Synthesis Workflow

Synthesis A Phenylhydrazine + 1-Phenyl-1,3-dione B 1,3-Diphenyl -1H-pyrazole A->B Condensation & Cyclization C 4-Nitro-1,3-diphenyl -1H-pyrazole B->C HNO3/H2SO4 Electrophilic Nitration D 1,3-Diphenyl-1H -pyrazol-4-amine C->D H2, Pd/C Catalytic Reduction

Figure 1: Three-step synthetic workflow for 1,3-diphenyl-1H-pyrazol-4-amine.
Protocol 1: Regioselective Nitration of 1,3-Diphenyl-1H-pyrazole

Causality & Logic: Nitration of the pyrazole core is highly regioselective at the C4 position due to the highest HOMO (Highest Occupied Molecular Orbital) coefficient at this carbon. Sulfuric acid is utilized not merely as a solvent, but as a crucial protonating agent that generates the highly electrophilic nitronium ion (


) from nitric acid [3]. Temperature control is paramount; exceeding 5 °C risks competitive nitration on the highly activated 1-phenyl ring.

Step-by-Step Methodology:

  • Preparation: Dissolve 10.0 mmol of 1,3-diphenyl-1H-pyrazole in 15 mL of concentrated sulfuric acid (

    
    ) in a 100 mL round-bottom flask.
    
  • Thermal Control: Submerge the flask in an ice-salt bath and allow the internal temperature to equilibrate to 0 °C.

  • Electrophile Generation: In a separate vial, carefully mix 12.0 mmol of fuming nitric acid (

    
    ) with 5 mL of conc. 
    
    
    
    . Chill this mixture to 0 °C.
  • Addition: Add the nitrating mixture dropwise to the pyrazole solution over 30 minutes, maintaining the internal temperature below 5 °C to prevent off-target aromatic nitration.

  • Quenching & Validation: Stir for an additional 1 hour at 0 °C. Pour the mixture over 100 g of crushed ice. The precipitation of a pale yellow solid indicates the formation of the 4-nitro intermediate.

  • Self-Validation Check: Filter and dry the solid. Run an IR spectrum; the appearance of strong asymmetric and symmetric

    
     stretching bands at ~1520 cm⁻¹ and ~1350 cm⁻¹ confirms successful nitration.
    
Protocol 2: Reduction to 4-Amino-1,3-diphenyl-1H-pyrazole

Causality & Logic: While metal/acid reductions (e.g., SnCl₂/HCl) are viable, catalytic hydrogenation using Palladium on Carbon (Pd/C) is the superior choice for drug development workflows. It avoids the generation of heavy metal waste and prevents potential acid-catalyzed degradation of the pyrazole ring. The reaction is driven by the adsorption of hydrogen gas and the nitro substrate onto the palladium surface, facilitating a clean oxygen-to-hydrogen exchange.

Step-by-Step Methodology:

  • Preparation: Dissolve 5.0 mmol of 4-nitro-1,3-diphenyl-1H-pyrazole in 30 mL of anhydrous ethanol inside a hydrogenation flask.

  • Catalyst Addition: Carefully add 0.05 mmol (10 mol%) of 10% Pd/C. Safety Note: Pd/C is highly pyrophoric when dry; always add it to the solvent under an inert argon atmosphere.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen (

    
    ) gas three times. Pressurize the vessel to 1 atm of 
    
    
    
    (balloon pressure is sufficient) and stir vigorously at room temperature.
  • Reaction Monitoring: Monitor the reaction via TLC (Hexane:Ethyl Acetate 7:3). The reduction is typically complete within 4-6 hours, indicated by the complete consumption of the higher-Rf nitro starting material and the appearance of a lower-Rf, UV-active amine spot.

  • Workup & Validation: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Evaporate the ethanol under reduced pressure to yield the crude amine.

  • Self-Validation Check: Conduct ¹H-NMR (DMSO-d6). The disappearance of the downfield pyrazole C5-proton shift (caused by the electron-withdrawing nitro group) and the appearance of a broad singlet integrating to 2 protons at ~4.5 ppm (the

    
     group) confirms the successful synthesis of 1,3-diphenyl-1H-pyrazol-4-amine [2].
    

Application in Nanomedicine: Targeting Malignant Gliomas

The primary utility of 1,3-diphenyl-1H-pyrazol-4-amine lies in its role as a precursor for advanced chemotherapeutics. In the context of malignant gliomas—highly aggressive brain tumors with poor prognoses—this pyrazole amine is utilized to synthesize 3,4-disubstituted pyrazole amides.

For instance, reacting the 4-amine with long


-amino-aliphatic chains yields derivatives like 12-(tert-butoxycarbonyl)amino-N-(1,3-diphenyl-1H-pyrazol-4-yl)dodecanamide [2]. These specific derivatives have been identified as potent inhibitors of the Type I TGF-

receptor (TGF-

-RI1) [1].
Mechanism of Action: TGF- Pathway Inhibition

In glioma cells, the TGF-


 signaling pathway is often hyperactivated, driving cell proliferation, immunosuppression, and metastasis. Pyrazole derivatives synthesized from 1,3-diphenyl-1H-pyrazol-4-amine act as ATP-competitive inhibitors at the kinase domain of TGF-

-RI. By blocking the phosphorylation of downstream SMAD proteins, these compounds halt the transcription of oncogenic factors [1].

TGFBeta Ligand TGF-β Ligand ReceptorII TGF-β RII Ligand->ReceptorII Binds & Activates ReceptorI TGF-β RI (ALK5) ReceptorII->ReceptorI Recruits & Phosphorylates SMAD SMAD2/3 Phosphorylation ReceptorI->SMAD Kinase Activity Inhibitor Pyrazole Amide Derivative (ATP-Competitive) Inhibitor->ReceptorI Blocks Kinase Domain Transcription Glioma Cell Proliferation SMAD->Transcription Nuclear Translocation

Figure 2: Inhibition of the TGF-β signaling pathway by pyrazole-4-amine derivatives.

To overcome the inherent lipophilicity (LogP ~3.8) and poor aqueous solubility of these derivatives, researchers have successfully entrapped them into targetable PEG-based micelles. This nanomedicine approach drastically improves the drug delivery profile, lowering the growth inhibition IC₅₀ values against U87MG glioma cell lines to the nanomolar range (<100 nM) [1].

Conclusion

1,3-Diphenyl-1H-pyrazol-4-amine is far more than a simple organic building block; it is a rationally designed pharmacological anchor. Its predictable regiochemistry allows for scalable synthesis, while its structural topology perfectly complements the ATP-binding pockets of critical oncogenic kinases. By mastering the synthetic protocols and understanding the causality behind its reactivity, drug development professionals can leverage this scaffold to engineer the next generation of targeted kinase inhibitors and nanomedicines.

References

  • Design and synthesis of novel 3,4-disubstituted pyrazoles for nanomedicine applications against malignant gliomas.European Journal of Medicinal Chemistry (2010).
  • 12-(tert-butoxycarbonyl)amino-N-(1,3-diphenyl-1H-pyrazol-4-yl)dodecanamide Chemical Properties and Upstream Precursors.Molaid Database.
  • 1,3-Diphenyl-1H-pyrazole: Reactions and Regioselective Nitration.Benchchem.
Foundational

Comprehensive Spectroscopic Characterization of 1,3-Diphenyl-1H-pyrazol-4-amine: A Technical Guide for Preclinical Development

Target Audience: Analytical Chemists, Medicinal Chemists, and Preclinical Drug Development Scientists Compound: 1,3-Diphenyl-1H-pyrazol-4-amine (CAS: 216854-39-6) Executive Summary & Pharmacological Context In contempora...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Medicinal Chemists, and Preclinical Drug Development Scientists Compound: 1,3-Diphenyl-1H-pyrazol-4-amine (CAS: 216854-39-6)

Executive Summary & Pharmacological Context

In contemporary medicinal chemistry, the pyrazole scaffold is a privileged structure due to its robust stability and versatile functionalization. Specifically, 1,3-diphenyl-1H-pyrazol-4-amine serves as a critical intermediate in the synthesis of 3,4-disubstituted pyrazoles. These derivatives have gained significant traction in neuro-oncology, particularly as potent inhibitors of the Type I TGF-β receptor (TGF-β-RI) for the treatment of malignant gliomas [1].

Before this scaffold can be functionalized into advanced nanomedicine payloads (such as targetable PEG-based micelles), its structural integrity, purity, and electronic properties must be rigorously validated. This whitepaper outlines a self-validating, multimodal spectroscopic workflow to characterize 1,3-diphenyl-1H-pyrazol-4-amine, detailing the causality behind each analytical choice to ensure uncompromising scientific E-E-A-T (Expertise, Experience, Authoritativeness, and Trustworthiness).

TGFbeta Ligand TGF-β Ligand Receptor TGF-β-RI (PDB: 1py5) Ligand->Receptor Smad SMAD2/3 Phosphorylation Receptor->Smad Tumor Glioblastoma Proliferation Smad->Tumor Inhibitor 1,3-Diphenyl-1H-pyrazol-4-amine Derivatives Inhibitor->Receptor Competitive Inhibition

Fig 1: Mechanism of TGF-β-RI inhibition by 1,3-diphenyl-1H-pyrazol-4-amine derivatives.

Structural Anatomy & Analytical Rationale

The molecule (


, MW: 235.28  g/mol ) consists of a central electron-rich pyrazole ring flanked by two phenyl rings at the N1 and C3 positions, with a primary amine (-NH₂) at the C4 position.

Analytical Causality: The primary analytical challenge is differentiating the pyrazole C5 proton from the overlapping multiplet signals of the ten phenyl protons. Furthermore, the primary amine is susceptible to hydrogen bonding and proton exchange. Therefore, our spectroscopic workflow is designed not just to observe these features, but to actively perturb them (e.g., via deuterium exchange) to create a self-validating data matrix.

Workflow cluster_0 Spectroscopic Acquisition Phase Prep Sample Preparation (High Purity >98%) NMR High-Resolution NMR (1H, 13C, D2O Exchange) Prep->NMR MS LC-ESI-HRMS (Exact Mass & Isotope Ratio) Prep->MS IR ATR-FTIR Spectroscopy (Vibrational Modes) Prep->IR Integration Multi-modal Data Integration & Structural Assignment NMR->Integration MS->Integration IR->Integration Validation Target Validation Achieved (1,3-diphenyl-1H-pyrazol-4-amine) Integration->Validation

Fig 2: Multi-modal spectroscopic workflow for pyrazole structural validation.

High-Resolution NMR Spectroscopy: Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this characterization. To achieve unambiguous assignment, we utilize a self-validating


H NMR protocol combined with 

C NMR.
Experimental Protocol: Self-Validating H NMR via D₂O Exchange

Causality for Solvent Selection: Dimethyl sulfoxide-d6 (DMSO-


) is selected over Chloroform-d (CDCl

) because the highly polar nature of the C4-amine and the planar conjugated system can lead to aggregation in non-polar solvents. DMSO-

disrupts intermolecular hydrogen bonding, sharpening the amine signal.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15 mg of 1,3-diphenyl-1H-pyrazol-4-amine in 0.6 mL of anhydrous DMSO-

    
    .
    
  • Initial Acquisition: Acquire a standard 1D

    
    H NMR spectrum at 400 MHz or higher.
    
    • Observation: A broad singlet will appear around 4.85 ppm, corresponding to the -NH₂ protons. The broadening is caused by the quadrupolar relaxation of the adjacent

      
      N nucleus and intermediate proton exchange rates.
      
  • Perturbation (The Self-Validating Step): Add 2 drops of Deuterium Oxide (D₂O) directly to the NMR tube. Shake vigorously for 30 seconds to ensure homogenous mixing.

  • Secondary Acquisition: Re-acquire the

    
    H NMR spectrum under identical parameters.
    
    • Validation: The rapid chemical exchange between the amine protons and D₂O converts -NH₂ to -ND₂. The complete disappearance of the peak at 4.85 ppm unequivocally validates its assignment as the primary amine, differentiating it from any overlapping aromatic signals.

Vibrational & Electronic Profiling (FTIR & UV-Vis)

ATR-FTIR Protocol

Causality for ATR over KBr: Traditional Potassium Bromide (KBr) pellet preparation is highly hygroscopic. Absorbed atmospheric moisture creates a massive, broad O-H stretching band at ~3400 cm⁻¹, which directly obscures the critical N-H stretching frequencies of the C4-amine. Attenuated Total Reflectance (ATR) FTIR allows for direct, solid-state measurement without a matrix, preserving the integrity of the amine signals.

Step-by-Step Methodology:

  • Clean the diamond ATR crystal with isopropanol and collect a background spectrum.

  • Apply 2-3 mg of the solid compound directly onto the crystal and apply uniform pressure using the anvil.

  • Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

  • Key Identifiers: Look for the characteristic primary amine "doublet" (asymmetric and symmetric N-H stretches) at ~3420 cm⁻¹ and ~3350 cm⁻¹. The C=N stretch of the pyrazole ring will manifest as a sharp peak near 1605 cm⁻¹.

High-Resolution Mass Spectrometry (HRMS)

To confirm the elemental composition, High-Resolution Mass Spectrometry is employed.

Causality for Ionization Choice: Electrospray Ionization in positive mode (ESI+) is utilized because the pyrazole nitrogens and the primary amine are basic. In an acidic mobile phase (e.g., 0.1% Formic Acid in Acetonitrile/Water), these sites readily accept a proton. ESI is a "soft" ionization technique that prevents extensive in-source fragmentation, ensuring the intact molecular ion is the base peak.

Step-by-Step Methodology:

  • Calibration: Infuse a lock-mass standard (e.g., Leucine Enkephalin,

    
     556.2771) to ensure mass accuracy is maintained below 5 ppm—a self-validating check for instrument drift.
    
  • Acquisition: Inject 1 µL of a 1 µg/mL sample solution into the LC-HRMS system.

  • Data Analysis: Extract the exact mass for the

    
     ion.
    
    • Theoretical Mass Calculation:

      
       + 
      
      
      
      =
      
      
      Da +
      
      
      Da = 236.1188 Da .
    • Validation: An observed

      
       of 236.1188 (
      
      
      
      0.0012 Da) confirms the elemental formula.

Consolidated Quantitative Data Summaries

The following tables synthesize the expected multimodal spectroscopic data for 1,3-diphenyl-1H-pyrazol-4-amine, serving as a reference matrix for quality control.

Table 1: High-Resolution NMR Spectral Assignments (in DMSO- )
NucleusChemical Shift (ppm)MultiplicityIntegrationStructural Assignment

H
4.85Broad singlet2HC4-NH₂ (Disappears post-D₂O exchange)

H
7.20 – 7.55Multiplet8HPhenyl protons (meta/para positions)

H
7.75 – 7.90Multiplet2HPhenyl protons (ortho positions)

H
8.10Singlet1HPyrazole C5-H (Highly deshielded)

C
118.5--Pyrazole C4 (Amine-bearing carbon)

C
125.0 – 130.0--Phenyl carbons (N1 and C3 attached)

C
134.5--Pyrazole C5

C
145.2--Pyrazole C3
Table 2: Orthogonal Spectroscopic Identifiers (FTIR, HRMS, UV-Vis)
Analytical TechniqueKey FeatureObserved ValueStructural Significance
ATR-FTIR N-H Stretch~3420, ~3350 cm⁻¹Confirms primary amine (asymmetric/symmetric)
ATR-FTIR C=N Stretch~1605 cm⁻¹Validates pyrazole ring imine bond
LC-ESI-HRMS

Ion

236.1188
Confirms exact elemental composition (

)
UV-Vis

~265 nm, ~310 nmIndicates extended

conjugation across rings

References

  • Title: Design and synthesis of novel 3,4-disubstituted pyrazoles for nanomedicine applications against malignant gliomas Source: European Journal of Medicinal Chemistry (2010) URL: [Link][1]

Sources

Exploratory

Engineering 1,3-Diphenyl-1H-Pyrazol-4-Amine Derivatives: A Comprehensive Guide to Synthesis and Target Engagement

Introduction: The Pharmacological Imperative of the Pyrazole Scaffold The 1,3-diphenyl-1H-pyrazol-4-amine scaffold represents a privileged pharmacophore in modern drug discovery, particularly in the design of targeted ki...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pharmacological Imperative of the Pyrazole Scaffold

The 1,3-diphenyl-1H-pyrazol-4-amine scaffold represents a privileged pharmacophore in modern drug discovery, particularly in the design of targeted kinase inhibitors. The unique spatial arrangement of the 1,3-diphenyl rings allows for optimal occupation of hydrophobic pockets within kinase domains, while the C4-amino group serves as a versatile vector for hydrogen bonding or further derivatization. Recent advancements have highlighted the efficacy of these derivatives as potent inhibitors of the type I TGF-β receptor (TGF-β RI) in malignant gliomas[1], as well as inhibitors of AKT2 (PKBβ)[2] and FLT3[3].

As a Senior Application Scientist, I have designed this whitepaper to move beyond theoretical chemistry. Here, we delineate a robust, self-validating synthetic workflow for generating these high-value intermediates, ensuring high fidelity from bench-scale synthesis to biological application.

Retrosynthetic Logic and Mechanistic Causality

The synthesis of 4-amino-1,3-diphenylpyrazoles fundamentally relies on the electron-rich nature of the pyrazole core. Retrosynthetically, the C4-amine is best installed via the reduction of a C4-nitro precursor. The nitro group is introduced through electrophilic aromatic substitution. Because the pyrazole nitrogen atoms donate electron density into the ring, the C4 position is highly nucleophilic, allowing for regioselective nitration without disturbing the pendant phenyl rings[4]. The core itself is assembled via the cyclocondensation of a 1,3-dicarbonyl equivalent with phenylhydrazine.

SyntheticWorkflow SM 1,3-Dicarbonyl + Phenylhydrazine Pyrazole 1,3-Diphenyl-1H-pyrazole (Cyclocondensation) SM->Pyrazole EtOH, Reflux (-H2O) Nitration 4-Nitro-1,3-diphenyl-1H-pyrazole (Electrophilic Substitution) Pyrazole->Nitration HNO3 / H2SO4 0°C to RT Amine 1,3-Diphenyl-1H-pyrazol-4-amine (Chemoselective Reduction) Nitration->Amine SnCl2 or Pd/C EtOH, Heat Derivatives 4-Amido/Urea Derivatives (Target Compounds) Amine->Derivatives Acyl Chlorides Coupling Agents

Synthetic workflow for 1,3-diphenyl-1H-pyrazol-4-amine derivatives.

Self-Validating Synthetic Methodologies

To ensure trustworthiness and reproducibility, every protocol described below operates as a self-validating system, incorporating critical In-Process Controls (IPCs) to verify chemical transformations before proceeding to the next stage.

Step 1: Cyclocondensation to 1,3-Diphenyl-1H-pyrazole

Causality: The reaction between phenylhydrazine and a 1,3-dicarbonyl equivalent (e.g., 1,3-diphenylpropane-1,3-dione) forms the pyrazole core. Using a slight excess of the hydrazine ensures complete consumption of the dicarbonyl, preventing difficult downstream purification. Acid catalysis (glacial acetic acid) accelerates imine formation and subsequent cyclization. Protocol:

  • Charge a round-bottom flask with 1,3-diphenylpropane-1,3-dione (1.0 eq) and absolute ethanol (0.5 M).

  • Add phenylhydrazine (1.1 eq) dropwise at room temperature.

  • Introduce glacial acetic acid (0.1 eq) as a catalyst.

  • Reflux the mixture at 80 °C for 4–6 hours. Self-Validation (IPC): Monitor via TLC (Hexane:EtOAc 8:2). The reaction is complete when the UV-active dicarbonyl spot disappears. Quench a 50 µL aliquot in water, extract with EtOAc, and run LC-MS to confirm the presence of the [M+H]+ peak for the cyclized product.

Step 2: Regioselective C4-Nitration

Causality: The pyrazole ring is highly electron-rich, making it susceptible to electrophilic aromatic substitution. The C4 position is the thermodynamically and kinetically favored site because the transition state maintains the aromatic conjugation of the adjacent nitrogen atoms. Strict temperature control (0 °C to RT) is critical to prevent over-nitration onto the phenyl rings[4]. Protocol:

  • Dissolve 1,3-diphenyl-1H-pyrazole (1.0 eq) in concentrated sulfuric acid (3.0 M) at 0 °C.

  • Slowly add a nitrating mixture of conc. HNO₃ and conc. H₂SO₄ (1:1 v/v, 1.2 eq of HNO₃) dropwise over 30 minutes.

  • Maintain the reaction at 0 °C for 1 hour, then allow it to warm to room temperature for 2 hours.

  • Pour the mixture over crushed ice to precipitate the product. Self-Validation (IPC): Filter a small amount of the precipitate and dissolve in CDCl₃. ¹H NMR must show the complete disappearance of the characteristic pyrazole C4-H singlet (typically around δ 6.7–6.9 ppm), confirming quantitative regioselective nitration.

Step 3: Chemoselective Reduction to 1,3-Diphenyl-1H-pyrazol-4-amine

Causality: Reducing the nitro group to an amine without cleaving the N-N bond of the pyrazole requires mild, chemoselective conditions. Stannous chloride (SnCl₂) in ethanol is preferred over harsh hydrogenation if halogenated phenyl rings are present, as it avoids dehalogenation while efficiently reducing the nitro group. Protocol:

  • Suspend 4-nitro-1,3-diphenyl-1H-pyrazole (1.0 eq) in absolute ethanol (0.2 M).

  • Add SnCl₂·2H₂O (5.0 eq) portion-wise at room temperature.

  • Heat the mixture to 70 °C for 3 hours.

  • Cool to room temperature and neutralize with saturated aqueous NaHCO₃ until pH 8 is reached (precipitates tin salts).

  • Extract with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄. Self-Validation (IPC): The solution transitions from deep yellow (nitro compound) to colorless/pale yellow. TLC will show a highly polar spot that stains positively (purple/brown) with Ninhydrin, definitively confirming the presence of a primary amine.

Step 4: Derivatization (Amidation for Target Engagement)

Causality: To synthesize potent TGF-β RI inhibitors, the 4-amino group is coupled with long ω-amino-aliphatic chains. This increases lipophilicity, which is essential for subsequent entrapment into targetable PEG-based micelles, significantly improving the IC₅₀ against glioma cells[1]. Protocol:

  • Dissolve the 4-amine (1.0 eq) and the desired carboxylic acid (1.1 eq) in anhydrous DCM.

  • Add EDC·HCl (1.5 eq) and HOBt (1.5 eq) to activate the acid.

  • Add DIPEA (3.0 eq) and stir at room temperature for 12 hours. Self-Validation (IPC): LC-MS analysis of the crude mixture should show the product mass and the absence of the starting amine mass.

Quantitative Optimization of the Reduction Step

The reduction of the C4-nitro group is the most sensitive step in the workflow. The table below summarizes the causality and quantitative outcomes of various reduction strategies.

Reducing AgentSolvent SystemTemp (°C)Time (h)Yield (%)Chemoselectivity & Causality Notes
SnCl₂·2H₂O (5 eq)Ethanol70388 Highly chemoselective; preserves halogens on phenyl rings; requires basic workup to remove tin salts.
H₂, Pd/C (10 wt%)Methanol25492 Cleanest profile (byproduct is water); strictly limited to non-halogenated substrates to prevent dehalogenation.
Fe powder / NH₄Cl EtOH / H₂O (4:1)80685 Environmentally benign alternative; heterogeneous reaction requires rigorous hot filtration.
Zn dust / AcOH Acetic Acid25275 Fast reaction but prone to over-reduction or N-N bond cleavage if temperature is not strictly controlled.

Biological Integration: Kinase Inhibition Pathways

The 1,3-diphenyl-1H-pyrazol-4-amine scaffold is not just a synthetic target; it is a meticulously engineered biological tool. Research demonstrates that 3,4-disubstituted pyrazoles act as potent inhibitors of the type I TGF-beta receptor (TGF-β RI), a critical target in malignant gliomas[1]. When these 4-amido pyrazole derivatives are formulated into PEG-based micelles, their growth inhibition IC₅₀ values improve dramatically to up to 100 nM, showcasing a viable nanomedicine strategy for glioblastoma treatment[1].

Furthermore, related pyrazole derivatives have been identified as inhibitors of AKT2 (PKBβ), a kinase heavily implicated in oncogenic signaling and tumor survival[2]. The structural modularity of the 4-amino group allows for the precise tuning of hydrogen bond donor/acceptor interactions within the ATP-binding pockets of these kinases, while the 1,3-diphenyl moieties occupy adjacent hydrophobic clefts, ensuring high binding affinity and selectivity[3].

SignalingPathway cluster_0 Primary Kinase Targets Ligand 4-Amino-1,3-diphenylpyrazole Derivatives TGF TGF-β RI (ALK5) Ligand->TGF Inhibits (IC50 < 90 µM) AKT AKT2 (PKBβ) Ligand->AKT Inhibits SMAD SMAD2/3 Activation TGF->SMAD Phosphorylates mTOR mTOR Signaling AKT->mTOR Activates Tumor Glioma Progression (Proliferation & Survival) SMAD->Tumor Drives mTOR->Tumor Drives Arrest Tumor Regression (Apoptosis & Arrest) Tumor->Arrest Shifted by Inhibition

Kinase inhibition pathway of 1,3-diphenylpyrazole derivatives in glioma models.

References

  • Title : Design and synthesis of novel 3,4-disubstituted pyrazoles for nanomedicine applications against malignant gliomas Source : nih.gov URL : 1

  • Title : Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity Source : tandfonline.com URL : 2

  • Title : Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML) Source : mdpi.com URL : 3

  • Title : Organic & Biomolecular Chemistry - RSC Publishing Source : rsc.org URL : 4

Sources

Foundational

The Pyrazole Scaffold in Drug Discovery: Mechanistic Pathways, Biological Activities, and Experimental Validations

Executive Summary As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter chemical scaffolds that promise broad therapeutic utility. Among these, the pyrazole nucleu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter chemical scaffolds that promise broad therapeutic utility. Among these, the pyrazole nucleus (1H-pyrazole)—a five-membered 1,2-diazole heterocycle—stands out as a truly privileged structure. Its unique electronic distribution provides both hydrogen bond donor and acceptor capabilities, allowing it to engage in precise, non-covalent interactions with diverse biological targets[1]. This technical guide synthesizes the mechanistic pathways underlying the biological activity of pyrazole derivatives, translates these mechanisms into actionable, self-validating experimental workflows, and provides a quantitative framework for researchers developing next-generation therapeutics.

Mechanistic Pathways of Biological Activity

Precision Modulation of Inflammation (COX-2/5-LOX)

The anti-inflammatory efficacy of pyrazole derivatives, historically exemplified by celecoxib, is rooted in their ability to selectively inhibit Cyclooxygenase-2 (COX-2)[2]. The rigid pyrazole core acts as a geometric spacer, perfectly positioning a sulfonamide or sulfone pharmacophore into the secondary side pocket of the COX-2 active site—a pocket that is sterically inaccessible in the housekeeping COX-1 enzyme.

Recent drug discovery efforts have advanced this paradigm by engineering dual COX-2 and 5-Lipoxygenase (5-LOX) inhibitors[3]. By simultaneously blocking both enzymatic pathways, these advanced pyrazole derivatives prevent the shunting of arachidonic acid into leukotriene production, thereby mitigating the gastrointestinal and cardiovascular toxicities associated with classical NSAIDs[3].

G AA Arachidonic Acid (Lipid Precursor) COX2 COX-2 Enzyme (Inducible) AA->COX2 Cyclooxygenation LOX5 5-LOX Enzyme (Inflammatory) AA->LOX5 Lipoxygenation PG Prostaglandins (Pain & Edema) COX2->PG Catalysis LT Leukotrienes (Bronchoconstriction) LOX5->LT Catalysis PYR Pyrazole Derivatives (Dual Inhibitors) PYR->COX2 Competitive Inhibition PYR->LOX5 Allosteric Inhibition

Figure 1: Dual inhibition of the arachidonic acid pathway by pyrazole derivatives.

Kinase Inhibition in Oncology

In the realm of oncology, pyrazole derivatives function as highly potent ATP-competitive inhibitors targeting critical oncogenic kinases, including Cyclin-Dependent Kinases (CDKs), Phosphoinositide 3-kinases (PI3K), and Bruton's Tyrosine Kinase (BTK)[4]. FDA-approved therapeutics such as ruxolitinib and ibrutinib leverage the pyrazole (or fused indazole) nucleus to anchor deeply into the hinge region of the kinase domain[1]. The nitrogen atoms of the pyrazole ring form critical hydrogen bonds with the peptide backbone of the kinase hinge, stabilizing the inactive conformation of the enzyme and inducing apoptosis in malignant cells[4].

Antimicrobial and Anti-Biofilm Disruption

Emerging research has highlighted the profound antimicrobial potency of halogenated pyrazole derivatives. Specifically, trifluoromethyl phenyl-substituted pyrazoles and pyrazole-benzimidazole hybrids have demonstrated exceptional efficacy in eradicating methicillin-resistant Staphylococcus aureus (MRSA) biofilms[1],[5]. These compounds disrupt essential biological processes within the bacterial membrane, leading to the collapse of the extracellular polymeric substance (EPS) matrix that protects biofilm-associated pathogens[5].

Validated Experimental Methodologies

Generating reproducible, high-fidelity data requires assays designed as self-validating systems. As an application scientist, I mandate that every protocol includes internal controls to verify both the biological response and the technical execution of the assay.

Protocol 1: Fluorometric COX-2/COX-1 Selectivity Assay

To evaluate the anti-inflammatory selectivity of novel pyrazoles, a fluorometric approach is vastly superior to traditional colorimetric methods due to its enhanced signal-to-noise ratio.

Causality & Design: This protocol utilizes 10-acetyl-3,7-dihydroxyphenoxazine (ADHP), a highly sensitive fluorogenic substrate. ADHP reacts with PGG2 (the intermediate product of COX activity) to yield highly fluorescent resorufin. Hematin is added as an essential cofactor to drive the peroxidase activity of the COX enzymes.

Step-by-Step Methodology:

  • Enzyme Preparation: Reconstitute recombinant human COX-2 and COX-1 in Tris-HCl buffer (pH 8.0) containing 1 µM hematin. Reasoning: Hematin is strictly required to activate the apoenzyme.

  • Compound Incubation: Add the pyrazole derivatives (serial dilutions from 10 µM to 0.1 nM) to the enzyme mix and incubate at 37°C for 15 minutes.

  • Reaction Initiation: Add arachidonic acid (substrate) and ADHP (fluorophore precursor) simultaneously.

  • Kinetic Reading: Measure fluorescence continuously for 5 minutes (Excitation: 535 nm, Emission: 587 nm).

  • Self-Validation System:

    • Positive Control: Celecoxib (ensures the assay can detect selective COX-2 inhibition).

    • Negative Control: Vehicle only (DMSO < 0.5%) to establish maximum enzyme velocity (Vmax).

    • Quality Control: Calculate the Z'-factor. A Z'-factor > 0.6 validates the assay's robustness for high-throughput screening.

Protocol 2: Sulforhodamine B (SRB) Cytotoxicity Assay

For evaluating the antiproliferative activity of pyrazole derivatives against cancer cell lines, the SRB assay is preferred over metabolic assays like MTT.

Causality & Design: Pyrazole compounds can occasionally induce metabolic shifts (e.g., altering mitochondrial reductase activity) that confound MTT readouts, leading to false positives/negatives. SRB circumvents this by binding stoichiometrically to basic amino acid residues under mild acidic conditions, providing a direct, linear correlation with total cellular protein mass (biomass) independent of metabolic rate[4].

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) at

    
     cells/well in a 96-well plate. Incubate for 24 hours to allow attachment.
    
  • Compound Treatment: Treat cells with pyrazole derivatives for 72 hours.

  • Fixation: Add cold 10% Trichloroacetic Acid (TCA) directly to the wells and incubate at 4°C for 1 hour. Reasoning: TCA rapidly precipitates proteins, fixing the cellular biomass to the bottom of the plate and preventing cell loss during subsequent wash steps.

  • Staining: Wash plates with distilled water, dry, and add 0.4% SRB solution (in 1% acetic acid) for 30 minutes.

  • Washing: Wash 4 times with 1% acetic acid. Reasoning: Acetic acid removes unbound dye without stripping the electrostatically bound SRB from the proteins.

  • Solubilization & Measurement: Solubilize the bound dye with 10 mM Tris base (pH 10.5) and measure optical density (OD) at 540 nm.

  • Self-Validation System: Include a cell-free blank (media only) for background subtraction and a reference chemotherapeutic (e.g., Doxorubicin) to validate the specific cell line's sensitivity profile.

Workflow S1 1. Cell Seeding (96-well plate) S2 2. Pyrazole Treatment (72h Incubation) S1->S2 S3 3. TCA Fixation (Protein Precipitate) S2->S3 S4 4. SRB Staining (Binds Amino Acids) S3->S4 S5 5. Acid Wash (1% Acetic Acid) S4->S5 S6 6. Solubilization (Tris Base) & OD540 S5->S6

Figure 2: Step-by-step workflow of the SRB cytotoxicity assay for pyrazole screening.

Quantitative Data Summary

To benchmark new pyrazole derivatives, researchers must compare their experimental data against established pharmacological baselines. The following table summarizes the quantitative biological activities of key pyrazole classes based on recent literature.

Compound Class / ScaffoldPrimary Target / MechanismRepresentative Potency (IC₅₀ / MIC)Primary Indication
Diarylpyrazoles (Celecoxib analogs)COX-2 / 5-LOX Dual Inhibition0.01 µM (COX-2) / 1.78 µM (5-LOX)Anti-inflammatory / Analgesic
Pyrazolo-pyrimidines (Ibrutinib analogs)BTK / CDK2 Kinase Inhibition0.199 µM – 3.53 µMOncology (Leukemia / Solid Tumors)
Trifluoromethyl-phenyl pyrazoles Bacterial Membrane / Biofilm0.023 µg/mL (MIC)Antimicrobial (MRSA)
Pyrazole carbaldehydes PI3K Kinase Inhibition0.25 µMOncology (Breast Cancer)

Conclusion

The pyrazole scaffold remains a cornerstone of modern drug discovery. By understanding the structural causality behind its interactions—whether fitting into the COX-2 side pocket, anchoring to the kinase hinge region, or disrupting bacterial biofilms—researchers can rationally design highly potent and selective therapeutics. Coupling this rational design with rigorous, self-validating experimental workflows ensures the reliable translation of novel pyrazole derivatives from the bench to clinical evaluation.

References

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC (NIH).[Link]

  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI.[Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery. PMC (NIH).[Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI.[Link]

  • Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI.[Link]

Sources

Exploratory

Crystal Structure Landscape of 1,3-Diphenyl-1H-pyrazol-4-amine Analogues

Structural Insights for Medicinal Chemistry Executive Summary The 1,3-diphenyl-1H-pyrazol-4-amine scaffold represents a privileged structure in medicinal chemistry, serving as a core pharmacophore for COX-2 inhibitors, k...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Insights for Medicinal Chemistry

Executive Summary

The 1,3-diphenyl-1H-pyrazol-4-amine scaffold represents a privileged structure in medicinal chemistry, serving as a core pharmacophore for COX-2 inhibitors, kinase inhibitors, and anticancer agents. This technical guide provides a comprehensive structural analysis of this class of analogues, derived from single-crystal X-ray diffraction (SC-XRD) data.[1] We examine the critical interplay between the planar pyrazole core and the rotationally active phenyl substituents, analyzing how these features dictate supramolecular assembly and ligand-protein binding affinity.

Introduction: The Pyrazole Scaffold in Drug Discovery

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms.[2] In the context of 1,3-diphenyl-1H-pyrazol-4-amine analogues, the scaffold is defined by:

  • N1-Phenyl: Often involved in hydrophobic pocket occupancy.

  • C3-Phenyl: Provides additional steric bulk and

    
    -interaction potential.
    
  • C4-Amine: A critical hydrogen bond donor/acceptor site, often acting as a "hinge binder" in kinase inhibitors.

Understanding the solid-state conformation of these molecules is not merely an academic exercise; it predicts the bioactive conformation required for target engagement.

Synthesis and Crystallization Strategy

To obtain high-quality single crystals suitable for SC-XRD, a rigorous synthesis and purification protocol is required. The following workflow outlines the generation of 4-amino analogues via a cyclocondensation-reduction route.

2.1. Synthetic Pathway

The synthesis typically proceeds through the formation of a pyrazole intermediate followed by functional group manipulation at the C4 position.

Protocol:

  • Cyclocondensation: React phenylhydrazine with a suitable 1,3-dicarbonyl or chalcone derivative (e.g., 2-((dimethylamino)methylene)-1,3-diphenylpropane-1,3-dione) in refluxing ethanol/acetic acid.

  • Nitration (if required): If the precursor is not pre-functionalized, nitration at C4 is achieved using

    
    .
    
  • Reduction: The nitro group is reduced to the primary amine using

    
    /HCl or catalytic hydrogenation (
    
    
    
    , Pd/C).
2.2. Crystallization Methodology

Crystallization of amine derivatives is often challenging due to their high solubility in polar solvents.

  • Solvent System: Slow evaporation from Ethanol/Dichloromethane (1:1 v/v) or vapor diffusion of Hexane into an Ethyl Acetate solution.

  • Self-Validating Check: Monitor the solution for turbidity. If immediate precipitation occurs, the concentration is too high. Aim for nucleation over 48-72 hours.

Figure 1: Synthesis and Crystallization Workflow

SynthesisWorkflow Start Start: Phenylhydrazine + 1,3-Dicarbonyl Cyclization Cyclocondensation (Reflux, EtOH/AcOH) Start->Cyclization -H2O Intermediate 1,3-Diphenylpyrazole Intermediate Cyclization->Intermediate Funct C4-Functionalization (Nitration -> Reduction) Intermediate->Funct HNO3 / SnCl2 Product 4-Amino Analogue (Crude) Funct->Product Cryst Slow Evaporation (EtOH/DCM) Product->Cryst Purification XRD Single Crystal Suitable for XRD Cryst->XRD 48-72 hrs

Caption: Step-by-step workflow from raw materials to diffraction-quality crystals.

X-Ray Crystallography Workflow

The determination of the crystal structure follows a standard yet critical pipeline.

  • Data Collection: Performed on a diffractometer (e.g., Bruker APEX-II) using Mo-K

    
     (
    
    
    
    Å) radiation.[3] Low temperature (100 K or 296 K) is preferred to reduce thermal motion.
  • Structure Solution: Direct Methods (SHELXS or SHELXT) are used to locate heavy atoms (C, N, O).

  • Refinement: Full-matrix least-squares on

    
     (SHELXL). Hydrogen atoms on the amine (
    
    
    
    ) are typically located in difference Fourier maps to accurately model H-bonding, while aromatic H-atoms are constrained to riding models.
Structural Analysis: Geometry and Conformation

The 1,3-diphenyl-1H-pyrazol-4-amine analogues exhibit distinct conformational preferences driven by steric interactions between the phenyl rings and the pyrazole core.

4.1. The Pyrazole Core

The pyrazole ring is consistently planar (RMS deviation typically


 Å).[3][4][5] This planarity is stabilized by the aromatic delocalization of the 

electron system.
4.2. Phenyl Ring Twisting (The "Propeller" Effect)

A defining feature of these analogues is the non-coplanarity of the phenyl substituents.

  • N1-Phenyl: Typically twisted by 20°–50° relative to the pyrazole plane. This twist minimizes steric clash with the hydrogen at C5 (or substituent at C5).

  • C3-Phenyl: Also exhibits torsion, often 20°–40°, to avoid repulsion with the C4-amine or adjacent substituents.

Table 1: Comparative Dihedral Angles in Selected Analogues Data derived from representative crystal structures of 1,3-diphenylpyrazole derivatives.

Compound Analogue

(N1-Ph / Pyrazole)

(C3-Ph / Pyrazole)
Space GroupRef
1,3-Diphenyl-4-carbaldehyde 22.2° - 41.9°1.9° - 43.6°

(Triclinic)
[1]
4-(1,3-Diphenyl-pyrazol-5-yl)pyridine 21.4°6.9°

(Monoclinic)
[2]
Diethyl 4-amino-1-(3-chlorophenyl)... ~25°~30°

[3]

Note: The variation in angles (e.g., 22° vs 41°) often depends on crystal packing forces and specific substituents on the phenyl rings.

Supramolecular Architecture

The crystal packing of 4-amino analogues is dominated by the hydrogen-bonding capability of the amine group and the


-stacking potential of the aromatic rings.
5.1. Hydrogen Bonding Networks

The C4-amine group acts as a dual donor/acceptor.

  • Interaction Type:

    
     (intermolecular).[6]
    
  • Motif: In many pyrazole amines, these interactions form centrosymmetric dimers (

    
     graph set) or infinite chains (
    
    
    
    ).
  • Significance: This network mimics the interaction with the hinge region of kinase enzymes (e.g., ATP binding site), validating the scaffold's utility in drug design.

5.2.

-

Stacking

The "twisted" conformation prevents simple face-to-face stacking of the entire molecule. Instead, "T-shaped" or offset edge-to-face interactions are common between the phenyl ring of one molecule and the pyrazole core of another.

Figure 2: Supramolecular Interaction Logic

PackingForces Molecule 1,3-Diphenyl-4-amine Unit Amine 4-NH2 Group Molecule->Amine N2 Pyrazolic N2 (Acceptor) Molecule->N2 Phenyls Phenyl Rings Molecule->Phenyls Dimers Centrosymmetric Dimers Amine->Dimers H-bond to N2 (neighbor) Chains 1D Chains Amine->Chains H-bond to N2 (neighbor) N2->Dimers Stacking T-Shaped / Offset Pi-Stacking Phenyls->Stacking Steric Twist drives offset

Caption: Logical flow of functional groups driving specific crystal packing motifs.

Implications for Drug Design (SAR)

The crystallographic data provides direct feedback for Structure-Activity Relationship (SAR) studies.

  • Conformational Restriction: The observed twist angles in the crystal structure suggest that rigidifying the phenyl rings (e.g., bridging them) could lock the molecule in a bioactive conformation, potentially increasing potency by reducing the entropic penalty of binding.

  • H-Bonding Vector: The directionality of the

    
     protons in the crystal lattice maps the required vector for interaction with residues like Glu  or Asp  in target protein active sites.
    
  • Solubility: The density of the crystal packing correlates with solubility. Analogues with high melting points and tight packing (driven by strong H-bonds) may suffer from poor aqueous solubility, necessitating formulation strategies.

References
  • Ather, A. Q., Tahir, M. N., Khan, M. A., Mehmood, K., & Chaudhry, F. (2010).[4] 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde . Acta Crystallographica Section E: Structure Reports Online, 66(12), o3170. Link

  • Prasad, T. N. M., Raghava, B., Sridhar, M. A., Rangappa, K. S., & Shashidhara Prasad, J. (2010). Synthesis and Crystal Structure of 4-(1,3-Diphenyl-1H-pyrazol-5-yl)pyridine . X-ray Structure Analysis Online, 26, 49-50. Link

  • Chaudhari, P. S., et al. (2019). Synthesis and Characterization of Diethyl 4-Amino-1-(3-Chlorophenyl)-1H-Pyrazole-3,5 Dicarboxylate . International Journal of Scientific Research in Physics and Applied Sciences, 7(5). Link

  • Lynch, D. E. (2011). Crystal Structure Analysis of Diphenyl-Substituted Pyrazole Derivatives . Acta Crystallographica Section E. (Contextual reference via BenchChem analysis). Link

  • Reddy, T. S., et al. (2015).[7] Design, synthesis and biological evaluation of 1,3-diphenyl-1H-pyrazole derivatives containing benzimidazole skeleton . European Journal of Medicinal Chemistry, 101, 790-805.[7] Link

Sources

Foundational

Introduction: The Critical Role of Solubility in the Application of 1,3-diphenyl-1H-pyrazol-4-amine

An In-depth Technical Guide to the Solubility of 1,3-diphenyl-1H-pyrazol-4-amine in Organic Solvents For Researchers, Scientists, and Drug Development Professionals 1,3-diphenyl-1H-pyrazol-4-amine is a heterocyclic amine...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of 1,3-diphenyl-1H-pyrazol-4-amine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

1,3-diphenyl-1H-pyrazol-4-amine is a heterocyclic amine belonging to the pyrazole class of compounds. Pyrazole derivatives are of significant interest in medicinal chemistry and materials science due to their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties, as well as their applications in the development of hole-transporting materials.[1][2] The utility of a compound like 1,3-diphenyl-1H-pyrazol-4-amine in these fields is fundamentally linked to its solubility. In drug development, solubility influences bioavailability and formulation strategies. In materials science, it is crucial for solution-based processing and fabrication of devices. This guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of 1,3-diphenyl-1H-pyrazol-4-amine in organic solvents, offering a framework for its effective use in research and development.

Theoretical Framework: Predicting the Solubility of 1,3-diphenyl-1H-pyrazol-4-amine

The solubility of a compound is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and the solvent. The molecular structure of 1,3-diphenyl-1H-pyrazol-4-amine, with its combination of nonpolar and polar functional groups, suggests a nuanced solubility profile.

Key Structural Features Influencing Solubility:

  • Two Phenyl Groups: These bulky, nonpolar aromatic rings contribute significantly to the lipophilicity of the molecule, favoring solubility in nonpolar organic solvents.

  • Pyrazole Ring: This five-membered heterocyclic ring contains two nitrogen atoms, introducing some polarity and the potential for hydrogen bonding. The pyrazole nucleus itself is considered to have some aromatic character.[3]

  • Amine Group (-NH₂): The primary amine group is polar and can act as both a hydrogen bond donor and acceptor. This functional group will enhance solubility in polar protic solvents.

Based on these features, a qualitative prediction of solubility in different classes of organic solvents can be made.

Anticipated Solubility Profile

Table 1: Predicted Solubility of 1,3-diphenyl-1H-pyrazol-4-amine in Common Organic Solvents

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Polar Aprotic Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)HighThese solvents can engage in dipole-dipole interactions with the polar pyrazole ring and amine group, while their organic nature accommodates the nonpolar phenyl groups. DMF is noted as a solvent for reactions involving pyrazole derivatives.[6][7]
Polar Protic Ethanol, MethanolModerateThe amine and pyrazole nitrogens can form hydrogen bonds with these solvents. However, the large nonpolar surface area from the phenyl groups may limit high solubility.
Nonpolar Aromatic Toluene, BenzeneModerate to LowThe phenyl groups of the solute can interact favorably with these aromatic solvents through π-π stacking.
Chlorinated Dichloromethane (DCM), ChloroformModerateThese solvents have a moderate polarity that can solvate the entire molecule to a reasonable extent. DCM is often used in the extraction of pyrazole derivatives.[2]
Ethers Diethyl ether, Tetrahydrofuran (THF)LowThe polarity of these solvents may not be sufficient to effectively solvate the polar amine and pyrazole moieties.
Aliphatic Hydrocarbons Hexane, CyclohexaneVery LowThe significant polarity of the amine and pyrazole groups will lead to poor interaction with these nonpolar solvents. Hexane is often used as an anti-solvent or in combination with a more polar solvent for recrystallization.[7]

Experimental Determination of Solubility: A Validated Protocol

To obtain quantitative solubility data, a systematic experimental approach is necessary. The shake-flask method is a widely accepted technique for determining thermodynamic solubility.[3]

Materials
  • 1,3-diphenyl-1H-pyrazol-4-amine (high purity)

  • A selection of organic solvents (analytical grade)

  • Scintillation vials or other suitable sealed containers

  • Orbital shaker or rotator with temperature control

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Volumetric flasks and pipettes

  • Analytical balance

Step-by-Step Methodology
  • Preparation of Saturated Solutions:

    • Add an excess amount of 1,3-diphenyl-1H-pyrazol-4-amine to a series of vials, each containing a known volume of a different organic solvent. The excess solid should be clearly visible.

    • Seal the vials to prevent solvent evaporation.

    • Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25 °C) and agitate for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

  • Sample Collection and Preparation:

    • After the equilibration period, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

    • Carefully withdraw a sample from the supernatant.

    • Separate the dissolved compound from the undissolved solid by centrifuging the sample at high speed. This step is critical to avoid aspirating any solid particles.

  • Quantification:

    • Accurately dilute the clear supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

    • Quantify the concentration of the dissolved 1,3-diphenyl-1H-pyrazol-4-amine using a validated HPLC-UV method. A calibration curve should be prepared using standard solutions of known concentrations.

  • Calculation:

    • The solubility is calculated from the measured concentration in the saturated solution and is typically expressed in units of mg/mL or mol/L.

Visualizing the Workflow

G cluster_prep Preparation cluster_sampling Sampling cluster_quant Quantification A Add excess solute to solvent B Seal vials A->B C Equilibrate on shaker (24-48h) B->C D Settle undissolved solid C->D Equilibration Complete E Withdraw supernatant D->E F Centrifuge to remove solids E->F G Dilute supernatant F->G Clear Sample H Analyze by HPLC-UV G->H I Calculate concentration from calibration curve H->I J J I->J Solubility Data (mg/mL or mol/L)

Caption: Workflow for experimental solubility determination.

Conclusion: A Practical Guide for the Researcher

Understanding the solubility of 1,3-diphenyl-1H-pyrazol-4-amine is paramount for its successful application in scientific research and development. This guide has provided a theoretical basis for predicting its solubility in a range of organic solvents, stemming from its distinct molecular structure. In the absence of specific published data, the provided experimental protocol offers a robust and reliable method for determining its quantitative solubility. By combining theoretical predictions with empirical data, researchers can make informed decisions regarding solvent selection for synthesis, purification, formulation, and various applications, thereby accelerating their research and development efforts.

References

  • Veettil, S. P., & Haridas, K. R. (2009). 1,3,5-Tris{[N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminophenyl}benzene. Molbank, 2009(4), M624. [Link]

  • MDPI. (2009, October 7). 1,3,5-Tris{[N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminophenyl}benzene. Retrieved from [Link]

  • Semantic Scholar. (n.d.). SYNTHESIS OF 1-BENZOYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE AND EVALUATION OF THEIR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY. Retrieved from [Link]

  • PubChem. (n.d.). 1,3-diphenyl-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde. Retrieved from [Link]

  • Chemical supplier website. (n.d.). 1,3-diphenyl-1H-pyrazole-4-carboxylic acid.
  • Musumeci, F., et al. (2021). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. Polymers, 13(16), 2686. [Link]

  • Kamal, A., et al. (2015). Design, synthesis and biological evaluation of 1,3-diphenyl-1H-pyrazole derivatives containing benzimidazole skeleton as potential anticancer and apoptosis inducing agents. Bioorganic & Medicinal Chemistry Letters, 25(17), 3465-3471. [Link]

  • Funar-Timofei, S., et al. (2022). Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints. Materials, 15(16), 5588. [Link]

  • Prasad, T. N. M., et al. (2011). Synthesis and Crystal Structure of 4-(1,3-Diphenyl-1H-pyrazol-5-yl)pyridine. Analytical Sciences: X-ray Structure Analysis Online, 27(1), x21-x22. [Link]

  • ResearchGate. (n.d.). Synthesis, Physiochemical Evaluation and Structural Characterization of Novel Pyrazole Derivatives. Retrieved from [Link]

Sources

Exploratory

The Discovery of Novel Pyrazole-Based Kinase Inhibitors: An In-depth Technical Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the discovery process for novel pyrazole-based kinase inhibitors. It is designed to offer field-p...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the discovery process for novel pyrazole-based kinase inhibitors. It is designed to offer field-proven insights and actionable protocols, moving beyond a simple listing of steps to explain the causality behind critical experimental choices.

Introduction: The Central Role of Kinases and the Pyrazole Privileged Scaffold

Protein kinases are a large family of enzymes that play a fundamental role in regulating a vast array of cellular processes, including growth, proliferation, differentiation, and apoptosis.[1] Dysregulation of kinase activity is a hallmark of numerous diseases, particularly cancer, making them a primary target for therapeutic intervention.[1][2] Small molecule kinase inhibitors have emerged as a crucial class of targeted therapies.

Within the vast chemical space available to medicinal chemists, the pyrazole ring has been identified as a "privileged scaffold".[1][3][4] This designation is due to its synthetic accessibility, favorable drug-like properties, and its versatile role as a bioisosteric replacement.[3][4] The pyrazole core serves as an excellent framework for positioning key pharmacophoric elements within the ATP-binding site of kinases.[5] As of July 2023, eight of the 74 small molecule kinase inhibitors approved by the US FDA contain a pyrazole ring, including Crizotinib, Ruxolitinib, and Encorafenib.[3] These successful drugs target a range of kinases such as JAK, B-raf, and ALK, underscoring the scaffold's broad applicability.[3][4]

This guide will delineate a logical, field-tested workflow for the discovery of novel pyrazole-based kinase inhibitors, from initial target selection to preclinical evaluation.

The Pyrazole Scaffold: A Chemical and Biological Perspective

The five-membered pyrazole ring, with its two adjacent nitrogen atoms, offers a unique combination of chemical properties that make it ideal for kinase inhibitor design.[4] Its aromatic nature and ability to participate in hydrogen bonding are key to its function. The nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating critical interactions within the highly conserved hinge region of the kinase ATP-binding pocket.[2][6]

Structural modifications at various positions on the pyrazole ring allow for the fine-tuning of a compound's potency, selectivity, and pharmacokinetic properties.[7] This process, known as Structure-Activity Relationship (SAR) exploration, is a cornerstone of medicinal chemistry. For instance, substitutions at the 3, 4, and 5-positions of the pyrazole can be systematically varied to optimize interactions with different regions of the ATP-binding site, thereby modulating the inhibitor's activity and selectivity profile.[7][8]

The Drug Discovery Workflow: From Concept to Candidate

The path to discovering a novel kinase inhibitor is a multi-stage, iterative process. The following sections detail the key phases, emphasizing the rationale behind each step.

Target Selection and Validation

The first crucial step is the selection of a kinase target that is genetically or functionally validated to be a driver of the disease of interest. This decision is typically based on a convergence of evidence from genomics, proteomics, and preclinical disease models. A thorough understanding of the kinase's role in the relevant signaling pathway is paramount.

Kinase_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor Tyrosine Kinase (RTK) Kinase1 Kinase A Receptor->Kinase1 Signal Kinase2 Kinase B (Target Kinase) Kinase1->Kinase2 Activates Substrate Substrate Protein Kinase2->Substrate pSubstrate Phosphorylated Substrate Substrate->pSubstrate Phosphorylation Transcription Gene Transcription pSubstrate->Transcription Inhibitor Pyrazole Inhibitor Inhibitor->Kinase2 Inhibition Response Cellular Response (e.g., Proliferation) Transcription->Response

Caption: A generalized kinase signaling cascade and the point of intervention by a pyrazole-based inhibitor.

Hit Identification Strategies

Once a target is selected, the next phase is to identify "hits"—initial compounds that demonstrate activity against the kinase. Several strategies can be employed:

  • High-Throughput Screening (HTS): This involves screening large libraries of compounds (often hundreds of thousands) in a rapid, automated biochemical assay. The goal is to identify any compound that meets a predefined activity threshold.

  • Fragment-Based Lead Discovery (FBLD): This approach screens smaller, lower molecular weight compounds ("fragments") that typically have weak affinity. The binding of these fragments is detected using sensitive biophysical techniques (e.g., Surface Plasmon Resonance, X-ray crystallography). Hits from FBLD serve as starting points for building more potent molecules.

  • Structure-Based Drug Design (SBDD): When a high-resolution crystal structure of the target kinase is available, computational methods can be used to dock virtual libraries of compounds into the ATP-binding site. This in silico screening prioritizes compounds with the highest predicted binding affinity for synthesis and testing.

Hit-to-Lead Optimization and SAR

This is an iterative and intellectually demanding phase of drug discovery. "Hits" from the initial screen are often non-selective and may have poor drug-like properties. The goal of hit-to-lead is to develop a "lead series" of compounds with improved potency, selectivity, and physicochemical properties. This is achieved through systematic chemical modifications and biological testing.

The pyrazole scaffold is particularly amenable to this process. Medicinal chemists can explore SAR by synthesizing analogues with different substituents at various positions on the ring.[7][9] For example, adding a bulky group at one position might enhance selectivity by preventing the inhibitor from binding to the smaller ATP pockets of off-target kinases. Conversely, introducing a hydrogen bond donor or acceptor at another position could increase potency by forming a new interaction with the target kinase.[2][7]

In Vitro Characterization: Key Experimental Protocols

Rigorous in vitro testing is essential to characterize the potency, selectivity, and mechanism of action of the synthesized inhibitors.

3.4.1. Biochemical Kinase Inhibition Assay (IC50 Determination)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the target kinase. The half-maximal inhibitory concentration (IC50) is a standard measure of potency.

Protocol: General In Vitro Kinase Inhibition Assay [1]

  • Preparation: Prepare a serial dilution of the synthesized pyrazole inhibitor compounds in an appropriate solvent (e.g., DMSO).[1]

  • Reaction Setup: In a 96-well or 384-well plate, add the purified kinase enzyme, a suitable substrate (e.g., a peptide), and the assay buffer.[1]

  • Inhibitor Addition: Add the serially diluted inhibitor compounds to the wells. Include a positive control (no inhibitor) and a negative control (no kinase).[1]

  • Reaction Initiation: Initiate the kinase reaction by adding a solution of adenosine triphosphate (ATP).[1]

  • Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified period (e.g., 60 minutes).[1]

  • Detection: Stop the reaction and quantify the amount of phosphorylated substrate. A common method is to use an antibody that specifically recognizes the phosphorylated form of the substrate, often coupled with a detection system like fluorescence or luminescence.[1]

  • Data Analysis: Plot the percentage of kinase activity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

3.4.2. Cellular Potency and Cytotoxicity Assays

It is crucial to determine if the inhibitor can effectively engage its target within a cellular context and at what concentration it becomes toxic to cells.

Protocol: Cell-Based Proliferation/Viability Assay

  • Cell Plating: Seed cancer cell lines known to be dependent on the target kinase into 96-well plates and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the pyrazole inhibitor for a period of 48 to 72 hours.

  • Viability Measurement: Add a reagent such as resazurin or a tetrazolium salt (e.g., MTT), which is converted into a colored or fluorescent product by metabolically active cells.

  • Quantification: Measure the absorbance or fluorescence using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to a vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Lead Optimization and Preclinical Evaluation

The most promising lead compounds undergo further optimization to improve their Absorption, Distribution, Metabolism, and Excretion (ADME) properties and to reduce any potential off-target toxicities. This phase involves a broader range of assays, including metabolic stability in liver microsomes, plasma protein binding, and screening against a panel of off-target kinases and receptors.

Successful candidates then advance to in vivo studies in animal models of the disease to evaluate their efficacy and safety. These studies are critical for establishing a therapeutic window and for providing the necessary data to support an Investigational New Drug (IND) application.

Drug_Discovery_Workflow cluster_iterative Iterative Cycles TargetID Target Identification & Validation HitID Hit Identification (HTS, FBLD, SBDD) TargetID->HitID HitToLead Hit-to-Lead (SAR) HitID->HitToLead LeadOp Lead Optimization (ADME/Tox) HitToLead->LeadOp Synthesis Chemical Synthesis HitToLead->Synthesis Preclinical Preclinical Studies (In Vivo Efficacy) LeadOp->Preclinical LeadOp->Synthesis Candidate Clinical Candidate Preclinical->Candidate BiochemAssay Biochemical Assays (IC50) Synthesis->BiochemAssay CellAssay Cellular Assays (GI50) BiochemAssay->CellAssay CellAssay->HitToLead SAR Data

Caption: The iterative workflow for pyrazole-based kinase inhibitor discovery.

Case Study: Ruxolitinib

Ruxolitinib is a potent and selective inhibitor of the Janus kinases JAK1 and JAK2.[3] Structurally, it features a pyrazole ring linked to a pyrrolo[2,3-d]pyrimidine scaffold.[3] It is considered a type I inhibitor, binding to the active "DFG-in" conformation of the kinase.[3] The discovery of Ruxolitinib exemplifies the successful application of the principles outlined in this guide, leading to a valuable therapeutic agent for myelofibrosis and other diseases.

CompoundTarget KinaseIC50 (nM)FDA Approval
Ruxolitinib JAK1 / JAK2~3Yes
Crizotinib ALK / c-Met~20 / ~1Yes
Encorafenib B-Raf (V600E)~0.3Yes

This table presents a selection of FDA-approved pyrazole-based kinase inhibitors and their primary targets. IC50 values are approximate and can vary depending on the assay conditions.

Conclusion and Future Directions

The pyrazole scaffold remains a highly valuable and versatile starting point for the design of novel kinase inhibitors.[3][10] Its proven success in multiple approved drugs demonstrates its favorable characteristics for interacting with the ATP-binding site of a wide range of kinases.[3] Future advancements in this field will likely involve the development of pyrazole derivatives with even greater selectivity, potentially through strategies like macrocyclization to rigidify the molecule and reduce off-target binding.[2][11] The continued integration of computational chemistry, structural biology, and innovative synthetic methodologies will undoubtedly lead to the discovery of the next generation of pyrazole-based therapeutics.

References
  • Pop, F.L., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. Available at: [Link]

  • Cetin, A., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. PubMed. Available at: [Link]

  • Lohmann, G., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. RSC Medicinal Chemistry. Available at: [Link]

  • Knecht, K.M., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Publications. Available at: [Link]

  • Abdel-Maksoud, M.S., et al. (2025). A review of recent advances in anticancer activity and SAR of pyrazole derivatives. PubMed. Available at: [Link]

  • Barvian, M., et al. (2007). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. ACS Publications. Available at: [Link]

  • Knecht, K.M., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Wang, J., et al. (2024). Structural Optimization and Structure–Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. ACS Publications. Available at: [Link]

  • Shaikh, J., et al. (2022). Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. Bentham Science. Available at: [Link]

  • Wang, S-F., et al. (2010). Design, synthesis, and structure-activity relationships of pyrazole derivatives as potential FabH inhibitors. ResearchGate. Available at: [Link]

  • Bîcu, E., et al. (2013). New Potential Antitumor Pyrazole Derivatives: Synthesis and Cytotoxic Evaluation. PMC. Available at: [Link]

  • Basoglu, A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. ProQuest. Available at: [Link]

  • Singh, P., et al. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. Available at: [Link]

  • Iacovelli, R., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI. Available at: [Link]

  • Pop, F.L., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. ResearchGate. Available at: [Link]

  • Lee, J.C., et al. (2021). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Journal of Medicinal Chemistry. Available at: [Link]

  • Cetin, A., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Eco-Vector Journals Portal. Available at: [Link]

  • Basoglu, A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. PMC. Available at: [Link]

  • Wang, S.F., et al. (2010). Design, synthesis, and structure-activity relationships of pyrazole derivatives as potential FabH inhibitors. PubMed. Available at: [Link]

  • Schade, D., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. Available at: [Link]

  • Schade, D., et al. (2022). Discovery of 3-Amino-1 H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. PubMed. Available at: [Link]

  • Basoglu, A., et al. (2022). Discovery of Potent and Selective Pyrazolopyrimidine Janus Kinase 2 Inhibitors. ResearchGate. Available at: [Link]

Sources

Foundational

Engineering Efficacy: The Therapeutic Potential and Mechanistic Evaluation of Diphenyl-Pyrazole Compounds

Executive Summary In the landscape of modern medicinal chemistry, the pyrazole ring has transcended its status as a simple heterocycle to become a highly privileged pharmacophore. Specifically, the 1,3-diphenyl-pyrazole...

Author: BenchChem Technical Support Team. Date: March 2026

By: Senior Application Scientist

Executive Summary

In the landscape of modern medicinal chemistry, the pyrazole ring has transcended its status as a simple heterocycle to become a highly privileged pharmacophore. Specifically, the 1,3-diphenyl-pyrazole and 1,5-diphenyl-pyrazole scaffolds have demonstrated profound therapeutic versatility, acting as the structural foundation for potent anti-inflammatory, anticancer, and antimicrobial agents[1]. As application scientists and drug developers, our objective is not merely to synthesize these compounds, but to rigorously interrogate their structure-activity relationships (SAR) and validate their mechanisms of action through robust, self-validating experimental designs. This whitepaper provides an in-depth technical analysis of diphenyl-pyrazole derivatives, detailing the causality behind their therapeutic efficacy and the standardized protocols required for their preclinical evaluation.

Mechanistic Grounding: The Diphenyl-Pyrazole Scaffold

The therapeutic success of diphenyl-pyrazoles stems from their unique physicochemical properties. The planar, electron-rich pyrazole core acts as a rigid hinge, projecting the pendant phenyl rings into specific spatial orientations[1]. This geometry is highly complementary to the deep hydrophobic pockets found in various target proteins, such as cyclooxygenase-2 (COX-2) and tubulin. Furthermore, the pyrazole nitrogens serve as critical hydrogen-bond acceptors, anchoring the molecule within the active site, while the overall lipophilicity of the diphenyl system ensures excellent membrane permeability and high intracellular concentrations.

G Core Diphenyl-Pyrazole Core (Privileged Scaffold) COX2 1,5-Diphenyl Isomers Selective COX-2 Inhibition Core->COX2 Bulk tolerance at Val523 pocket Tubulin 1,3-Diphenyl Isomers Tubulin Polymerization Inhibition Core->Tubulin Microtubule destabilization Hybrid Chalcone/Triazole Hybrids Dual Cytotoxic & Antimicrobial Core->Hybrid Synergistic pharmacophores

Structural divergence of diphenyl-pyrazole scaffolds dictating therapeutic pathways.

Therapeutic Axis I: Selective COX-2 Inhibition

The most historically significant application of the diphenyl-pyrazole scaffold is the selective inhibition of COX-2, exemplified by the blockbuster drug Celecoxib. The mechanistic rationale for this selectivity relies on a subtle structural variance between the COX isoforms: the substitution of Isoleucine-523 in COX-1 with Valine-523 in COX-2[2]. This single amino acid change opens a secondary, lateral hydrophobic pocket in COX-2.

By utilizing a 1,5-diphenyl-pyrazole scaffold with a bulky sulfonamide or sulfonyl pharmacophore on one of the phenyl rings, the molecule is sterically hindered from entering the narrower COX-1 channel but perfectly fits the expanded COX-2 active site[2]. Recent advancements have yielded novel 1,5-diphenyl pyrazoles and pyrazolyl thiazolones that not only inhibit COX-2 with sub-micromolar potency but also exhibit dual inhibition of 15-Lipoxygenase (15-LOX), effectively shutting down both prostaglandin and leukotriene inflammatory pathways[3].

Quantitative Data: Comparative COX Inhibition Profiles
Compound ScaffoldPrimary TargetIC₅₀ (µM)Selectivity Index (COX-1/COX-2)Mechanistic Rationale
Celecoxib (Reference)COX-20.28~178Sulfonamide binding to COX-2 side pocket[2].
PYZ28 (1,5-diphenyl)COX-20.26>192Enhanced hydrophobic interactions via 1,5-diaryl orientation[2].
PYZ3 (diaryl heterocycle)COX-20.011LowHigh potency but lacks steric bulk for isoform differentiation[4].
Pyrazolyl thiazolones COX-2 / 15-LOX0.09 - 0.14HighDual inhibition disrupting both prostaglandin and leukotriene synthesis[3].
Experimental Protocol: Self-Validating In Vitro COX-1/COX-2 Inhibition Assay

Causality & Validation: Evaluating COX inhibition requires distinguishing between rapid, competitive inhibition and time-dependent (slow-binding) inhibition. Diphenyl-pyrazoles often exhibit slow, tight-binding kinetics. Therefore, a pre-incubation step is mandatory to prevent false negatives. This system is self-validating: a parallel Celecoxib standard curve is run on every plate. If the reference IC₅₀ deviates significantly from the established ~0.28 µM baseline, the assay plate is invalidated, ensuring data trustworthiness.

  • Enzyme Preparation: Reconstitute purified ovine COX-1 and human recombinant COX-2 in Tris-HCl buffer (100 mM, pH 8.0) containing 1 µM hematin. Rationale: Hematin is an essential cofactor for the peroxidase activity of the COX enzyme.

  • Inhibitor Pre-Incubation: Dispense 10 µL of the diphenyl-pyrazole test compounds (in a 7-point log concentration gradient) into the wells. Add 10 µL of the enzyme solution. Incubate at 37°C for 15 minutes. Rationale: Allows slow-binding pyrazole inhibitors to achieve thermodynamic equilibrium within the active site.

  • Reaction Initiation: Add 10 µL of 100 µM arachidonic acid (substrate) to all wells to initiate the oxygenase reaction. Incubate for exactly 2 minutes at 37°C.

  • Reaction Quenching: Terminate the reaction by adding 10 µL of 1 M HCl containing 10 mM SnCl₂. Rationale: The acid denatures the enzyme, while SnCl₂ rapidly reduces the unstable intermediate PGH₂ to the stable PGE₂, preventing spontaneous degradation.

  • Quantification: Quantify the synthesized PGE₂ using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) or LC-MS/MS. Calculate the IC₅₀ using non-linear regression analysis.

Assay PreInc 1. Enzyme Pre-incubation (Equilibration) Hematin 2. Cofactor Addition (Hematin) PreInc->Hematin Substrate 3. Arachidonic Acid (Reaction Initiation) Hematin->Substrate Quench 4. SnCl2 / HCl Quench (Stop Reaction) Substrate->Quench Detect 5. PGE2 Quantification (ELISA / LC-MS/MS) Quench->Detect

Self-validating in vitro COX-1/COX-2 inhibition assay workflow.

Therapeutic Axis II: Anticancer & Apoptotic Activity

Beyond inflammation, the 1,3-diphenyl-pyrazole scaffold has emerged as a potent anti-proliferative agent[1]. The structural topology of the 1,3-diphenyl configuration closely mimics the natural tubulin-binding agent combretastatin A-4. By binding to the colchicine site on tubulin, these compounds inhibit microtubule polymerization, arresting the cell cycle at the G2/M phase and subsequently triggering intrinsic apoptotic pathways[5].

Furthermore, molecular hybridization—such as tethering the diphenyl-pyrazole core to a 1,2,3-triazole or chalcone moiety—has yielded compounds with exceptional cytotoxicity against specific human cancer cell lines (e.g., A549 lung, MCF-7 breast, and HNO-97) while maintaining a high safety profile in normal human fibroblasts (HSF)[6],[5].

Experimental Protocol: High-Fidelity Sulforhodamine B (SRB) Cytotoxicity Assay

Causality & Validation: While MTT assays are ubiquitous, they rely on mitochondrial reductase activity, which can be artificially skewed by the metabolic interference of novel heterocyclic compounds. The SRB assay, conversely, quantifies total cellular protein mass. This provides a direct, metabolically-independent readout of cell viability, making it the gold standard for evaluating pyrazole-induced cytotoxicity[5].

  • Cell Seeding: Seed target cancer cells (e.g., MCF-7, A549) in 96-well plates at a density of 5 × 10³ cells/well in 100 µL of complete media. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cellular adhesion and entry into the logarithmic growth phase.

  • Compound Exposure: Treat cells with diphenyl-pyrazole derivatives at varying concentrations (0.1, 1, 10, 50, 100 µM) for 48 hours. Include a vehicle control (0.1% DMSO) and a positive control (Doxorubicin).

  • TCA Fixation: Without removing the culture media, gently add 50 µL of cold 50% (w/v) Trichloroacetic Acid (TCA) to each well. Incubate at 4°C for 1 hour. Rationale: TCA instantly halts metabolism and cross-links cellular proteins to the bottom of the plate, preventing cell loss during subsequent washing steps.

  • Washing and Staining: Wash the plates 5 times with distilled water and air-dry. Add 50 µL of 0.4% (w/v) SRB solution dissolved in 1% acetic acid to each well. Incubate for 30 minutes at room temperature in the dark. Rationale: Under mild acidic conditions, the SRB dye binds stoichiometrically to the basic amino acid residues of the fixed cellular proteins.

  • Destaining and Solubilization: Wash the plates 4 times with 1% acetic acid to remove unbound dye. Air-dry completely. Add 100 µL of 10 mM unbuffered Tris-base (pH 10.5) to each well and shake for 5 minutes. Rationale: The alkaline Tris-base breaks the electrostatic bonds between the dye and proteins, solubilizing the SRB for accurate spectrophotometric reading at 540 nm.

Conclusion & Future Perspectives

The diphenyl-pyrazole scaffold remains a cornerstone of rational drug design. By manipulating the substitution patterns (1,3- vs. 1,5-diphenyl) and employing molecular hybridization strategies, researchers can precisely tune the pharmacological routing of these molecules—from highly selective COX-2 inhibitors to potent, apoptosis-inducing anticancer agents[2],[1]. For application scientists, the ongoing challenge is to ensure that the preclinical evaluation of these novel derivatives utilizes mechanistically sound, self-validating assays that accurately reflect their complex biological interactions.

References

  • Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. nih.gov.
  • Unveiling novel diphenyl-1H-pyrazole based acrylates tethered to 1,2,3-triazole as promising apoptosis inducing cytotoxic and anti-inflammatory agents. nih.gov.
  • Quantitative and Qualitative Analysis of the Anti-Proliferative Potential of the Pyrazole Scaffold in the Design of Anticancer Agents. nih.gov.
  • Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. nih.gov.
  • Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. acs.org.
  • Full article: Challenging inflammatory process at molecular, cellular and in vivo levels via some new pyrazolyl thiazolones. tandfonline.com.

Sources

Protocols & Analytical Methods

Method

Synthesis of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive protocol for the synthesis of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline, a molecule of significant interest in med...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive protocol for the synthesis of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline, a molecule of significant interest in medicinal chemistry. The pyrazole scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide range of biological activities, including anticancer and antiviral properties.[1][2][3][4] This document offers a detailed, two-step synthetic route, beginning with the synthesis of the key intermediate, 1,3-diphenyl-1H-pyrazole-4-carbaldehyde, via the Vilsmeier-Haack reaction, followed by the reductive amination with aniline to yield the target compound.

Introduction to the Synthetic Strategy

The synthesis of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline is a well-established process that leverages fundamental organic reactions. The overall synthetic pathway is depicted below. The initial step involves the formylation of a suitable precursor to generate the pyrazole-4-carbaldehyde. This is followed by the formation of a C-N bond through reductive amination.

Synthetic_Pathway Acetophenone Phenylhydrazone Acetophenone Phenylhydrazone 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde Acetophenone Phenylhydrazone->1,3-Diphenyl-1H-pyrazole-4-carbaldehyde Vilsmeier-Haack Reaction (POCl3, DMF) N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde->N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Reductive Amination (Aniline, NaBH(OAc)3)

Caption: Overall synthetic scheme for N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline.

Part 1: Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heterocyclic compounds.[5][6] In this protocol, it is employed to introduce a formyl group at the 4-position of the 1,3-diphenyl-1H-pyrazole ring system, which is formed in situ from acetophenone phenylhydrazone.[7]

Mechanistic Insight: The Vilsmeier-Haack Reaction

The reaction proceeds through the formation of the Vilsmeier reagent, a chloroiminium ion, from the reaction of a substituted amide (N,N-dimethylformamide - DMF) and phosphorus oxychloride (POCl₃).[8] This electrophilic species then attacks the electron-rich pyrazole ring, leading to the formation of an iminium salt, which is subsequently hydrolyzed during workup to yield the aldehyde.[5]

Vilsmeier_Mechanism cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Aromatic Substitution DMF DMF Vilsmeier_Reagent Chloroiminium Ion (Vilsmeier Reagent) DMF->Vilsmeier_Reagent + POCl3 POCl3 POCl3 Hydrazone Acetophenone Phenylhydrazone Intermediate Cyclized Intermediate Hydrazone->Intermediate + Vilsmeier Reagent Iminium_Salt Iminium Salt Intermediate->Iminium_Salt Formylation Aldehyde 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde Iminium_Salt->Aldehyde Hydrolysis

Caption: Simplified mechanism of the Vilsmeier-Haack reaction.

Experimental Protocol: 1,3-diphenyl-1H-pyrazole-4-carbaldehyde

Materials and Reagents:

ReagentMolar Mass ( g/mol )Quantity (mmol)Volume/Mass
Acetophenone Phenylhydrazone210.28102.10 g
N,N-Dimethylformamide (DMF)73.0914010.2 mL
Phosphorus Oxychloride (POCl₃)153.33141.3 mL
Crushed Ice--As needed
Sodium Carbonate Solution--As needed
Ethanol--For recrystallization

Procedure:

  • Vilsmeier Reagent Preparation: In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, add N,N-dimethylformamide (DMF). Cool the flask in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with continuous stirring. After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C to ensure the complete formation of the Vilsmeier reagent.[9][10]

  • Reaction with Hydrazone: To the prepared Vilsmeier reagent, add acetophenone phenylhydrazone portion-wise while maintaining the temperature below 10 °C.

  • Reaction Progression: After the addition of the hydrazone, slowly allow the reaction mixture to warm to room temperature and then heat it on a water bath for 17 hours.[9]

  • Work-up: After the reaction is complete, carefully pour the reaction mixture onto crushed ice. Neutralize the acidic solution with a saturated sodium carbonate solution until the pH is alkaline.

  • Isolation and Purification: The precipitated solid product, 1,3-diphenyl-1H-pyrazole-4-carbaldehyde, is collected by filtration, washed with water, and dried. The crude product can be purified by recrystallization from ethanol.[7][11]

Expected Yield: 65-75%

Characterization Data (Literature Values):

  • Melting Point: 135 °C[12]

  • ¹H NMR (CDCl₃): Signals corresponding to aromatic protons and a characteristic singlet for the aldehyde proton around 9.45-10.0 ppm.[13]

  • ¹³C NMR (CDCl₃): Signals for aromatic carbons and a downfield signal for the aldehyde carbonyl carbon.

  • IR (KBr, cm⁻¹): A strong absorption band around 1668 cm⁻¹ corresponding to the C=O stretching of the aldehyde.[9]

Part 2: Synthesis of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline

The final step in the synthesis is the reductive amination of the prepared aldehyde with aniline. This reaction forms a new carbon-nitrogen bond, yielding the desired secondary amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent well-suited for this transformation.[14][15][16]

Mechanistic Insight: Reductive Amination

Reductive amination involves two key steps: the formation of an imine (or iminium ion) and its subsequent reduction. The aldehyde first reacts with the primary amine (aniline) to form a carbinolamine intermediate, which then dehydrates to form an imine. In the presence of a reducing agent, the imine is then reduced to the corresponding amine.[17] Sodium triacetoxyborohydride is particularly effective as it selectively reduces the iminium ion in the presence of the starting aldehyde, minimizing side reactions.[14][16]

Reductive_Amination_Mechanism Aldehyde 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde Imine Imine Intermediate Aldehyde->Imine + Aniline - H2O Aniline Aniline Final_Product N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Imine->Final_Product Reduction [NaBH(OAc)3]

Caption: Simplified mechanism of reductive amination.

Experimental Protocol: N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline

Materials and Reagents:

ReagentMolar Mass ( g/mol )Quantity (mmol)Volume/Mass
1,3-diphenyl-1H-pyrazole-4-carbaldehyde248.281.0248 mg
Aniline93.131.20.11 mL
Sodium Triacetoxyborohydride (NaBH(OAc)₃)211.941.5318 mg
1,2-Dichloroethane (DCE)--10 mL
Saturated Sodium Bicarbonate Solution--For work-up
Anhydrous Sodium Sulfate--For drying
Ethyl Acetate/Hexane--For purification

Procedure:

  • Reaction Setup: To a solution of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde in 1,2-dichloroethane (DCE), add aniline.[16]

  • Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride in one portion at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Isolation and Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.[18]

Expected Yield: Good to excellent yields are typically reported for this type of reaction.

Characterization Data (Expected):

  • ¹H NMR (CDCl₃): Expect signals for the aromatic protons of the three phenyl rings, a singlet for the pyrazole proton, a singlet for the benzylic CH₂ group, and a broad singlet for the N-H proton.

  • ¹³C NMR (CDCl₃): Signals corresponding to the aromatic carbons, the pyrazole ring carbons, and the benzylic CH₂ carbon.

  • Mass Spectrometry (ESI-MS): An [M+1]⁺ peak corresponding to the molecular weight of the product (C₂₃H₁₉N₃).

Safety Precautions

  • Phosphorus Oxychloride (POCl₃): Highly corrosive and reacts violently with water. It is toxic if inhaled or swallowed and causes severe skin burns and eye damage.[1][19][20][21] Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8]

  • N,N-Dimethylformamide (DMF): A combustible liquid that is harmful if inhaled or absorbed through the skin. It is a suspected teratogen. Use in a well-ventilated area and avoid contact with skin and eyes.

  • Sodium Triacetoxyborohydride: A moisture-sensitive solid. Handle in a dry environment.

  • General Precautions: Always wear appropriate PPE, including safety glasses, a lab coat, and gloves, when handling any chemicals. Perform all reactions in a well-ventilated fume hood.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 1–714.
  • Sdfine. (n.d.). PHOSPHORYL CHLORIDE. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Joshi, A., et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. Iranian Journal of Organic Chemistry, 7(2), 1515-1522.
  • Abdel-Magid, A. F., & Maryanoff, C. A. (2003). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 201-216). American Chemical Society.
  • ResearchGate. (2026, February 7). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Retrieved from [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862.
  • Indian Academy of Sciences. (n.d.). H3PO4 catalyzed one-pot synthesis of 1,3-diphenyl-1H-pyrazole-4. Retrieved from [Link]

  • Slideshare. (n.d.). Vilsmeier haack rxn. Retrieved from [Link]

  • Bakr, F. F., et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Arkivoc, (i), 195-244.
  • Benchchem. (2025).
  • Sathiyaseelan, M., et al. (n.d.). Vilsmeier-Haack Methodology as a Key Step to Novel Heterocycles: Synthesis of 3-phenyl-1-(3-phenylquinolin-2-yl)-1H-pyrazole-4-c. Indian Journal of Advances in Chemical Science.
  • Ather, M. A., et al. (2010). 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 66(11), o3170.
  • Chemistry Stack Exchange. (2021, May 21). About the Vilsmeier-Haack formylation of this compound. Retrieved from [Link]

  • Atmiya University. (n.d.). Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)
  • Thieme. (n.d.).
  • Benchchem. (2025). Application Notes and Protocols for Alternative Synthesis of 1-isopropyl-1H-pyrazole-4-carbaldehyde.
  • Ather, M. A., et al. (2010). 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 11), o3170.
  • Lokhande, P. D., et al. (2011). Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Journal of Chemical and Pharmaceutical Research, 3(2), 105-112.
  • Jimeno, M. L., et al. (1997). 1H and 13C NMR study of perdeuterated pyrazoles. Magnetic Resonance in Chemistry, 35(4), 291-294.
  • MDPI. (2009, October 7). 1,3,5-Tris{[N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminophenyl}benzene. Retrieved from [Link]

  • ResearchGate. (2025, August 5). (PDF) One-Pot Synthesis of Diphenyl Pyrazolylmethylanilines (III) via Reductive Amination Using NaBH4/I2 and Their Antimicrobial Screening. Retrieved from [Link]

  • Fioravanti, R., et al. (2015). N-((1,3-Diphenyl-1H-pyrazol-4-yl)methyl)anilines: A novel class of anti-RSV agents. Bioorganic & Medicinal Chemistry Letters, 25(11), 2349-2352.
  • Simenel, A. A., et al. (2021). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN, 4(X), XX–XX.
  • Arshad, M., et al. (2019). (E)-Substituted-N-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)benzeneamine: synthesis, characterization, antibacterial, and MTT assessment. SN Applied Sciences, 1(6), 548.
  • Bawa, S., & Kumar, S. (2009). Synthesis and biological evaluation of 3-(4-substituted phenyl)-1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Chemistry, 21(6), 4441-4446.
  • Zhang, X., et al. (2012). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. Bioorganic & Medicinal Chemistry Letters, 22(16), 5244-5248.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehydes 4(a–e). Retrieved from [Link]

  • Zhang, X., et al. (2012). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. Bioorganic & medicinal chemistry letters, 22(16), 5244–5248.
  • ResearchGate. (2025, October 15). (PDF) 1,3,5-Tris{[N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminophenyl}benzene. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: The Versatility of Pyrazole Derivatives in Modern Organic Synthesis

Abstract Pyrazole and its derivatives represent a cornerstone in heterocyclic chemistry, demonstrating remarkable versatility and utility across various domains of organic synthesis. This guide provides an in-depth explo...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Pyrazole and its derivatives represent a cornerstone in heterocyclic chemistry, demonstrating remarkable versatility and utility across various domains of organic synthesis. This guide provides an in-depth exploration of the strategic application of pyrazole derivatives, moving beyond their well-documented roles in medicinal chemistry to their function as pivotal catalysts, ligands, and synthons. We will dissect key reaction mechanisms, provide field-tested experimental protocols, and offer insights into the causality behind methodological choices. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical properties of the pyrazole scaffold in their synthetic endeavors.

Introduction: The Enduring Significance of the Pyrazole Nucleus

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in chemical science. Its unique electronic properties—aromaticity, distinct acidic and basic centers, and the ability of its substituents to engage in a wide range of transformations—make it an exceptionally valuable building block. While its prevalence in pharmaceuticals is widely acknowledged, its application as a tool in organic synthesis is equally profound. This guide will illuminate the practical applications of pyrazole derivatives as enabling reagents and intermediates in the construction of complex molecular architectures.

Pyrazole Derivatives as Ligands in Homogeneous Catalysis

The C- and N-substituted pyrazole nucleus provides a robust framework for the design of highly effective ligands for transition metal catalysis. The nitrogen atoms offer potent coordination sites, and the steric and electronic properties of the ligand can be finely tuned by modifying the substituents at various positions of the ring.

The PyBox Ligands: A Case Study in Asymmetric Catalysis

Bis(oxazoline) ligands, or "Box" ligands, are renowned for their performance in asymmetric catalysis. The incorporation of a pyrazole backbone to create "PyBox" ligands has led to significant advancements in enantioselective transformations. The pyrazole unit acts as a rigid scaffold that precisely orients the oxazoline moieties, creating a well-defined chiral pocket around the coordinated metal center.

Mechanism of Action Insight: The efficacy of PyBox ligands stems from the rigid pyrazole linker, which reduces conformational flexibility. This rigidity, combined with the chirality of the oxazoline rings, enforces a specific coordination geometry on the metal center (e.g., copper(II) or zinc(II)). This, in turn, dictates the facial selectivity of the substrate's approach, leading to high enantioselectivities in reactions like Diels-Alder, aldol, and Michael additions.

Experimental Protocol 1: Asymmetric Diels-Alder Reaction Using a Cu(II)-PyBox Catalyst

This protocol describes a representative enantioselective Diels-Alder reaction between cyclopentadiene and N-acryloyl-2-oxazolidinone.

Workflow Diagram: Asymmetric Diels-Alder

reagent reagent catalyst catalyst intermediate intermediate product product step step sub1 N-Acryloyl-2-oxazolidinone reaction_mix Reaction Mixture (-78 °C, CH2Cl2) sub1->reaction_mix sub2 Cyclopentadiene sub2->reaction_mix cat_pre Cu(OTf)2 + PyBox Ligand cat_active Active Cu(II)-PyBox Complex cat_pre->cat_active Activation cat_active->reaction_mix Catalysis workup Aqueous Workup & Purification reaction_mix->workup Reaction final_product Chiral Diels-Alder Adduct workup->final_product Isolation

Caption: Workflow for a PyBox-catalyzed asymmetric Diels-Alder reaction.

Materials:

Reagent/MaterialM.W. ( g/mol )AmountMoles (mmol)
Cu(OTf)₂361.6836.2 mg0.1
PyBox Ligand(Varies)0.11 mmol0.11
N-acryloyl-2-oxazolidinone141.13141 mg1.0
Cyclopentadiene (freshly cracked)66.10132 mg2.0
Dichloromethane (DCM), dry-10 mL-

Procedure:

  • Catalyst Preparation: In a flame-dried, argon-purged flask, dissolve Cu(OTf)₂ (36.2 mg, 0.1 mmol) and the PyBox ligand (0.11 mmol) in 5 mL of dry DCM. Stir at room temperature for 1 hour. The solution should turn a light blue or green color, indicating complex formation.

  • Reaction Setup: Cool the catalyst solution to -78 °C using a dry ice/acetone bath.

  • Substrate Addition: In a separate flask, dissolve N-acryloyl-2-oxazolidinone (141 mg, 1.0 mmol) in 5 mL of dry DCM. Add this solution dropwise to the cold catalyst solution.

  • Diene Addition: Add freshly cracked cyclopentadiene (132 mg, 2.0 mmol) dropwise to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at -78 °C. Monitor the progress by Thin Layer Chromatography (TLC) until the limiting reagent is consumed (typically 3-6 hours).

  • Quenching and Workup: Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

  • Extraction: Transfer the mixture to a separatory funnel, add 15 mL of DCM, and wash with water (2 x 10 mL) and brine (1 x 10 mL).

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, typically using a hexane/ethyl acetate gradient) to yield the chiral Diels-Alder adduct.

  • Analysis: Determine the enantiomeric excess (e.e.) of the product using chiral HPLC or SFC.

Expert Insight: The pre-formation of the catalyst complex is crucial for achieving high enantioselectivity. The choice of the counter-ion on the copper salt (triflate, OTf⁻, is common) can significantly impact Lewis acidity and, consequently, reaction rates and selectivity. The reaction is run at low temperatures to maximize enantiomeric discrimination by reducing the thermal energy of the system, which favors the lower-energy transition state leading to the major enantiomer.

The Knorr Pyrazole Synthesis: A Foundational Protocol

The Knorr pyrazole synthesis, first reported in 1883, remains one of the most reliable and versatile methods for constructing the pyrazole ring. It involves the condensation of a β-dicarbonyl compound (or its equivalent) with a hydrazine derivative.

Mechanism Overview: The reaction proceeds via an initial condensation of the hydrazine with one of the carbonyl groups to form a hydrazone intermediate. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring.

Logical Flow: Knorr Pyrazole Synthesis

start_material start_material intermediate intermediate final_product final_product A β-Dicarbonyl Compound C Condensation A->C B Hydrazine Derivative B->C D Hydrazone Intermediate C->D Formation E Intramolecular Cyclization D->E F Cyclic Intermediate E->F Ring Closure G Dehydration F->G H Final Pyrazole Product G->H Aromatization

Caption: Mechanistic steps of the Knorr pyrazole synthesis.

Experimental Protocol 2: Synthesis of 1-Phenyl-3-methyl-5-pyrazolone

This protocol details the synthesis of a common pyrazolone derivative via the Knorr condensation.

Materials:

Reagent/MaterialM.W. ( g/mol )AmountMoles (mol)
Ethyl acetoacetate130.1413.0 g0.1
Phenylhydrazine108.1410.8 g0.1
Glacial Acetic Acid60.0520 mL-
Ethanol46.0750 mL-

Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, combine ethyl acetoacetate (13.0 g, 0.1 mol) and 50 mL of ethanol.

  • Reagent Addition: While stirring, add phenylhydrazine (10.8 g, 0.1 mol) to the flask. A slight exotherm may be observed.

  • Catalyst Addition: Add 20 mL of glacial acetic acid. The acid catalyzes both the condensation and the subsequent cyclization/dehydration steps.

  • Reflux: Heat the reaction mixture to reflux using a heating mantle. Maintain a gentle reflux for 2 hours.

  • Crystallization and Isolation: After 2 hours, remove the heat source and allow the mixture to cool slowly to room temperature, and then further cool in an ice bath for 30 minutes. The product should crystallize from the solution.

  • Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

  • Drying: Dry the product in a vacuum oven at 60 °C to a constant weight.

  • Analysis: Characterize the product by melting point determination and spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Trustworthiness and Self-Validation: The success of this protocol is easily validated. The formation of a crystalline solid upon cooling is a strong indicator of product formation. A sharp melting point close to the literature value (~127-131 °C) suggests high purity. NMR spectroscopy should confirm the disappearance of the ethyl group signals from the starting material and the appearance of aromatic and pyrazolone-specific signals.

Pyrazoles in Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a single operation to form a product that incorporates portions of all reactants, are highly valued for their efficiency and atom economy. Pyrazole derivatives are frequently synthesized via MCRs.

Three-Component Synthesis of Pyranopyrazoles

Pyranopyrazoles are a class of fused heterocyclic compounds with significant biological activities. A common MCR approach involves the one-pot reaction of a hydrazine, a β-ketoester, an aldehyde, and malononitrile.

Expert Insight: This reaction's efficiency lies in its domino or cascade nature. The reaction likely proceeds through an initial Knoevenagel condensation between the aldehyde and malononitrile, followed by a Michael addition of the pyrazolone (formed in situ from the hydrazine and β-ketoester). The final step is an intramolecular cyclization and dehydration to furnish the fused pyranopyrazole system. The choice of catalyst (often a base like piperidine or triethylamine) is critical to facilitate the multiple bond-forming events without generating significant side products.

Conclusion

The applications of pyrazole derivatives in organic synthesis are vast and continually expanding. From serving as tunable, stereodirecting ligands in asymmetric catalysis to being the target of elegant and efficient multicomponent reactions, the pyrazole scaffold is a testament to the power of heterocyclic chemistry. The protocols and insights provided herein serve as a practical guide for chemists to harness the synthetic potential of this remarkable class of compounds. Mastery of these techniques enables the streamlined construction of complex molecules for applications ranging from materials science to drug discovery.

References

  • Title: The Knorr Pyrazole Synthesis: A Classic in Heterocyclic Chemistry Source: Chemical Reviews URL: [Link]

  • Title: PyBox Ligands in Asymmetric Catalysis Source: Accounts of Chemical Research URL: [Link]

  • Title: Multicomponent Reactions: A Sustainable Approach to Chemical Synthesis Source: Green Chemistry URL: [Link]

  • Title: Synthesis and Applications of Pyrazole Derivatives Source: Comprehensive Organic Chemistry Experiments for the Laboratory Classroom URL: [Link]

Method

molecular docking studies of 1,3-diphenyl-1H-pyrazol-4-amine derivatives

An In-Depth Technical Guide to Molecular Docking Studies of 1,3-Diphenyl-1H-Pyrazol-4-Amine Derivatives Authored by a Senior Application Scientist This document provides a comprehensive guide for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Molecular Docking Studies of 1,3-Diphenyl-1H-Pyrazol-4-Amine Derivatives

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting molecular docking studies with 1,3-diphenyl-1H-pyrazol-4-amine derivatives. This class of compounds represents a "privileged scaffold" in medicinal chemistry, a core structure that can bind to multiple biological targets, making it a versatile template for developing new therapeutic agents.[1] Molecular docking is a powerful computational method that predicts the binding orientation and affinity of a small molecule (ligand) to its macromolecular target (receptor), playing a pivotal role in virtual screening and structure-based drug design.[2][3]

This guide moves beyond a simple recitation of steps, delving into the scientific rationale behind each phase of the workflow. We will explore target selection, system preparation, the docking simulation itself, rigorous result analysis, and the critical validation steps that ensure the trustworthiness of the in silico data.

Section 1: The Scientific Premise and Workflow Overview

The journey from a library of pyrazole derivatives to a promising lead candidate is a multi-stage process. Molecular docking serves as a crucial filter, allowing us to prioritize compounds for further, more resource-intensive experimental testing. The overarching goal is to identify derivatives that not only bind with high affinity to a specific biological target but also to understand the molecular interactions—such as hydrogen bonds and hydrophobic contacts—that stabilize this binding.[4] Studies have successfully used docking to investigate pyrazole derivatives as potential inhibitors for targets like Cyclin-Dependent Kinase 2 (CDK2), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and various other protein kinases involved in diseases like cancer.[2][5][6]

The logical flow of a molecular docking study is a systematic progression from preparation to validation, as illustrated below.

G cluster_prep Phase 1: Preparation cluster_sim Phase 2: Simulation cluster_analysis Phase 3: Analysis & Validation T Target Identification & Preparation D Molecular Docking (e.g., AutoDock Vina) T->D L Ligand Library Preparation L->D A Pose & Score Analysis D->A V Protocol Validation A->V Feedback Loop P ADMET Prediction A->P F Lead Candidates P->F Candidate Prioritization

Caption: High-level workflow for a molecular docking study.

Section 2: Pre-Docking Essentials: System Preparation

The accuracy of any docking simulation is fundamentally dependent on the quality of the input structures. The principle of "garbage in, garbage out" is particularly resonant here. Careful preparation of both the protein receptor and the pyrazole ligands is a non-negotiable prerequisite for obtaining meaningful results.[7]

Protocol 1: Target Protein Preparation

Causality: The raw crystal structures obtained from the Protein Data Bank (PDB) are not immediately suitable for docking.[8] They often contain non-essential water molecules, co-crystallized ligands, and may lack hydrogen atoms, which are critical for calculating interactions. The preparation protocol refines this raw structure into a computationally ready model.

Step-by-Step Methodology (Using UCSF Chimera):

  • Fetch the Structure: Open UCSF Chimera and fetch the desired PDB structure (e.g., PDB ID: 2VTO for CDK2).[9]

  • Isolate the Target: The PDB file may contain multiple protein chains or unwanted molecules. Delete all components except the primary protein chain of interest.[9]

  • Remove Solvent: Delete all water molecules (solvent). While some water molecules can be critical for binding, a standard initial docking run removes them for simplicity. Advanced protocols may selectively retain key water molecules.[9][10]

  • Add Hydrogens: Add hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds and for the correct calculation of charges.

  • Add Charges: Assign partial charges to the protein atoms. The choice of charge model (e.g., AMBER) depends on the force field used by the docking software.

  • Repair Missing Residues: Some crystal structures have missing side chains or loops due to poor electron density. Tools like Chimera's Dock Prep can rebuild these missing fragments.[9]

  • Save the Prepared Receptor: Save the cleaned, prepared protein structure in a suitable format, such as .mol2 or .pdb.[9]

G PDB Fetch PDB Structure Clean Delete Water & Non-essential Chains PDB->Clean H Add Hydrogens Clean->H Charges Assign Partial Charges H->Charges Repair Repair Missing Sidechains Charges->Repair Save Save Prepared Protein File (e.g., .pdb, .mol2) Repair->Save

Caption: Workflow for preparing a target protein for docking.

Protocol 2: Ligand Library Preparation

Causality: The 1,3-diphenyl-1H-pyrazol-4-amine derivatives must be converted into accurate, low-energy 3D conformations. Docking software explores the rotational freedom of the ligand's bonds, but starting from a sensible 3D structure is more efficient and can lead to more accurate results.

Step-by-Step Methodology:

  • 2D Structure Drawing: Draw the 2D structures of your pyrazole derivatives using chemical drawing software like ChemDraw or MarvinSketch.

  • 2D to 3D Conversion: Convert the 2D structures into 3D formats (e.g., .sdf or .mol2).[11] Most chemical drawing tools have this functionality built-in.

  • Energy Minimization: This is a critical step. Use a computational chemistry tool (e.g., with the MMFF94 force field) to find a low-energy conformation of the ligand.[12] This ensures the starting geometry is physically realistic.

  • Assign Atom Types and Charges: Similar to the protein, assign appropriate atom types and partial charges (e.g., Gasteiger charges) to the ligand atoms.[11][12]

  • Define Rotatable Bonds: The docking software needs to know which bonds in the ligand are rotatable to explore different conformations during the simulation. This is typically handled automatically by preparation tools.[8]

  • Save in Docking-Ready Format: Save the final prepared ligands in the format required by your docking software, such as the .pdbqt format for AutoDock Vina.[13] Tools like Open Babel can be used for file format conversion.[11]

Section 3: The Docking Simulation

With prepared inputs, the core simulation can begin. We will focus on AutoDock Vina, a widely used, accurate, and open-source docking program.[14][15]

Protocol 3: Executing a Docking Run with AutoDock Vina

Causality: AutoDock Vina uses a scoring function to estimate the binding affinity (in kcal/mol) and a search algorithm (a Lamarckian Genetic Algorithm) to explore different positions and conformations of the ligand within a defined search space (the "grid box").[2] The goal is to find the pose with the most favorable (i.e., lowest) binding energy.

Step-by-Step Methodology:

  • Prepare PDBQT Files: Ensure both the protein receptor and the pyrazole ligand(s) have been converted to the .pdbqt format. This format contains atomic coordinates, charges, and atom type definitions required by Vina.[8][16]

  • Define the Grid Box: The grid box defines the three-dimensional space where Vina will search for a binding pose. This is arguably the most critical parameter to set.

    • Rationale: The box should be large enough to encompass the entire binding site, allowing the ligand to move and rotate freely, but not so large that it wastes computational time searching irrelevant space.

    • Procedure: Using a visualization tool like AutoDock Tools (ADT) or UCSF Chimera, center the grid box on the known active site of the protein (often identified from a co-crystallized ligand).[12][17]

  • Create the Configuration File: Create a text file (e.g., conf.txt) that specifies the input files and search parameters for Vina. This includes:

    • receptor = protein.pdbqt

    • ligand = ligand.pdbqt

    • center_x, center_y, center_z (coordinates for the grid box center)

    • size_x, size_y, size_z (dimensions of the grid box in Angstroms)

    • exhaustiveness (controls the thoroughness of the search; higher values are more accurate but slower, with a default of 8).[17]

    • out = results.pdbqt (the output file for the docked poses)

  • Run the Simulation: Execute Vina from the command line, pointing it to your configuration file: vina --config conf.txt --log results.log

  • Review the Output: Vina will generate an output .pdbqt file containing the predicted binding poses (typically up to 9), ranked by their binding affinity scores in a log file.

G Input Prepared Receptor (.pdbqt) Prepared Ligand (.pdbqt) Config Create Configuration File Input->Config Grid Define Grid Box (Center + Size) Grid->Config Run Execute Vina Simulation Config->Run Output Output Poses (.pdbqt) Binding Scores (.log) Run->Output

Caption: Core workflow for running a simulation with AutoDock Vina.

Section 4: Post-Docking Analysis: Interpreting the Data

A low binding energy score is a promising indicator, but it is not sufficient proof of a viable interaction. Visual inspection and analysis of the top-ranked poses are essential to understand the underlying chemistry of the predicted binding.

Protocol 4: Visualization and Interaction Analysis

Causality: This step connects the numerical score to a physical model. We analyze the specific intermolecular interactions (hydrogen bonds, hydrophobic contacts, pi-stacking) between the pyrazole derivative and the protein's active site residues. A plausible binding mode should feature chemically sensible interactions with key residues known to be important for the protein's function.

Step-by-Step Methodology (Using PyMOL):

  • Load Structures: Open PyMOL and load the prepared protein receptor PDB file and the Vina output PDBQT file containing the docked poses.

  • Visualize the Top Pose: Focus on the top-ranked pose (Mode 1), which has the lowest binding energy.

  • Identify Interactions: Use PyMOL's analysis tools to find and display interactions within a certain distance (e.g., 4 Å) of the ligand.

    • Hydrogen Bonds: Look for dashed lines between donor and acceptor atoms. Are the amine or pyrazole nitrogens participating in H-bonds?

    • Hydrophobic Interactions: Observe which non-polar residues of the protein are in close contact with the phenyl rings of the ligand.

  • Analyze Key Residues: Compare the interacting residues with published data for the target. Does your ligand interact with the same key residues as known inhibitors? This adds confidence to the model.

  • Document Findings: Capture images of the binding pose and create a 2D ligand interaction diagram to summarize the key contacts.

Data Presentation: Summarizing Docking Results

Quantitative results should be organized into a clear table for easy comparison across different derivatives.

Compound IDTarget Protein (PDB ID)Binding Affinity (kcal/mol)Key Interacting ResiduesHydrogen Bonds (Ligand Atom -> Residue)
Derivative 5aCDK2 (2VTO)-10.35LEU83, GLU81, LYS33, ASP86N-H -> GLU81; Pyrazole-N -> LEU83 (backbone)
Derivative 1bVEGFR-2 (2QU5)-10.09CYS919, ASP1046, GLU885Amine-H -> ASP1046
Derivative 1dAurora A (2W1G)-8.57LYS162, GLU211, ARG220Phenyl-F -> ARG220

Note: Data in this table is illustrative, based on values reported in the literature for similar pyrazole derivatives to demonstrate typical results.[2]

Section 5: Ensuring Trustworthiness: Validation Protocols

Causality: How can we be confident that our chosen docking parameters (grid box size, exhaustiveness, etc.) are appropriate for the system? A self-validating protocol is essential for trustworthiness. The most common method is "re-docking."[10]

Protocol 5: Protocol Validation via Re-docking

Rationale: If a protein's crystal structure was solved with a ligand bound to it (a co-crystallized or "native" ligand), we can test our docking protocol by attempting to reproduce this known binding pose. A successful protocol should place the re-docked ligand very close to its crystallographic position.

Step-by-Step Methodology:

  • Prepare Native Ligand: Extract the co-crystallized ligand from the original PDB file and prepare it using the same method (Protocol 2) as your derivative library.

  • Prepare Apoprotein: Prepare the protein receptor, ensuring the native ligand has been removed from the binding site.

  • Dock the Native Ligand: Run a docking simulation (Protocol 3) using the prepared native ligand and the same configuration file (grid box, etc.) you will use for your pyrazole derivatives.

  • Calculate RMSD: Superimpose the top-ranked docked pose of the native ligand onto its original crystallographic position. Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the two poses.

  • Assess Success: An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimental binding mode.[10][18][19] If the RMSD is high, the docking parameters (especially the grid box) may need to be adjusted.

G cluster_exp Experimental Data cluster_sim Simulation cluster_val Validation Check Xray Co-crystallized Protein-Ligand Complex Dock Re-dock Native Ligand with Chosen Protocol Xray->Dock RMSD Calculate RMSD between Docked and X-ray Pose Dock->RMSD Decision RMSD < 2.0 Å ? RMSD->Decision Success Protocol Validated Decision->Success Yes Fail Adjust Parameters Decision->Fail No

Caption: Logical flow of the re-docking validation method.

Section 6: Beyond Docking: Predicting Drug-Likeness

A high binding affinity does not guarantee a successful drug. The compound must also possess favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.[20][21] In silico ADMET prediction provides an early, cost-effective assessment of a compound's drug-likeness, helping to identify potential liabilities long before expensive experimental studies.[20][22][23][24]

Protocol 6: In Silico ADMET & Physicochemical Property Analysis

Causality: This protocol uses computational models to predict key pharmacokinetic and physicochemical properties. It helps answer questions like: Will the compound be absorbed by the gut? Is it likely to be toxic? Does it violate common rules for oral bioavailability, like Lipinski's Rule of Five?

Step-by-Step Methodology (Using SwissADME Web Server):

  • Prepare SMILES Strings: For your top-ranked pyrazole derivatives, obtain their SMILES (Simplified Molecular-Input Line-Entry System) strings from your chemical drawing software.

  • Submit to Server: Navigate to the SwissADME web server and paste the list of SMILES strings.

  • Run Analysis: Execute the analysis. The server will compute a wide range of properties.

  • Evaluate Key Parameters:

    • Lipinski's Rule of Five: Check for violations (e.g., Molecular Weight > 500, LogP > 5). Compounds with 0 or 1 violation are generally considered to have good potential for oral bioavailability.

    • Gastrointestinal (GI) Absorption: Look for the prediction of "High" GI absorption.

    • Blood-Brain Barrier (BBB) Permeation: Check if the compound is predicted to cross the BBB (Yes/No), which is important depending on the therapeutic target.

    • CYP Inhibition: Check for predicted inhibition of key Cytochrome P450 enzymes (e.g., CYP2D6, CYP3A4), which can indicate potential for drug-drug interactions.

    • PAINS (Pan-Assay Interference Compounds) Alert: Note any alerts for substructures known to interfere with bioassays.

Data Presentation: Summarizing ADMET Predictions
Compound IDMW ( g/mol )LogPH-Bond DonorsH-Bond AcceptorsLipinski ViolationsGI AbsorptionBBB Permeant
Derivative 5a405.484.85140HighYes
Derivative 1b389.914.52240HighNo
Derivative 1d423.475.10141 (LogP > 5)HighYes

Note: This is an example table demonstrating the output of an in silico ADMET prediction.

References

  • DrugPatentWatch. (2025). Advancements in In Silico ADMET Modeling: A 20-Year Journey of Machine Learning in Drug Discovery.
  • ZeptoWard. In Silico ADMET prediction. RE-Place.
  • CD ComputaBio. In Silico ADMET Prediction Service.
  • Cheng, F., et al. (2013). In silico ADMET prediction: recent advances, current challenges and future trends. PubMed.
  • Tang, Y. (2020). In Silico ADMET Prediction: Recent Advances, Current Challenges and Future Trends. ResearchGate.
  • Kaggle. Protein And Ligand Preparation For Docking By Vina.
  • Unknown. (2026). AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026.
  • Various Authors. (2015). How can I validate a docking protocol?. ResearchGate.
  • Nayak, S. K., et al. (2014). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. PMC.
  • ScotChem. (2025). 6. Preparing the protein and ligand for docking.
  • impotent. (2007). Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. PMC.
  • Chem-Workflows. Molecular docking.
  • El Yazidi, M., et al. (2021). Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents. New Journal of Chemistry (RSC Publishing).
  • SAMSON Documentation Center. Dock ligands and libraries of ligands with AutoDock Vina Extended.
  • ResearchGate. The dock score results of the different pyrazole derivatives with protein CDK2 (2VTO) ….
  • Unknown. Session 4: Introduction to in silico docking.
  • BenchChem. Theoretical and Computational Approaches in the Study of Pyrazole Derivatives: An In-depth Technical Guide.
  • CD ComputaBio. Schrödinger Docking Tutorial.
  • Unknown. (2018). Synthesis, Antibacterial Activity and Molecular Docking Studies of New Pyrazole Derivatives.
  • Lang, P. T. (2025). Tutorial: Prepping Molecules. UCSF DOCK.
  • BenchChem. A Researcher's Guide to Computational Docking and Experimental Validation.
  • Al-Warhi, T., et al. (2020). Synthesis, Molecular Docking, and Cytotoxic Evaluation of Some Novel 1H-Pyrazole Derivatives from Pentoxifylline.
  • Liu, H., et al. (2012). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. PubMed.
  • The Psychedelic Chemist. (2024). Introduction to using AutoDock Vina for determination of receptor-ligand binding affinity.
  • Schrödinger. Docking and scoring.
  • Prachayasittikul, V., et al. (2009). Pre-docking filter for protein and ligand 3D structures. PMC.
  • Doan, N. Q., et al. (2025). Hybrid Derivatives of 1,3-Diphenyl-1H-Pyrazole and L-α-Amino Acids: Synthesis, Biological Evaluation, and Molecular Docking Studies. ResearchGate.
  • Various Authors. (2023). What is the most simple protocol to prepare the liberary of ligands for molocular docking ?. ResearchGate.
  • Unknown. (2015). Synthesis, Characterization, Biological and Molecular Docking Studies of 1,3-Diphenyl-1H-pyrazole Terminated Imino Derivatives. ResearchGate.
  • IJNRD. (2024). In silico screening, Molecular docking studies of some Pyrazole derivatives as Inhibitors of Fungal 14-alpha demethylase.
  • Liu, H., et al. (2025). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. ResearchGate.
  • impotent. (2007). Validation Studies of the Site-Directed Docking Program LibDock. ACS Publications.
  • Harris, R. C., et al. (2013). Validation of a computational docking methodology to identify the non-covalent binding site of ligands to DNA. Molecular BioSystems (RSC Publishing).
  • Doan, N. Q., et al. (2025). Hybrid Derivatives of 1,3-Diphenyl-1H-Pyrazole and L-α-Amino Acids: Synthesis, Biological Evaluation, and Molecular Docking Studies. Semantic Scholar.
  • Jahangiri, F. H. (2020). Autodock Vina Tutorial - Molecular Docking. YouTube.
  • Schrödinger. Glide.
  • Unknown. Tutorial: Docking with Glide.
  • Forli, S., et al. (2016). Basic docking. AutoDock Vina 1.2.0 documentation - Read the Docs.
  • Schrödinger. (2022). Protein Ligand Docking Lesson Plan.
  • Shelley, J. C., et al. (2013). Protein and ligand preparation: parameters, protocols, and influence on virtual screening enrichments.
  • Hafez, H. N., et al. (2018). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. MDPI.
  • Galaxy Training. (2019). Protein-ligand docking.
  • Zhao, Y., et al. (2019). Discovery of 1,3-diphenyl-1H-pyrazole derivatives containing rhodanine-3-alkanoic acid groups as potential PTP1B inhibitors. PubMed.
  • Fioravanti, R., et al. (2015). N-((1,3-Diphenyl-1H-pyrazol-4-yl)methyl)anilines: A novel class of anti-RSV agents.
  • BenchChem. 1,3-Diphenyl-1H-pyrazole.

Sources

Application

Application Note: Comprehensive Evaluation of Antimicrobial Efficacy in Novel Pyrazole Derivatives

Abstract The pyrazole pharmacophore is a cornerstone in modern medicinal chemistry, exhibiting potent antimicrobial activity through mechanisms ranging from DNA gyrase inhibition to membrane disruption. However, the lipo...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The pyrazole pharmacophore is a cornerstone in modern medicinal chemistry, exhibiting potent antimicrobial activity through mechanisms ranging from DNA gyrase inhibition to membrane disruption. However, the lipophilic nature of synthetic pyrazoles often leads to solubility challenges that compromise assay reproducibility. This guide provides a rigorous, standardized workflow for evaluating the antimicrobial potential of pyrazole derivatives. It moves beyond basic screening to include kinetic profiling, biofilm inhibition, and toxicity assessment, ensuring high-quality data suitable for regulatory submission and peer-reviewed publication.

Pre-Experimental Considerations: The Solubility Paradox

Synthetic pyrazoles often suffer from poor aqueous solubility, leading to precipitation in assay media and false-negative results.

Solvent Selection & Stock Preparation

Standard: Dimethyl sulfoxide (DMSO) is the universal solvent for pyrazoles. Critical Limit: The final concentration of DMSO in the bacterial culture must not exceed 1% (v/v) for sensitive strains (e.g., P. aeruginosa) or 2.5% (v/v) for robust strains (e.g., E. coli), as DMSO itself is bacteriostatic at higher concentrations.

Protocol:

  • Weighing: Dissolve 10 mg of the pyrazole derivative in 1 mL of 100% sterile DMSO to create a 10,000 µg/mL (10 mg/mL) stock solution.

  • Sterilization: Do not autoclave. If necessary, filter-sterilize using a 0.22 µm PTFE (hydrophobic) syringe filter. Nylon or PES filters may bind the compound.

  • Storage: Aliquot into amber tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Primary Screening: Minimum Inhibitory Concentration (MIC)

Method: Broth Microdilution (CLSI M07-A10 compliant) with Resazurin Modification. Rationale: The standard turbidity test is often subjective. We incorporate Resazurin (Alamar Blue), a redox indicator that turns pink/fluorescent in response to metabolic activity, providing a definitive objective endpoint.

Materials
  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1] Why? Cations (Ca²⁺, Mg²⁺) are critical for outer membrane stability in Gram-negatives and uptake of certain antibiotics.

  • Strains: ATCC 25922 (E. coli), ATCC 29213 (S. aureus), ATCC 27853 (P. aeruginosa).

  • Indicator: Resazurin sodium salt (0.015% w/v in sterile PBS).

Step-by-Step Protocol
  • Inoculum Prep: Prepare a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL) from a fresh overnight culture. Dilute this suspension 1:150 in CAMHB to achieve ~1 x 10⁶ CFU/mL.

  • Plate Setup:

    • Add 100 µL of CAMHB to columns 2–12 of a 96-well plate.

    • Add 200 µL of the pyrazole working solution (e.g., 512 µg/mL in CAMHB, <1% DMSO) to column 1.

    • Perform a serial 2-fold dilution from column 1 to 10, discarding 100 µL from column 10.

    • Column 11: Growth Control (Bacteria + Media + Solvent only).

    • Column 12: Sterility Control (Media only).

  • Inoculation: Add 100 µL of the diluted bacterial suspension to wells 1–11. Final bacterial density: ~5 x 10⁵ CFU/mL.[2][3]

  • Incubation: Incubate at 37°C for 18–20 hours (aerobic).

  • Readout (Resazurin): Add 30 µL of Resazurin solution to all wells. Incubate for 2–4 hours.

    • Blue: No growth (Inhibition).

    • Pink/Colorless: Growth.

    • MIC Definition: The lowest concentration remaining blue.[4]

Secondary Profiling: Bactericidal vs. Bacteriostatic

Method: Time-Kill Kinetics (CLSI M26-A). Rationale: MIC only tells you if it stops growth. Time-kill assays tell you how fast and if it kills.[1] This is crucial for pyrazoles, which often act as DNA gyrase inhibitors (bactericidal).[5]

Protocol
  • Setup: Prepare 10 mL tubes of CAMHB containing the pyrazole at 1× MIC and 4× MIC . Include a growth control (no drug).[2][6]

  • Inoculation: Add bacteria to a final concentration of ~5 x 10⁵ CFU/mL.

  • Sampling: Incubate at 37°C with shaking (200 rpm). Remove 100 µL aliquots at T=0, 2, 4, 8, and 24 hours.

  • Quantification: Serially dilute aliquots in PBS and plate onto Mueller-Hinton Agar. Incubate overnight and count colonies.

  • Analysis: Plot Log₁₀ CFU/mL vs. Time.

    • Bactericidal: ≥3 log₁₀ reduction (99.9% kill) within 24 hours.

    • Bacteriostatic: <3 log₁₀ reduction.

Mechanistic Insight: Biofilm Inhibition

Method: Crystal Violet Staining (O'Toole Method). Rationale: Many pyrazoles target membrane integrity, which can disrupt biofilm formation. This assay quantifies biomass attachment.[7][8]

Protocol
  • Seeding: In a 96-well flat-bottom plate, add 100 µL of bacterial suspension (10⁶ CFU/mL) in Tryptic Soy Broth (TSB) + 1% Glucose (promotes biofilm).

  • Treatment: Add 100 µL of pyrazole at sub-MIC concentrations (e.g., ½ MIC, ¼ MIC). Incubate 24–48 hours static at 37°C.

  • Washing: Gently dump media and wash wells 3x with sterile water to remove planktonic cells. Do not pipette directly onto the bottom.

  • Staining: Add 200 µL of 0.1% Crystal Violet. Incubate 15 min at room temp.

  • Solubilization: Wash 3x with water. Air dry. Add 200 µL of 30% Acetic Acid or 95% Ethanol to dissolve the dye.

  • Measurement: Read Absorbance at 595 nm.

    • % Inhibition =

      
      
      

Safety & Selectivity: Hemolysis Assay

Rationale: A potent antibiotic is useless if it lyses human cells. Pyrazoles with long alkyl chains can act as detergents. Metric: Selectivity Index (SI) =


. Ideally, SI > 10.
Protocol
  • Blood Prep: Wash fresh sheep/human RBCs 3x with PBS. Resuspend to 2% (v/v) in PBS.

  • Exposure: Mix 100 µL RBC suspension + 100 µL pyrazole (serial dilutions).

    • Positive Control: 1% Triton X-100 (100% lysis).

    • Negative Control: PBS (0% lysis).

  • Incubation: 1 hour at 37°C.

  • Readout: Centrifuge (1000 x g, 5 min). Transfer supernatant to a new plate. Read Absorbance at 540 nm (Hemoglobin release).

Visualizations

Figure 1: Experimental Workflow for Pyrazole Evaluation

This flowchart illustrates the decision matrix for advancing a compound from screening to mechanistic studies.

Pyrazole_Workflow Start Synthetic Pyrazole Derivative Solubility Solubility Check (DMSO < 1%) Start->Solubility MIC_Screen Primary Screen: MIC (Broth Microdilution + Resazurin) Solubility->MIC_Screen Decision MIC < 64 µg/mL? MIC_Screen->Decision Discard Discard / Redesign Decision->Discard No Secondary Secondary Profiling Decision->Secondary Yes MBC MBC Determination (Agar Plating) Secondary->MBC TimeKill Time-Kill Kinetics (Log Reduction) Secondary->TimeKill Biofilm Biofilm Inhibition (Crystal Violet) Secondary->Biofilm Toxicity Toxicity (Hemolysis/Cytotoxicity) Calc: Selectivity Index (SI) MBC->Toxicity TimeKill->Toxicity Biofilm->Toxicity

Caption: Step-wise screening pipeline. Only compounds meeting MIC thresholds proceed to kinetic and toxicity assays.

Figure 2: Interpreting Time-Kill Kinetics

This diagram explains the logical differentiation between bactericidal and bacteriostatic activity based on assay results.

TimeKill_Logic Input Time-Kill Data (24h Incubation) Calc Calculate Log Reduction (Log10 T0 - Log10 T24) Input->Calc Check1 Reduction ≥ 3 Log10? Calc->Check1 Bactericidal Bactericidal (>99.9% Kill) Check1->Bactericidal Yes Bacteriostatic Bacteriostatic (Inhibits Growth) Check1->Bacteriostatic No Mech1 Mechanism: Cell Wall Lysis / DNA Damage Bactericidal->Mech1 Mech2 Mechanism: Protein Synthesis / Metabolic Inhibition Bacteriostatic->Mech2

Caption: Logic tree for classifying pyrazole activity based on log reduction values from Time-Kill assays.

Data Presentation & Analysis

Summary Table: Interpretation of Results
ParameterFormula/CriteriaInterpretation
MIC Lowest conc. with no visible growth (blue resazurin)Potency indicator. Lower is better.
MBC Lowest conc.[6][9] with 99.9% colony reduction on agarMBC/MIC ratio: ≤4 implies Bactericidal; >4 implies Bacteriostatic.
Biofilm IC50 Conc. inhibiting 50% OD595 signalEfficacy against resistant, sessile communities.
Selectivity Index (SI)

SI > 10: Promising drug candidate.SI < 1: Toxic (General biocide).

References

  • Clinical and Laboratory Standards Institute (CLSI). (2015).[2][10] M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition.[10] CLSI. [Link]

  • Sarker, S. D., Nahar, L., & Kumarasamy, Y. (2007). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals.[3] Methods, 42(4), 321-324. [Link]

  • O'Toole, G. A. (2011). Microtiter Dish Biofilm Formation Assay. Journal of Visualized Experiments, (47), 2437. [Link]

  • Desai, N. C., et al. (2022).[11] Synthesis, Characterization, In vitro Antimicrobial Evaluation and Molecular Docking Studies of Pyrazole Based Pyrimidine and Pyrazolone Motifs.[11] Anti-Infective Agents, 20(5).[11] [Link]

  • Clinical and Laboratory Standards Institute (CLSI). (1999). M26-A: Methods for Determining Bactericidal Activity of Antimicrobial Agents; Approved Guideline. CLSI. [Link]

Sources

Method

1,3-diphenyl-1H-pyrazol-4-amine as a scaffold for CDK2 inhibitors

Application Note: 1,3-Diphenyl-1H-pyrazol-4-amine as a Scaffold for CDK2 Inhibitors Executive Summary Cyclin-dependent kinase 2 (CDK2) is a pivotal regulator of the G1/S phase transition in the eukaryotic cell cycle. Dys...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 1,3-Diphenyl-1H-pyrazol-4-amine as a Scaffold for CDK2 Inhibitors

Executive Summary

Cyclin-dependent kinase 2 (CDK2) is a pivotal regulator of the G1/S phase transition in the eukaryotic cell cycle. Dysregulation of CDK2/Cyclin E activity is a hallmark of various malignancies, including breast and ovarian cancers. The 1,3-diphenyl-1H-pyrazol-4-amine scaffold has emerged as a privileged structure for the design of ATP-competitive CDK2 inhibitors. Its planar heteroaromatic core mimics the adenine moiety of ATP, allowing for effective anchoring within the kinase hinge region. This guide provides a comprehensive workflow for the synthesis, biological evaluation, and structural optimization of this scaffold.

Chemical Synthesis Protocol

The synthesis of the core scaffold, 1,3-diphenyl-1H-pyrazol-4-amine (3 ), is most robustly achieved via a two-step sequence: nitration of the parent pyrazole followed by reduction. This method offers scalability and high yields compared to the Vilsmeier-Haack/Curtius rearrangement route.

Workflow Diagram

SynthesisPath Start 1,3-Diphenyl-1H-pyrazole (Starting Material) Step1 Nitration (HNO3, Ac2O, 0°C) Start->Step1 Electrophilic Subst. Inter 4-Nitro-1,3-diphenyl-1H-pyrazole (Intermediate) Step1->Inter Step2 Reduction (SnCl2 / HCl or Fe / NH4Cl) Inter->Step2 Nitro Reduction Final 1,3-Diphenyl-1H-pyrazol-4-amine (Target Scaffold) Step2->Final

Figure 1: Synthetic pathway for the generation of the 4-amino-1,3-diphenylpyrazole core.

Detailed Protocol

Step 1: Nitration to 4-Nitro-1,3-diphenyl-1H-pyrazole

  • Reagents: 1,3-Diphenylpyrazole (1.0 eq), Nitric acid (fuming, 1.5 eq), Acetic anhydride (solvent/activator).

  • Procedure:

    • Dissolve 1,3-diphenylpyrazole in acetic anhydride at 0°C under inert atmosphere (N₂).

    • Add fuming nitric acid dropwise over 30 minutes, maintaining temperature < 5°C to prevent over-nitration of the phenyl rings.

    • Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour.

    • Quench: Pour the reaction mixture onto crushed ice. The product will precipitate as a yellow solid.

    • Purification: Filter, wash with water, and recrystallize from ethanol.

    • Checkpoint: Confirm structure via ¹H NMR (Look for disappearance of the C4-H singlet at ~6.8 ppm).

Step 2: Reduction to 1,3-Diphenyl-1H-pyrazol-4-amine

  • Reagents: 4-Nitro intermediate (1.0 eq), Tin(II) chloride dihydrate (SnCl₂·2H₂O, 5.0 eq), Conc. HCl, Ethanol.

  • Procedure:

    • Suspend the nitro compound in ethanol (10 mL/g).

    • Add SnCl₂·2H₂O followed by dropwise addition of conc. HCl (caution: exotherm).

    • Reflux at 80°C for 3-4 hours. Monitor by TLC (Mobile phase: 1:1 Hexane/EtOAc).

    • Workup: Cool to RT. Neutralize with 10% NaOH solution until pH ~9.

    • Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

    • Storage: The amine is sensitive to oxidation.[1] Store under Argon at -20°C or use immediately for derivatization.

Biological Evaluation Protocols

To validate the scaffold as a CDK2 inhibitor, a cascade of biochemical and cellular assays is required.

A. Biochemical Kinase Assay (ADP-Glo™ Platform)

This assay measures the conversion of ATP to ADP by CDK2/Cyclin E, quantifying kinase activity via luminescence.

Reagents:

  • Recombinant Human CDK2/Cyclin E1 complex.

  • Substrate: Histone H1 peptide.

  • ADP-Glo™ Kinase Assay Kit (Promega).

Protocol:

  • Preparation: Dilute compounds in DMSO (final concentration < 1%). Prepare 3x serial dilutions.

  • Reaction Assembly: In a 384-well white plate, add:

    • 2 µL Compound solution.

    • 2 µL CDK2/Cyclin E enzyme (0.5 ng/µL).

    • 2 µL ATP/Substrate mix (ATP concentration at K_m, ~50 µM).

  • Incubation: Incubate at RT for 60 minutes.

  • Detection:

    • Add 6 µL ADP-Glo™ Reagent (stops kinase reaction, consumes remaining ATP). Incubate 40 min.

    • Add 12 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase -> Light). Incubate 30 min.

  • Readout: Measure luminescence on a multimode plate reader (e.g., EnVision).

  • Analysis: Calculate IC₅₀ using a 4-parameter logistic fit.

B. Cellular Proliferation Assay (MTS/MTT)

Assess the ability of the scaffold to inhibit cancer cell growth, specifically in CDK2-dependent lines (e.g., MCF-7, OVCAR-3).

Protocol:

  • Seeding: Seed cells (3,000–5,000 cells/well) in 96-well plates. Allow attachment for 24 hours.

  • Treatment: Treat cells with compounds (0.01 – 100 µM) for 72 hours. Include DMSO control and a reference inhibitor (e.g., Roscovitine or Dinaciclib).

  • Development: Add 20 µL MTS reagent. Incubate 1-4 hours at 37°C.

  • Measurement: Read absorbance at 490 nm.

Structure-Activity Relationship (SAR) & Optimization

The 1,3-diphenyl-1H-pyrazol-4-amine is a "template." Direct use of the primary amine often yields moderate potency. Optimization focuses on three regions:

Table 1: SAR Optimization Strategy

RegionModificationRationale
4-Amino (Head) Amide/Urea formationCritical: Targets the "Gatekeeper" residue. A bulky hydrophobic group (e.g., t-butyl, chlorophenyl) often improves potency by filling the back of the ATP pocket.
1-Phenyl (Tail A) p-Sulfonamide / p-MorpholineImproves solubility and solvent exposure. Can interact with surface residues outside the ATP pocket.
3-Phenyl (Tail B) o-Cl or o-F substitutionInduces a twisted conformation relative to the pyrazole, improving selectivity against other CDKs (e.g., CDK1).
Mechanism of Action Diagram

MOA CDK2 CDK2 Active Site (ATP Pocket) Scaffold 1,3-Diphenyl-1H-pyrazol-4-amine Scaffold Scaffold->CDK2 Competes with ATP Hinge Hinge Region (Leu83, Glu81) Scaffold->Hinge H-Bonding (N2 Acceptor, NH2 Donor) Gatekeeper Gatekeeper Residue (Phe80) Scaffold->Gatekeeper Hydrophobic Interaction

Figure 2: Binding mode of the pyrazole scaffold within the CDK2 ATP-binding pocket.

Expert Troubleshooting & Tips

  • Solubility: The 1,3-diphenyl core is highly lipophilic (cLogP ~4-5). For biological assays, ensure DMSO stock is 10 mM or 20 mM. If precipitation occurs in the assay buffer, add 0.01% Triton X-100.

  • Regioselectivity: During synthesis, ensure the starting hydrazine is pure. Regioisomers (1,3- vs 1,5-diphenyl) have vastly different biological activities. 1,5-isomers are generally inactive against CDK2 due to steric clash in the hinge region.

  • Oxidation: The 4-amino derivative oxidizes to the azo-dimer (colored red/orange) upon prolonged air exposure. Always prepare fresh or protect as an HCl salt.

References

  • Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors. Molecules, 2023.

  • Prediction of multiple binding modes of the CDK2 inhibitors, anilinopyrazoles. J. Chem. Inf.[2] Model., 2006.[2]

  • Synthesis and CDK2 inhibition profiling of novel pyrazolyl-thiourea derivatives. University of Basrah, 2024.

  • Strategies for scaling up the synthesis of diphenyl-1H-pyrazole-4,5-diamine. BenchChem, 2025.

  • Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives. Bioorg. Med. Chem. Lett., 2012.

Sources

Application

Application Note: Optimized Protocols for Ullmann-Type N-Arylation of Pyrazole Derivatives

Abstract The N-arylation of pyrazoles is a cornerstone transformation in the synthesis of bioactive pharmaceutical ingredients (APIs), including COX-2 inhibitors (e.g., Celecoxib) and kinase inhibitors. While Palladium-c...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The N-arylation of pyrazoles is a cornerstone transformation in the synthesis of bioactive pharmaceutical ingredients (APIs), including COX-2 inhibitors (e.g., Celecoxib) and kinase inhibitors. While Palladium-catalyzed (Buchwald-Hartwig) couplings offer high reactivity, Copper-catalyzed (Ullmann-Ma) couplings provide a cost-effective, industrially scalable, and often complementary regioselectivity profile. This guide details optimized experimental protocols for the Cu-catalyzed N-arylation of pyrazoles, emphasizing ligand selection, mechanistic understanding, and regiocontrol strategies.

Mechanistic Insight & Experimental Strategy

The Catalytic Cycle

Unlike the classical Ullmann reaction which required harsh conditions (200°C, Cu bronze), modern ligand-assisted protocols operate at 80–110°C. The generally accepted mechanism involves a Cu(I)/Cu(III) cycle.

  • Ligation: The precatalyst (CuI) coordinates with the bidentate ligand (L), forming the active catalytic species [L-Cu]I.

  • Oxidative Addition (OA): The aryl halide (Ar-X) adds to the Cu(I) center, generating a transient Cu(III) species. Note: This is often the rate-determining step for aryl chlorides.

  • Ligand Exchange/Deprotonation: The pyrazole substrate coordinates to the metal center. A base (Carbonate/Phosphate) deprotonates the pyrazole N-H, forming a Cu(III)-amido complex.

  • Reductive Elimination (RE): The C-N bond is formed, releasing the N-arylated pyrazole and regenerating the Cu(I)-L catalyst.

Visualization: Catalytic Pathway

UllmannCycle Cat Active Catalyst [L-Cu(I)] OxAdd Oxidative Addition [L-Cu(III)(Ar)(X)] Cat->OxAdd + Ar-X Coord Substrate Coordination [L-Cu(III)(Ar)(PyH)(X)] OxAdd->Coord + Pyrazole Deprot Deprotonation (Base removes HX) Coord->Deprot Amido Amido Complex [L-Cu(III)(Ar)(Py)] Deprot->Amido - Base-HX Amido->Cat Reductive Elimination Product Product Release 1-Aryl-Pyrazole Amido->Product Product

Figure 1: Proposed catalytic cycle for ligand-assisted Cu-catalyzed N-arylation.

Critical Experimental Parameters

Ligand Selection Matrix

The choice of ligand dictates the reaction temperature and substrate scope.

Ligand ClassSpecific LigandRecommended ForProtocol Ref
Diamines trans-1,2-Cyclohexanediamine (DACH)General purpose; Sterically hindered aryl halides.Method A
Diamines N,N'-Dimethylethylenediamine (DMEDA)Lower temperature (80°C); Electron-deficient aryl halides.Method A
Amino Acids L-Proline / N,N-DimethylglycineCost-sensitive scale-up; Aqueous-compatible conditions.Method B
Phenanthrolines 1,10-PhenanthrolineHigh-temperature stability; Aryl bromides/chlorides.Method C
Base and Solvent Effects[1][2]
  • Base: K₂CO₃ or Cs₂CO₃ are standard. Cesium is superior for less reactive substrates due to higher solubility in organic solvents, but Potassium is preferred for scale-up due to cost.

  • Solvent: DMF and DMSO are optimal due to their high dielectric constants, stabilizing the polar transition states. Dioxane is a viable alternative for substrates sensitive to high polarity or difficult workups.

Detailed Experimental Protocols

Method A: General Protocol (Buchwald Type)

Best for: Initial screening, high-value intermediates, and hindered substrates.

Reagents:

  • Aryl Iodide (1.0 equiv)

  • Pyrazole derivative (1.2 equiv)

  • CuI (5 mol%)

  • trans-N,N'-Dimethyl-1,2-cyclohexanediamine (10-20 mol%) or DMEDA

  • K₂CO₃ (2.0 equiv)

  • Toluene or Dioxane (Concentration: 0.2 M)

Procedure:

  • Charge: In a glovebox or under Argon flow, add CuI, K₂CO₃, and the pyrazole to a reaction vial equipped with a magnetic stir bar.

  • Add Liquid: Add the aryl iodide (if liquid) and the solvent.

  • Add Ligand: Add the diamine ligand via syringe.

  • Seal & Heat: Seal the vial with a Teflon-lined cap. Heat to 110°C for 12–24 hours.

    • Checkpoint: The reaction mixture should remain a suspension. If it turns homogenous and dark blue/black early on, catalyst oxidation may have occurred (see Troubleshooting).

  • Workup: Cool to RT. Dilute with EtOAc. Wash with 5% NH₄OH solution (or saturated EDTA) to sequester copper (turns aqueous layer blue). Dry organic phase over Na₂SO₄, concentrate, and purify via flash chromatography.

Method B: Amino Acid Promoted (Ma Type)

Best for: Large-scale synthesis, cost reduction, and aryl bromides.

Reagents:

  • Aryl Bromide (1.0 equiv)

  • Pyrazole derivative (1.2 equiv)

  • CuI (10 mol%)[1][2]

  • L-Proline (20 mol%)

  • K₂CO₃ (2.0 equiv)

  • DMSO (Concentration: 0.25 M)

Procedure:

  • Pre-complexation (Optional but recommended): Stir CuI and L-Proline in DMSO for 10 mins at RT to form the active catalyst complex (often a clear or slightly colored solution).

  • Addition: Add the Aryl Bromide, Pyrazole, and K₂CO₃.

  • Reaction: Heat at 90–120°C under inert atmosphere for 18–36 hours.

  • Workup: Dilute with water/brine. Extract with EtOAc.[3] Note: DMSO removal requires extensive water washing.

Method C: Microwave-Assisted Screening

Best for: Rapid optimization of reaction conditions.

Procedure:

  • Combine CuI (10 mol%), 1,10-phenanthroline (20 mol%), Cs₂CO₃ (2.0 equiv), Aryl Halide (1.0 equiv), and Pyrazole (1.5 equiv) in a microwave vial.

  • Add DMF (2 mL for 1 mmol scale).

  • Irradiate at 150°C for 30–60 minutes.

  • Analyze by LC-MS directly.

Regioselectivity in Substituted Pyrazoles

A critical challenge in pyrazole chemistry is controlling N1 vs. N2 arylation in unsymmetrical derivatives (e.g., 3-substituted pyrazoles).

  • Steric Control: In general, the Ullmann coupling is sensitive to sterics. Arylation occurs predominantly at the less hindered nitrogen .

    • Example: 3-Methylpyrazole exists in equilibrium between the 3-methyl and 5-methyl tautomers. The sterically accessible nitrogen (distal to the methyl group) reacts to form 1-aryl-3-methylpyrazole .

  • Electronic Control: Electron-withdrawing groups (EWG) on the ring can increase the acidity of the N-H, potentially altering the ratio, but steric factors usually dominate in Cu-catalysis compared to nucleophilic aromatic substitution (SNAr).

Decision Tree for Regioselectivity:

Regio Start Substituted Pyrazole (R-group at C3/C5) CheckR Is R-group Bulky? (t-Bu, Ph, etc.) Start->CheckR Steric Steric Control Dominates CheckR->Steric Yes CheckE Is R-group Chelating? (e.g., Pyridyl) CheckR->CheckE No (Small R) Product1 Major Product: 1-Aryl-3-Substituted Steric->Product1 CheckE->Product1 No Chelate Chelation Control CheckE->Chelate Yes Product2 Major Product: 1-Aryl-5-Substituted (Rare) Chelate->Product2

Figure 2: Logic flow for predicting regioselectivity in 3-substituted pyrazoles.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Reaction turns Blue/Green immediately Oxidation of Cu(I) to inactive Cu(II).Ensure strict inert atmosphere (Argon/Nitrogen). Degas solvents. Add a reductant like Sodium Ascorbate (rarely needed if sealed well).
Low Conversion Catalyst poisoning or poor solubility.Switch base to Cs₂CO₃. Increase ligand loading to 20-30 mol%. Try Method C (Microwave).
"Black Sludge" formation Catalyst decomposition ("plating out").Ligand is insufficient to stabilize Copper. Switch to a bidentate ligand like Phenanthroline or DMEDA. Lower temperature.
Regioisomer Mixture Substrate tautomerization rates.Use a bulkier ligand to enforce steric selectivity. Separate isomers via chromatography (N1-aryl usually moves faster on Silica than N-H precursor, but isomers may be close).

Safety and Sustainability

  • Copper Waste: All aqueous waste from the workup must be treated as heavy metal waste. Do not dispose of down the drain.

  • Trace Metal Scavenging: For pharmaceutical intermediates, residual Copper must be <10 ppm. Use scavenger silica (e.g., Si-Thiol) or extensive EDTA washes during workup.

  • Thermal Hazards: DMF/DMSO at 120°C poses a thermal runaway risk if scale is large. Ensure proper venting and blast shields for gram-scale microwave reactions.

References

  • Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004).[4] Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles.[4][5][6][7] The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

  • Ma, D., & Cai, Q. (2008). Copper/Amino Acid Catalyzed Cross-Couplings of Aryl and Vinyl Halides with Nucleophiles. Accounts of Chemical Research, 41(11), 1450–1460. [Link]

  • Taillefer, M., Xia, N., & Ouali, A. (2007). Efficient Copper-Catalyzed N-Arylation of Azoles and Amines with Aryl and Heteroaryl Bromides. Angewandte Chemie International Edition, 46(6), 934–936. [Link]

  • Cristau, H.-J., Cellier, P. P., Spindler, J.-F., & Taillefer, M. (2004).[8] Highly Efficient and Mild Copper-Catalyzed N- and C-Arylations with Aryl Bromides and Iodides.[6][8] Chemistry – A European Journal, 10(22), 5607–5622. [Link]

Sources

Method

Application Notes &amp; Protocols for the Synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile

Introduction: The Significance of the 5-Aminopyrazole Scaffold The 5-aminopyrazole nucleus is a cornerstone in medicinal chemistry and materials science. Compounds bearing this "privileged structure" exhibit a vast spect...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of the 5-Aminopyrazole Scaffold

The 5-aminopyrazole nucleus is a cornerstone in medicinal chemistry and materials science. Compounds bearing this "privileged structure" exhibit a vast spectrum of biological activities, including but not limited to, anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][2] The title compound, 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile, serves as a crucial building block for the synthesis of more complex heterocyclic systems, such as pyrazolo[3,4-b]pyridines and other fused pyrazole derivatives, which are of significant interest in drug discovery programs.[1][3] The presence of the amino, cyano, and phenyl groups provides multiple reaction sites for further molecular elaboration, making it a versatile intermediate for creating libraries of novel compounds for high-throughput screening.

Synthetic Strategy: The Power of Multicomponent Reactions (MCRs)

The synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile is most efficiently achieved through a one-pot, three-component reaction (3-CR). This approach aligns with the principles of green chemistry by maximizing atom economy, reducing waste, and often minimizing reaction time and energy consumption.[2][4] The typical reactants for this synthesis are benzaldehyde, phenylhydrazine, and malononitrile.

The general reaction mechanism proceeds through a cascade of reactions within a single pot. It is widely accepted to begin with a Knoevenagel condensation between benzaldehyde and malononitrile, typically catalyzed by a base, to form benzylidenemalononitrile. This is followed by a Michael addition of phenylhydrazine to the activated double bond. The resulting intermediate then undergoes an intramolecular cyclization, followed by an oxidation (often aerobic) to yield the stable aromatic pyrazole ring.

G cluster_0 One-Pot Three-Component Synthesis Reactants Benzaldehyde + Phenylhydrazine + Malononitrile Reaction Reaction Vessel (Stirring at defined temp.) Reactants->Reaction Catalyst Catalyst (e.g., Nanocatalyst, Organocatalyst) Catalyst->Reaction Solvent Solvent System (e.g., Water, Ethanol, Solvent-free) Solvent->Reaction Workup Workup (Filtration, Washing) Reaction->Workup Purification Purification (Recrystallization) Workup->Purification Product 5-amino-1,3-diphenyl-1H- pyrazole-4-carbonitrile Purification->Product

Caption: General experimental workflow for the one-pot synthesis.

Mechanistic Pathway

The elegance of the multicomponent strategy lies in the sequential formation of multiple bonds in a single operation. The proposed mechanism illustrates this efficiency.

G cluster_1 Reaction Mechanism A Benzaldehyde + Malononitrile B Knoevenagel Condensation (Catalyst) A->B C Benzylidenemalononitrile (Intermediate I) B->C E Michael Addition C->E D Phenylhydrazine D->E F Adduct Intermediate II E->F G Intramolecular Cyclization F->G H Dihydropyrazole Intermediate III G->H I Aerobic Oxidation H->I J Final Product I->J

Caption: Plausible reaction mechanism for the three-component synthesis.

Comparative Analysis of Synthetic Protocols

A variety of catalytic systems have been developed to optimize the synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile. The choice of catalyst and solvent significantly impacts reaction time, yield, and environmental footprint. Below is a summary of selected methodologies.

Protocol Catalyst Solvent Temperature Time Yield (%) Reference
1SnO–CeO2 NanocompositeWaterNot specifiedShort81–96[5]
2Fe3O4@CQD@...Cu(OAc)2Solvent-freeNot specifiedShortHigh[6]
3NiFe2O4 NanoparticlesNot specifiedRoom Temp.ShortHigh[7]
4Potassium Phthalimide (PPI)EtOH:H2O50 °CNot specifiedExcellent[2]
5Sodium Ascorbate (SA)EtOH:H2O50 °CNot specifiedHigh[8]
6Water Extract of Pomegranate AshEtOH:H2O (50% v/v)Room Temp.~2-3 minHigh
7Sodium Chloride (NaCl)WaterRoom Temp.Short92[9]
8Catalyst-freeWater/EthanolRoom Temp.Not specifiedHigh[10]

Detailed Experimental Protocols

Protocol 1: Green Synthesis using Water Extract of Pomegranate Ash (WEPA)

This protocol highlights a sustainable approach using a readily available and environmentally benign catalyst.

  • Materials and Reagents:

    • Benzaldehyde (1 mmol)

    • Malononitrile (1 mmol)

    • Phenylhydrazine (1 mmol)

    • Water Extract of Pomegranate Ash (WEPA) (1 mL)

    • Ethanol/Distilled Water (50% v/v solution, 10 mL)

    • 25 mL Round Bottom Flask

    • Magnetic Stirrer

  • Procedure:

    • To a 25 mL round bottom flask containing 10 mL of a 50% v/v ethanol-water solution, add malononitrile (1 mmol).

    • Add 1 mL of WEPA to the solution and begin stirring with a magnetic stirrer.

    • Add benzaldehyde (1 mmol) to the stirring solution. Continue stirring for approximately 2-3 minutes, during which a light precipitate may appear.

    • Add phenylhydrazine (1 mmol) to the mixture. A dense precipitate should form.

    • Continue stirring at room temperature until the reaction is complete (monitor by TLC).

    • Collect the solid product by filtration, wash with cold ethanol, and dry to obtain the pure product.

Protocol 2: Nanocatalyst-Mediated Synthesis in Water

This method utilizes a recyclable nanocomposite catalyst, offering high efficiency and the benefits of a green solvent.[5][11]

  • Materials and Reagents:

    • Substituted Benzaldehyde (1 mmol)

    • Malononitrile (1 mmol)

    • Phenylhydrazine (1 mmol)

    • SnO–CeO2 Nanocomposite catalyst (or similar, e.g., Mg-Fe hydrotalcite)[11]

    • Water

    • Reaction vessel

    • Magnetic Stirrer

  • Procedure:

    • In a suitable reaction vessel, disperse the SnO–CeO2 nanocomposite catalyst in water.

    • Add benzaldehyde (1 mmol), malononitrile (1 mmol), and phenylhydrazine (1 mmol) to the suspension.

    • Stir the reaction mixture vigorously at the optimized temperature (e.g., room temperature or slightly elevated).

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Upon completion, the solid product and catalyst are collected by filtration.

    • The product can be separated from the catalyst by dissolving it in a suitable organic solvent (e.g., hot ethanol), followed by filtration to remove the insoluble catalyst.

    • The catalyst can be washed, dried, and reused for subsequent reactions.[5]

    • The product is obtained by evaporating the solvent or by recrystallization.

Protocol 3: Catalyst-Free Synthesis in Green Media

This protocol demonstrates the feasibility of the reaction without any added catalyst, simplifying the procedure and workup.[10]

  • Materials and Reagents:

    • Aromatic Aldehyde (1 mmol)

    • Malononitrile (1 mmol)

    • Phenylhydrazine (1 mmol)

    • Water or Ethanol

    • Reaction vessel

    • Magnetic Stirrer

  • Procedure:

    • In a reaction vessel, combine the aromatic aldehyde (1 mmol), malononitrile (1 mmol), and phenylhydrazine (1 mmol).

    • Add the green solvent (water or ethanol) to the mixture.

    • Stir the reaction mixture at room temperature.

    • Monitor the reaction by TLC until the starting materials are consumed.

    • The precipitated product is isolated by simple filtration.

    • Wash the solid with a small amount of cold solvent and dry under vacuum to afford the pure 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile.

Product Characterization

The synthesized 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile should be characterized to confirm its identity and purity.

  • Melting Point: Compare the observed melting point with literature values.

  • FT-IR Spectroscopy: Look for characteristic peaks:

    • N-H stretching (amine): ~3490-3350 cm⁻¹

    • C≡N stretching (nitrile): ~2220-2360 cm⁻¹

    • C=N stretching (pyrazole ring): ~1610 cm⁻¹[7]

  • ¹H NMR Spectroscopy: Confirm the presence of aromatic protons and the amine protons. The chemical shifts will be in the aromatic region (~6.7-7.9 ppm) and a characteristic singlet for the NH₂ protons.[7]

  • ¹³C NMR Spectroscopy: Identify the carbon signals for the nitrile group (~119 ppm), the aromatic carbons, and the carbons of the pyrazole ring.[7]

  • Mass Spectrometry: Determine the molecular weight of the compound to confirm the expected mass.

Conclusion and Future Perspectives

The one-pot, three-component synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile is a robust and highly efficient method. The field continues to evolve with the development of novel, more sustainable catalysts, such as magnetic nanoparticles that allow for easy separation and recycling.[6][12] The use of green solvents like water and ethanol, or even solvent-free conditions, further enhances the environmental credentials of these synthetic protocols.[6] For researchers in drug development, these methodologies provide a rapid and economical route to a key synthetic intermediate, facilitating the exploration of new chemical space in the quest for novel therapeutic agents.

References

  • Marinozzi, M., Marcelli, G., Carotti, A., & Natalini, B. (2014). One-pot, telescoped synthesis of N-aryl-5-aminopyrazoles from anilines in environmentally benign conditions. RSC Advances, 4(15), 7695-7701. [Link]

  • Reddy, C. R., et al. (2024). HFIP-Mediated Multicomponent Reactions: Synthesis of Pyrazole-Linked Thiazole Derivatives. The Journal of Organic Chemistry. [Link]

  • Mali, R. P., et al. (2021). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 26(16), 4934. [Link]

  • El-ziaty, A. K., et al. (2018). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-Aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Chemical Sinica, 9(1). [Link]

  • Shaabani, A., et al. (2019). A Review on the Recent Multicomponent Synthesis of Pyranopyrazoles. Polycyclic Aromatic Compounds, 41(4), 749-806. [Link]

  • da Silva, W. F., et al. (2020). Molecular iodine-catalyzed one-pot multicomponent synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles. Beilstein Journal of Organic Chemistry, 16, 255-263. [Link]

  • Kiyani, H., & Maryam, M. (2017). ONE-POT AND EFFICIENT SYNTHESIS OF 5-AMINOPYRAZOLE-4-CARBONITRILES CATALYZED BY POTASSIUM PHTHALIMIDE. HETEROCYCLES, 94(2), 275. [Link]

  • Sharma, V., Kumar, V., & Singh, B. (2020). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry, 18(40), 8046-8073. [Link]

  • Unknown Authors. (n.d.). Synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitriles. ResearchGate. [Link]

  • Khazaei, A., et al. (2022). Synthesis of hexahydroquinolines, 5-amino-1,3-diphenyl-1h-pyrazole-4-carbonitrile and 1-aminoalkyl-2-naphthols derivatives using an engineered copper-based nano-magnetic catalyst (Fe3O4@CQD@Si(OEt)(CH2)3NH@CC@Ad@Cu(OAc)2). Polycyclic Aromatic Compounds, 1-22. [Link]

  • Chebanov, V. A., et al. (2007). One-Pot, Multicomponent Route to Pyrazoloquinolizinones. Organic Letters, 9(6), 1113-1116. [Link]

  • Badhe, P. V., et al. (2021). One-pot Synthesis of 5-Amino-1H-pyrazole-4-carbonitrile Using Calcined Mg-Fe Hydrotalcite Catalyst. Current Organocatalysis, 8(2), 235-245. [Link]

  • Kiyani, H., & Ghorbani, F. (2016). Reaction of aldehydes (1a–s) with phenylhydrazine (2) and malononitrile (3) for the synthesis of highly functionalized 5-aminopyrazole-4-carbonitriles (4a–r) in the presence of sodium ascorbate (SA). ResearchGate. [Link]

  • Unknown Authors. (n.d.). The total synthesis procedure of a) 5-amino-1, 3-diphenyl-1H-pyrazole-4-carbonitrile and b) 1-(morpholino(phenyl)methyl)naphthalen-2-ol derivatives using the as-preparedcorresponding catalysts. ResearchGate. [Link]

  • Titi, A., et al. (2018). Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. International Journal of Organic Chemistry, 8(3), 257-270. [Link]

  • Unknown Authors. (n.d.). Synthesis of polysubstituted amino pyrazole via multicomponenet strategy using nife2o4 nanocatalyst. Der Pharma Chemica. [Link]

  • Ningsih, S. K. W., et al. (2022). Synthesis of Pyranopyrazole Derivative Compounds with Nano-Fe3O4 Catalyst. AIP Conference Proceedings, 2453(1), 030026. [Link]

  • Unknown Authors. (n.d.). Plausible mechanism for synthesis of pyrazole derivatives by using... ResearchGate. [Link]

  • Badhe, P. V., et al. (2019). Water extract of pomegranate ash (WEPA) catalyzed, green and efficient, one-pot multicomponent synthesis of 5-aminopyrazole-4-carbonitrile derivatives. Journal of Applicable Chemistry, 8(3), 1333-1339. [Link]

  • Unknown Authors. (2018). Current Chemistry Letters NaCl: a facile, environmentally benign catalyst for the synthesis of pyrazole 4- carbonitrile in aque. Semantic Scholar. [Link]

  • Dandia, A., et al. (2013). Catalyst-free, one-pot, three-component synthesis of 5-amino-1,3-aryl-₁Η-pyrazole-4-carbonitriles in green media. Molecular Diversity, 17(3), 459-469. [Link]

  • Faria, J. V. (2017). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 13, 2434-2458. [Link]

Sources

Application

application of pyrazole derivatives as anti-RSV agents

Application Note: Development and Evaluation of Pyrazole-Based RSV Fusion Inhibitors Executive Summary Respiratory Syncytial Virus (RSV) remains a leading cause of severe lower respiratory tract infections in infants and...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Development and Evaluation of Pyrazole-Based RSV Fusion Inhibitors

Executive Summary

Respiratory Syncytial Virus (RSV) remains a leading cause of severe lower respiratory tract infections in infants and the elderly. While monoclonal antibodies (e.g., Palivizumab, Nirsevimab) provide prophylaxis, there is a critical unmet need for small-molecule therapeutics.

This guide details the application of pyrazole derivatives , specifically the pyrazolo[1,5-a]pyrimidine class (exemplified by Presatovir/GS-5806), as potent RSV Fusion (F) protein inhibitors.[1][2][3] We provide a comprehensive workflow for researchers to design, screen, and validate these compounds, focusing on their unique mechanism of stabilizing the pre-fusion F conformation.

Scientific Foundation: The Pyrazole Advantage

The Target: RSV Fusion (F) Protein

The RSV F protein drives viral entry by undergoing a dramatic conformational change from a metastable pre-fusion state to a stable post-fusion six-helix bundle (6HB). This process fuses the viral envelope with the host cell membrane.

  • Mechanism of Inhibition: Pyrazole-based inhibitors bind to a hydrophobic cavity within the central trimer of the pre-fusion F protein. This binding acts as a "molecular staple," increasing the energy barrier required to trigger the conformational change, effectively locking the virus outside the cell.

The Scaffold: Pyrazolo[1,5-a]pyrimidine

The pyrazole ring serves as a critical bioisostere for earlier benzimidazole scaffolds, offering superior pharmacokinetic properties and solubility.

  • Key Pharmacophore: The pyrazolo[1,5-a]pyrimidine core positions a sulfonamide group to form critical hydrogen bonds with residues (e.g., Lys176, Arg136) in the F protein binding pocket.

  • SAR Insight: Substitutions at the C-3 position (e.g., aminopyrrolidine linkers) extend into the solvent-exposed region, improving potency and metabolic stability.

Mechanism of Action Visualization

The following diagram illustrates the interference of pyrazole derivatives with the RSV fusion machinery.

RSV_Fusion_Inhibition cluster_virus RSV Virion F_Pre F-Protein (Pre-Fusion Trimer) Complex Stable Drug-Protein Complex F_Pre->Complex + Pyrazole Binding Trigger Fusion Trigger (Host Attachment) F_Pre->Trigger Natural Path Pyrazole Pyrazole Inhibitor (e.g., GS-5806) F_Inter Conformational Change Complex->F_Inter Inhibited Blocked FUSION BLOCKED (Viral Neutralization) Complex->Blocked Stabilization Trigger->F_Inter Activation F_Post F-Protein (Post-Fusion 6HB) F_Inter->F_Post Refolding Entry Viral Entry (Membrane Fusion) F_Post->Entry Infection

Caption: Pyrazole inhibitors bind the metastable pre-fusion F protein, preventing the transition to the post-fusion state required for viral entry.

Experimental Protocols

Protocol A: High-Throughput Cytopathic Effect (CPE) Screening

Purpose: Primary screening of pyrazole library to identify "hits" that protect cells from RSV-induced death.

  • Cell Line: HEp-2 or A549 cells (human epithelial).[4]

  • Virus: RSV strain A2 (ATCC VR-1540) or clinical isolates.

  • Reagents: CellTiter-Glo® (Promega) or MTT.

Workflow:

  • Seeding: Plate HEp-2 cells (5,000 cells/well) in 384-well white optical plates. Incubate 24h at 37°C/5% CO₂.

  • Compound Addition: Add pyrazole derivatives using an acoustic dispenser (e.g., Echo 550) to achieve an 8-point dose-response curve (e.g., 0.1 nM to 10 µM).

    • Control 1: DMSO only (0% inhibition).

    • Control 2: 1 µM GS-5806 (100% inhibition).

  • Infection: Add RSV A2 at an MOI (Multiplicity of Infection) of 0.05.

  • Incubation: Incubate for 5 days.

  • Readout: Add CellTiter-Glo reagent. Measure luminescence.

  • Analysis: Calculate % Protection =

    
    .
    
Protocol B: Time-of-Addition (TOA) Assay

Purpose: To confirm the compound acts at the entry stage (fusion) rather than replication.

Logic: Fusion inhibitors lose efficacy if added after the virus has entered the cell (approx. 2 hours post-infection).[5]

Steps:

  • Infection: Infect A549 monolayers with RSV (MOI 1.0) at

    
     on ice (allows binding, prevents entry).
    
  • Synchronized Entry: Shift plates to 37°C to initiate fusion.

  • Dosing: Add the pyrazole candidate (5x EC₅₀) at specific time points: -1h, 0h, 1h, 2h, 4h, 6h, 12h post-temperature shift.

  • Harvest: Collect supernatant at 24h.

  • Quantification: Titrate virus via plaque assay or qRT-PCR.

  • Interpretation:

    • Fusion Inhibitor: Full efficacy at -1h to 1h; rapid loss of activity after 2h.

    • Replication Inhibitor: Retains efficacy even when added 4-6h post-infection.

Protocol C: Syncytia Inhibition Assay

Purpose: Visual confirmation of fusion blockade.

  • Infection: Infect HEp-2 cells in 96-well plates (MOI 0.01).

  • Treatment: Immediately add serial dilutions of the pyrazole compound.

  • Staining: At 72h p.i., fix cells with methanol and stain with Giemsa.

  • Scoring: Count multinucleated giant cells (syncytia) under a microscope.

    • Success Criteria: A potent pyrazole fusion inhibitor should reduce syncytia size and number in a dose-dependent manner, preserving the monolayer integrity.

Data Analysis & Validation

Quantitative Metrics Table

When reporting your pyrazole candidates, structure your data as follows:

MetricDefinitionTarget Criteria (Hit)Target Criteria (Lead)
EC₅₀ Concentration inhibiting 50% viral CPE< 1.0 µM< 10 nM
CC₅₀ Concentration killing 50% of host cells> 50 µM> 100 µM
SI Selectivity Index (CC₅₀ / EC₅₀)> 50> 10,000
Shift EC₅₀ shift against Resistant Mutant (e.g., D486N)< 10-fold< 5-fold
Resistance Profiling (Self-Validation)

To prove the target is indeed the F protein:

  • Culture RSV in increasing concentrations of the pyrazole (sub-optimal doses).

  • Harvest virus after 10 passages.

  • Sequence the F-gene.

  • Validation: Identification of mutations in the HRB region (e.g., D486N, F140L) confirms the compound binds the fusion pocket.

Screening Workflow Diagram

Screening_Workflow Library Pyrazole Library (Synthesis) Primary Primary Screen (CPE Assay / HEp-2) Library->Primary Filter1 Filter: EC50 < 1µM SI > 50 Primary->Filter1 Secondary Confirmatory Screen (Plaque Reduction) Filter1->Secondary Pass Discard Discard / Redesign Filter1->Discard Fail Mechanism Mechanism Check (Time-of-Addition) Secondary->Mechanism Decision Profile Check: Early Entry Block? Mechanism->Decision Lead LEAD CANDIDATE (Ready for PK/ADME) Decision->Lead Yes (0-2h win) Decision->Discard No (Late acting)

Caption: Step-by-step workflow for filtering pyrazole candidates from synthesis to lead identification.

References

  • Discovery of GS-5806 (Presatovir): Mackman, R. L., et al. (2015).[6] "Discovery of an Oral Respiratory Syncytial Virus (RSV) Fusion Inhibitor (GS-5806) and Clinical Proof of Concept in a Human RSV Challenge Study." Journal of Medicinal Chemistry. Link

  • Mechanism of Fusion Inhibition: Battles, M. B., et al. (2016). "Structure and immunogenicity of pre-fusion-stabilized human respiratory syncytial virus F." Science. Link

  • RSV Antiviral Screening Protocols: Kwong, A. D., et al. (2005). "Respiratory syncytial virus drug discovery and development."[2][7][8][9] Drug Discovery Today. Link

  • Time-of-Addition Methodology: Daelemans, D., et al. (2011). "A time-of-addition assay to determine the stage of the viral life cycle affected by antiviral compounds." Nature Protocols. Link

  • Pyrazolo[1,5-a]pyrimidine SAR: Zheng, X., et al. (2019). "Design, synthesis, and structure-activity relationship of novel pyrazolo[1,5-a]pyrimidine derivatives as potent RSV fusion inhibitors." European Journal of Medicinal Chemistry. Link

Sources

Method

Application Note: Engineering High-Stability Hole Transport Materials Using 1,3-Diphenyl-1H-pyrazol-4-amine

Abstract This guide details the utilization of 1,3-diphenyl-1H-pyrazol-4-amine as a critical building block for synthesizing advanced Hole Transporting Materials (HTMs) in Perovskite Solar Cells (PSCs) and Organic Light...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide details the utilization of 1,3-diphenyl-1H-pyrazol-4-amine as a critical building block for synthesizing advanced Hole Transporting Materials (HTMs) in Perovskite Solar Cells (PSCs) and Organic Light Emitting Diodes (OLEDs).[1][2] Unlike conventional triphenylamine (TPA) derivatives, pyrazole-integrated HTMs offer enhanced thermal stability (


C) and tunable HOMO energy levels. This document provides a validated protocol for the Buchwald-Hartwig cross-coupling of this amine to form star-shaped HTM architectures, followed by device integration and characterization standards.

Part 1: Molecular Rationale & Material Specifications

Why 1,3-Diphenyl-1H-pyrazol-4-amine?

In the design of HTMs, the 1,3-diphenyl-1H-pyrazol-4-amine moiety serves as an electron-rich heteroaromatic donor. When substituted into a TPA or spiro-bifluorene core, it imparts specific advantages:

  • Deepened HOMO Levels: The pyrazole ring is less electron-donating than a standard methoxy-benzene (as found in Spiro-OMeTAD). This deepens the Highest Occupied Molecular Orbital (HOMO), often aligning better with the valence band of perovskites (approx. -5.4 eV), leading to higher Open Circuit Voltage (

    
    ).
    
  • Thermal Stability: The rigidity of the pyrazole core enhances the glass transition temperature (

    
    ), preventing morphological degradation under heat stress.
    
  • Hydrophobicity: The phenyl-pyrazole unit increases moisture resistance, protecting the underlying perovskite layer.

Material Specifications
PropertySpecification
Chemical Name 1,3-diphenyl-1H-pyrazol-4-amine
CAS Number 115686-76-9 (Generic Pyrazole Core Ref)
Molecular Weight 235.28 g/mol
Appearance Off-white to pale yellow crystalline solid
Purity Requirement >98% (HPLC) for synthesis; >99.5% (sublimed) for direct device use
Solubility Soluble in THF, DCM, Toluene; Insoluble in Water

Part 2: Synthetic Protocol (HTM Fabrication)

Objective: Synthesize a star-shaped HTM (Target: TPA-Py-3 ) by coupling 1,3-diphenyl-1H-pyrazol-4-amine with Tris(4-bromophenyl)amine.

Reaction Workflow (Buchwald-Hartwig Amination)

Note: While Ullmann coupling (Cu/KOH) is historically used, Palladium-catalyzed amination is recommended here for higher yields and purity required for optoelectronics.

SynthesisFlow Start Precursors: 1,3-diphenyl-1H-pyrazol-4-amine + Tris(4-bromophenyl)amine React Reaction: Reflux 110°C, 24h Base: NaOtBu Start->React Cat Catalyst Prep: Pd(OAc)2 + P(t-Bu)3 in Toluene (Inert) Cat->React Inject Workup Workup: Extract (DCM) Wash (Brine) React->Workup Purify Purification: Column Chromatography (Hexane:EtOAc) Workup->Purify Final Final HTM: Star-Shaped Pyrazolo-TPA Purify->Final

Figure 1: Synthetic pathway for integrating the pyrazole amine into a hole-transporting core.

Step-by-Step Procedure

Reagents:

  • 1,3-diphenyl-1H-pyrazol-4-amine (3.3 eq)

  • Tris(4-bromophenyl)amine (1.0 eq)

  • Palladium(II) acetate (

    
    ) (5 mol%)
    
  • Tri-tert-butylphosphine (

    
    ) (10 mol%)
    
  • Sodium tert-butoxide (

    
    ) (4.0 eq)
    
  • Anhydrous Toluene (0.1 M concentration)

Protocol:

  • Inert Setup: Flame-dry a 2-neck round-bottom flask and equip it with a condenser and magnetic stir bar. Cycle with Nitrogen/Argon (

    
    /Ar) three times.
    
  • Loading: Under

    
     flow, add Tris(4-bromophenyl)amine, 1,3-diphenyl-1H-pyrazol-4-amine, and 
    
    
    
    .
  • Solvent Addition: Add anhydrous toluene via syringe. Degas the solution by bubbling

    
     for 20 minutes.
    
  • Catalyst Injection: Add the

    
     and phosphine ligand. (Alternatively, use a pre-complexed catalyst like 
    
    
    
    ).
  • Reaction: Heat the mixture to 110°C (reflux) for 24–48 hours.

    • Checkpoint: Monitor via TLC (Eluent: Hexane/DCM 1:1). The starting amine spot should disappear.

  • Workup: Cool to room temperature. Filter through a Celite pad to remove palladium residues and salts. Wash the pad with DCM.

  • Purification: Concentrate the filtrate. Purify via silica gel column chromatography using a gradient of Hexane:DCM (start 4:1, move to 1:1).

  • Isolation: Recrystallize the product from Toluene/Ethanol to obtain a high-purity solid.

Part 3: Device Integration (Perovskite Solar Cells)

Context: The synthesized HTM is applied on top of the Perovskite layer (


 or 

).
Solution Preparation (Doping)

Pristine organic HTMs often have low mobility (


). Chemical doping is required.

Standard Recipe (1 mL):

  • HTM Base: Dissolve 72.3 mg of the Pyrazole-HTM in 1 mL Chlorobenzene .

  • Li-TFSI Additive: Add 17.5 µL of Li-TFSI stock solution (520 mg Li-TFSI in 1 mL Acetonitrile).

  • tBP Additive: Add 28.8 µL of 4-tert-butylpyridine (tBP).

    • Critical: tBP prevents phase segregation of Li-salts and modulates the perovskite interface.

Deposition Protocol
  • Substrate: Perovskite-coated FTO/TiO2 substrate.

  • Spin Coating:

    • Dispense 50 µL of the HTM solution dynamically.

    • Spin at 3000 rpm for 30 seconds (Acceleration: 2000 rpm/s).

  • Oxidation (Crucial): Store the films in a dry air desiccator (humidity < 20%) for 12 hours (overnight) in the dark.

    • Mechanism: Oxygen acts as a p-dopant in the presence of Li-TFSI, increasing hole density.

Part 4: Characterization & Validation

Energy Level Alignment (CV Measurement)

Verify the HOMO level to ensure it matches the Perovskite Valence Band.

  • Technique: Cyclic Voltammetry (CV).

  • Setup: 0.1 M

    
     in DCM; Working Electrode: Glassy Carbon; Ref: Ag/AgCl; Counter: Pt wire.
    
  • Calculation:

    
     (referenced to Ferrocene).
    

EnergyLevels LUMO_P Perovskite LUMO -3.9 eV LUMO_H Pyrazole-HTM LUMO -2.1 eV (Blocker) LUMO_P->LUMO_H Electron Blocking HOMO_H Pyrazole-HTM HOMO -5.2 to -5.3 eV HOMO_P Perovskite Valence -5.4 eV HOMO_P->HOMO_H Hole Extraction Gold Au Electrode -5.1 eV HOMO_H->Gold Hole Transport

Figure 2: Energy level diagram showing the hole extraction pathway and electron blocking capability of the Pyrazole-based HTM.

Mobility Measurement (SCLC)

Space Charge Limited Current (SCLC) method is the gold standard for vertical mobility.

  • Device Structure: ITO / PEDOT:PSS / HTM / Au.

  • Data Analysis: Fit the

    
     curve to the Mott-Gurney law:
    
    
    
    
  • Target Metric:

    
     (doped).
    

Part 5: Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield in Synthesis Catalyst poisoning or wet solvent.Use fresh anhydrous Toluene; ensure Amine is dry. Switch ligand to XPhos.
Hysteresis in Solar Cell Poor interface contact.Increase tBP concentration slightly to improve wetting; check HTM film thickness (aim for 150-200 nm).
Rapid Device Degradation Hydrophilic additives absorbing water.Use hydrophobic dopants (e.g., FK209 Co(III) salt) instead of Li-TFSI, or encapsulate immediately.
Blue Shift in UV-Vis Interrupted conjugation.Verify the coupling occurred at the amine nitrogen and not the pyrazole ring carbons (NMR check).

References

  • Synthesis of Pyrazole-Core HTMs: Veettil, S. P., et al. (2010). "Tris{4-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminobiphenyl}amine."[3] Molbank. [Link][3]

  • Spiro-Phenylpyrazole HTMs for Perovskites: Wang, Y., et al. (2017).[4] "Spiro-Phenylpyrazole/Fluorene as Hole-Transporting Material for Perovskite Solar Cells." Scientific Reports. [Link][4]

  • General Buchwald-Hartwig Protocol for Arylamines: Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. [Link]

  • Pyrene/Pyrazole HTM Reviews: Irfan, M., et al. (2025). "Pyrene-based hole transport materials for efficient perovskite solar cells." Beilstein Journal of Organic Chemistry. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1,3-Diphenyl-1H-pyrazol-4-amine

Welcome to the technical support center for the synthesis of 1,3-diphenyl-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and i...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 1,3-diphenyl-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and improve the yield of this valuable synthetic intermediate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to ensure your success.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 1,3-diphenyl-1H-pyrazol-4-amine, which is typically achieved through a two-step process: the nitration of 1,3-diphenyl-1H-pyrazole to yield 1,3-diphenyl-4-nitro-1H-pyrazole, followed by the reduction of the nitro group.

Part 1: Nitration of 1,3-Diphenyl-1H-pyrazole

The electrophilic nitration of the pyrazole ring is a critical first step. The C4 position is the most electron-rich and, therefore, the most susceptible to electrophilic attack.[1]

Issue 1: Low or No Conversion of Starting Material

Q: I have followed the standard nitration protocol using nitric acid and sulfuric acid, but my TLC analysis shows a significant amount of unreacted 1,3-diphenyl-1H-pyrazole. What could be the problem?

A: This is a common issue that can often be resolved by addressing the following factors:

  • Insufficiently Strong Nitrating Agent: The combination of concentrated nitric acid and sulfuric acid generates the nitronium ion (NO₂⁺), which is the active electrophile.[1] If the reaction is sluggish, the concentration of the nitronium ion may be too low.

    • Solution: Ensure that you are using concentrated acids. For particularly unreactive substrates, a mixture of fuming nitric acid and fuming sulfuric acid (oleum) can be employed to generate a higher concentration of the nitronium ion.[2]

  • Reaction Temperature: Nitration reactions are typically exothermic. While cooling is often necessary to control the reaction rate and prevent side reactions, a temperature that is too low can significantly slow down the reaction.

    • Solution: Monitor the reaction temperature closely. If the reaction is proceeding slowly at a low temperature (e.g., 0-5 °C), consider allowing it to warm to room temperature gradually.

  • Reaction Time: The reaction may simply need more time to go to completion.

    • Solution: Extend the reaction time and monitor the progress by TLC until the starting material is consumed.

Issue 2: Formation of Multiple Products (Poor Regioselectivity)

Q: My crude NMR spectrum shows multiple sets of peaks, suggesting the formation of isomeric products. How can I improve the regioselectivity of the nitration?

A: While the C4 position of the pyrazole ring is the most likely site of nitration, side reactions can occur, especially under harsh conditions.

  • Over-Nitration: If the reaction conditions are too forcing (high temperature or very strong nitrating agents), dinitration can occur.

    • Solution: Maintain a lower reaction temperature and use a less aggressive nitrating agent. Slowly add the nitrating agent to the solution of the pyrazole to maintain a low instantaneous concentration.

  • Nitration of Phenyl Rings: Although less likely due to the deactivating effect of the pyrazole ring, nitration of the phenyl substituents can occur.

    • Solution: Employ milder nitrating conditions. Using a pre-formed nitrating agent like nitronium tetrafluoroborate (NO₂BF₄) in a non-acidic solvent can sometimes offer better control.

Part 2: Reduction of 1,3-Diphenyl-4-nitro-1H-pyrazole

The reduction of the nitro group to an amine is the final and often challenging step. Catalytic hydrogenation is a common and effective method.[3]

Issue 3: Incomplete or Sluggish Reduction

Q: My catalytic hydrogenation of 1,3-diphenyl-4-nitro-1H-pyrazole is very slow or has stalled. What are the potential causes and solutions?

A: Several factors can impede a catalytic hydrogenation reaction.

  • Catalyst Deactivation or Poisoning: The platinum or palladium catalyst is susceptible to poisoning by various functional groups or impurities.[3]

    • Solution:

      • Use High-Purity Reagents: Ensure your starting material, solvent, and hydrogen gas are of high purity. Sulfur-containing compounds are notorious catalyst poisons.

      • Fresh Catalyst: Catalysts can lose activity over time. Use a fresh batch of catalyst. For challenging reductions, Pearlman's catalyst (Pd(OH)₂/C) can be more effective.[4]

      • Inert Atmosphere: Handle the catalyst under an inert atmosphere to prevent oxidation.[3]

  • Insufficient Hydrogen Pressure: For some substrates, the pressure provided by a hydrogen balloon may not be sufficient.[5]

    • Solution: Use a high-pressure hydrogenation apparatus, such as a Parr shaker, to increase the hydrogen pressure.[4]

  • Poor Agitation: Inefficient stirring can lead to poor mixing of the solid catalyst, liquid substrate, and gaseous hydrogen.[3]

    • Solution: Ensure vigorous stirring to maximize the surface area contact between the three phases.

  • Solvent Choice: The solubility of the starting material in the chosen solvent is crucial.[3]

    • Solution: Select a solvent in which the 4-nitropyrazole is fully soluble. Common choices include ethanol, methanol, ethyl acetate, and THF.[3]

Issue 4: Formation of Side Products

Q: I am observing side products in my reaction mixture after the reduction. What are these, and how can I avoid them?

A: Incomplete reduction or side reactions can lead to a mixture of products.

  • Intermediate Reduction Products: Partial reduction can lead to the formation of nitroso and hydroxylamine intermediates.

    • Solution: Ensure the reaction goes to completion by extending the reaction time, increasing hydrogen pressure, or using a more active catalyst.

  • Hydrodehalogenation: If your starting material contains halogen substituents on the phenyl rings, these can be removed under hydrogenation conditions.

    • Solution: Use milder conditions (lower pressure, lower temperature) and carefully monitor the reaction progress. Using a catalyst with lower activity might also be beneficial.

Experimental Workflow for Synthesis

cluster_0 Step 1: Nitration cluster_1 Step 2: Reduction A 1,3-Diphenyl-1H-pyrazole B Add to concentrated H₂SO₄ at 0°C A->B C Slowly add concentrated HNO₃ B->C D Stir at 0°C to room temperature C->D E Pour onto ice and filter D->E F 1,3-Diphenyl-4-nitro-1H-pyrazole E->F G 1,3-Diphenyl-4-nitro-1H-pyrazole H Dissolve in Ethanol/Ethyl Acetate G->H I Add Pd/C catalyst H->I J Hydrogenate (H₂ balloon or Parr apparatus) I->J K Filter through Celite® J->K L Evaporate solvent K->L M 1,3-Diphenyl-1H-pyrazol-4-amine L->M start Low Yield Observed q1 Is the reaction going to completion? (Check by TLC/HPLC) start->q1 a1_yes Yes, but still low yield q1->a1_yes Yes a1_no No q1->a1_no No sol5 Check for product loss during workup a1_yes->sol5 sol6 Verify product stability under reaction conditions a1_yes->sol6 sol7 Characterize byproducts a1_yes->sol7 sol1 Increase reaction time a1_no->sol1 sol2 Increase H₂ pressure a1_no->sol2 sol3 Increase catalyst loading a1_no->sol3 sol4 Check for catalyst poisoning a1_no->sol4

Sources

Optimization

Technical Support Center: Troubleshooting Pyrazole Ring Formation

Welcome to the technical support hub for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during pyrazole ring formation.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support hub for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during pyrazole ring formation. Instead of a generic overview, we will address specific, frequently encountered side reactions and experimental roadblocks in a direct question-and-answer format. Our focus is on explaining the underlying chemical principles behind these issues and providing actionable, field-proven protocols to overcome them.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor Regioselectivity with Unsymmetrical 1,3-Dicarbonyls

Q: My reaction between a substituted hydrazine and an unsymmetrical 1,3-diketone is producing a nearly 1:1 mixture of regioisomers. How can I control the reaction to favor a single isomer?

A: This is one of the most common challenges in pyrazole synthesis, particularly in Knorr-type condensations.[1][2] The formation of two regioisomers occurs because the substituted hydrazine can attack either of the two non-equivalent carbonyl groups of the dicarbonyl compound.[1] The outcome is governed by a delicate balance of electronic effects, steric hindrance, and, most critically, reaction conditions.[1][2]

Root Cause Analysis:

The initial nucleophilic attack of the hydrazine on a carbonyl carbon is the regiochemistry-determining step. The relative electrophilicity of the two carbonyls and the steric environment around them dictate the pathway.

  • Electronic Effects: Electron-withdrawing groups near a carbonyl carbon increase its electrophilicity, making it a more likely site for initial attack.[1]

  • Steric Effects: Bulky substituents on either the dicarbonyl or the hydrazine will sterically hinder the approach to the nearest carbonyl, forcing the reaction to occur at the less hindered site.[1][2]

  • Reaction Conditions (pH, Solvent): These are the most powerful tools for troubleshooting. The pH can alter the nucleophilicity of the hydrazine nitrogens, while the solvent can influence the tautomeric equilibrium of the dicarbonyl substrate.[1][2]

Troubleshooting Workflow for Regioselectivity

Below is a decision-making workflow to systematically address and resolve issues of poor regioselectivity in your pyrazole synthesis.

G cluster_0 cluster_1 cluster_2 start Problem: Poor Regioselectivity (Mixture of Isomers) solvent Step 1: Solvent Screening (Easiest to Implement) start->solvent protic Standard Solvent (e.g., EtOH) Often gives mixtures. solvent->protic Current Condition fluoro Switch to Fluorinated Alcohol (TFE or HFIP) Strongly favors one isomer. solvent->fluoro Recommended Change ph Step 2: pH Adjustment acid Add Catalytic Acid (e.g., HCl, Acetic Acid) Alters hydrazine nucleophilicity. ph->acid base Add Catalytic Base (e.g., NaOAc) Can reverse selectivity. ph->base temp Step 3: Temperature Control low_temp Run at Lower Temp (e.g., RT) May improve kinetic selectivity. temp->low_temp high_temp Run at Higher Temp (e.g., Reflux) Favors thermodynamic product. temp->high_temp reagent Step 4: Reagent Modification (If other methods fail) surrogate Use a Dicarbonyl Surrogate (e.g., β-enaminone) Pre-defines reactivity. reagent->surrogate fluoro->ph acid->temp base->temp low_temp->reagent high_temp->reagent

Caption: Troubleshooting workflow for improving regioselectivity.

Data-Driven Solvent Selection:

The choice of solvent can have a dramatic impact on the regioisomeric ratio. Fluorinated alcohols, in particular, have been shown to significantly enhance selectivity through their unique hydrogen-bonding properties.[1]

SolventDielectric Constant (ε)Typical Regioisomeric Ratio (A:B)Rationale for Effect
Ethanol (EtOH)24.5~ 1:1 to 3:1Standard protic solvent, often results in poor selectivity.[2]
2,2,2-Trifluoroethanol (TFE)8.5>10:1Strong H-bond donor, stabilizes key intermediates selectively.[1][2]
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)16.7>20:1Exceptionally strong H-bond donor, provides the highest selectivity.[1][2]

Experimental Protocol: High-Selectivity Synthesis Using HFIP [1]

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the unsymmetrical 1,3-diketone (1.0 equiv) in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to create a 0.2 M solution.

  • To this stirring solution, add the substituted hydrazine (e.g., methylhydrazine, 1.1 equiv) dropwise at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS over 1-4 hours.

  • Upon completion, remove the HFIP under reduced pressure using a rotary evaporator.

  • Purify the crude residue via silica gel column chromatography (e.g., ethyl acetate/hexanes gradient) to afford the desired pyrazole regioisomer.

  • Confirm the structure and isomeric ratio using ¹H NMR and NOESY spectroscopy.[1]

Issue 2: Reaction Stalls at Hydrazone Intermediate

Q: My reaction stops after forming the hydrazone intermediate, and I'm struggling to achieve the final cyclization to the pyrazole ring. What should I do?

A: This is a common kinetic problem where the initial condensation to form the C=N bond is fast, but the subsequent intramolecular cyclization is slow. The cyclization step is often the rate-determining step and requires specific conditions to proceed efficiently.[3][4]

Root Cause Analysis:

The final ring-closing step involves the nucleophilic attack of the second hydrazine nitrogen onto the remaining carbonyl (or its enol/enamine equivalent), followed by dehydration. This process can be slow due to:

  • Poor Nucleophilicity: The remaining nitrogen atom may not be sufficiently nucleophilic.

  • High Energy Barrier: The activation energy for the intramolecular cyclization may be too high under the current conditions.

  • Reversibility: The formation of the cyclized intermediate can be reversible, and the equilibrium may favor the open-chain hydrazone.

Troubleshooting Strategies:

  • Introduce an Acid Catalyst: Acid catalysis is the most common and effective solution.[5][6] A catalytic amount of a Brønsted acid (e.g., glacial acetic acid, p-toluenesulfonic acid, or HCl) protonates the carbonyl oxygen, making the carbon significantly more electrophilic and susceptible to attack by the weakly nucleophilic nitrogen.[4][7]

  • Increase Temperature: Heating the reaction mixture (e.g., to reflux) provides the necessary thermal energy to overcome the activation barrier for cyclization.[8]

  • Azeotropic Water Removal: The final step of the Knorr synthesis is the elimination of a water molecule.[5] If this step is reversible, the presence of water in the reaction medium can hinder product formation. Using a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water can drive the reaction to completion.

Experimental Protocol: Acid-Catalyzed Cyclization of an Isolated Hydrazone

  • Dissolve the isolated hydrazone intermediate (1.0 equiv) in a suitable solvent (e.g., ethanol, toluene, or glacial acetic acid).[7]

  • Add a catalytic amount of a Brønsted acid (e.g., 3-5 drops of glacial acetic acid or 0.1 equiv of p-TsOH).[7]

  • Heat the reaction mixture to reflux and monitor by TLC or LC-MS until all the hydrazone is consumed.

  • Cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration.[2] Otherwise, remove the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Issue 3: Competing N-Alkylation vs. C-Alkylation

Q: I am trying to N-alkylate my pyrazole, but I'm getting a mixture of N1-alkylated, N2-alkylated, and sometimes C4-alkylated products. How can I control the site of alkylation?

A: This is a classic challenge related to the ambident nucleophilicity of the pyrazole ring. The deprotonated pyrazole anion (pyrazolate) has nucleophilic character at both nitrogen atoms and, to a lesser extent, at the C4 position. The selectivity of alkylation is highly dependent on the reaction conditions.[9][10]

Root Cause Analysis:

  • N1 vs. N2 Regioselectivity: For an unsymmetrical pyrazole, the two ring nitrogens are not equivalent. The outcome of N-alkylation is a competition between steric and electronic factors.[10][11] Bulky substituents on the pyrazole ring will typically direct the incoming alkyl group to the less sterically hindered nitrogen.[10][11]

  • N- vs. C-Alkylation: This is often controlled by Hard and Soft Acid-Base (HSAB) theory. N-alkylation is generally favored under conditions that promote an ionic interaction (hard-hard), while C-alkylation can become competitive with softer electrophiles or under different reaction conditions.

Troubleshooting Strategies:

  • Choice of Base and Solvent: This is the most critical factor.

    • For N-Alkylation: Use a strong base (like NaH or K2CO3) in a polar aprotic solvent (like DMF or acetonitrile).[12] This combination generates a "free" pyrazolate anion, where the charge is concentrated on the more electronegative nitrogen atoms, favoring N-alkylation.

    • To Avoid C-Alkylation: Ensure complete deprotonation of the pyrazole NH before adding the alkylating agent. Adding the electrophile to a pre-formed pyrazolate salt minimizes side reactions.

  • Nature of the Alkylating Agent:

    • Hard electrophiles (e.g., dimethyl sulfate, benzyl bromide) strongly favor N-alkylation.[9]

    • Softer electrophiles might show less selectivity.

  • Counter-ion Effects: The nature of the cation (e.g., Li+, Na+, K+) can influence the location of the negative charge on the pyrazolate anion, thereby affecting the product ratio. This is a more advanced technique but can be explored by using different bases (e.g., LiHMDS vs. KHMDS).

Experimental Protocol: Selective N-Alkylation of a Pyrazole [12]

  • To a stirred suspension of a strong base (e.g., NaH, 60% dispersion in mineral oil, 1.2 equiv) in anhydrous DMF under an inert atmosphere (N2 or Ar), add a solution of the pyrazole (1.0 equiv) in anhydrous DMF dropwise at 0 °C.

  • Allow the mixture to stir at room temperature for 30-60 minutes until hydrogen evolution ceases, indicating complete formation of the sodium pyrazolate salt.

  • Cool the mixture back to 0 °C and add the alkylating agent (e.g., alkyl halide, 1.1 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC/LC-MS).

  • Carefully quench the reaction by the slow addition of water or saturated aq. NH4Cl.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na2SO4, and concentrate under reduced pressure.

  • Purify by column chromatography to separate the regioisomers if necessary.

References

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Retrieved from [Link]

  • Al-Mulla, A. (2017). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. ResearchGate. Retrieved from [Link]

  • El-Sayed, H. A., Moustafa, A. H., & El-Ashry, E. S. H. (2000). Isolation and identification of the intermediates during pyrazole formation of some carbohydrate hydrazone derivatives. PubMed. Retrieved from [Link]

  • Unknown. (n.d.). Pyrazole. SlideShare. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Organic Chemistry Portal. Retrieved from [Link]

  • Aheer, A. K., et al. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). Thieme Chemistry. Retrieved from [Link]

  • Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. Retrieved from [Link]

  • Encyclopedia.pub. (2022). Synthesis and Properties of Pyrazoles. Encyclopedia.pub. Retrieved from [Link]

  • MDPI. (2025). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. MDPI. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. PMC. Retrieved from [Link]

  • MDPI. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. MDPI. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Chromone-Related Pyrazole Compounds. PMC. Retrieved from [Link]

  • Preprints.org. (2025). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-chloropyrazoles by TCCA. Preprints.org. Retrieved from [Link]

  • Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Chem Help Asap. Retrieved from [Link]

  • Fustero, S., et al. (2011). Recent Advances in the Regioselective Synthesis of Pyrazoles. Current Organic Chemistry. Retrieved from [Link]

  • Jetir.org. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Jetir.org. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Retrieved from [Link]

  • Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition. Retrieved from [Link]

  • Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. RSC.org. Retrieved from [Link]

  • YouTube. (2021). Knorr pyrazole synthesis from a ketoester - laboratory experiment. Retrieved from [Link]

  • Organic Chemistry Portal. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Chemistry Portal. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Organic Chemistry Portal. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. Retrieved from [Link]

  • J&K Scientific LLC. (2021). Knorr Pyrazole Synthesis. J&K Scientific. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of Reaction Conditions for Pyrazole Derivatives

Welcome to the technical support center for the synthesis and optimization of pyrazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis and optimization of pyrazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during their experiments. Drawing upon established chemical principles and field-proven insights, this document provides a structured approach to troubleshooting and optimizing your reaction conditions to achieve high yields and purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of pyrazole derivatives, providing concise answers and directing you to more detailed information within this guide.

Q1: What is the most common and versatile method for synthesizing pyrazole derivatives?

A1: The most prevalent method is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound (or its synthetic equivalent) with a hydrazine derivative.[1][2][3][4] This method is widely used due to the ready availability of starting materials and its applicability to a broad range of substrates.

Q2: My reaction is resulting in a mixture of regioisomers. How can I improve the regioselectivity?

A2: The formation of regioisomers is a common challenge when using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines.[3][5] Several factors influence regioselectivity, including steric and electronic properties of the reactants, pH, solvent, and temperature.[1][6] Strategies to improve regioselectivity include the use of fluorinated alcohols as solvents, careful control of reaction pH, and employing β-enaminones as 1,3-dicarbonyl surrogates.[1][6] For a detailed guide, refer to the Troubleshooting section on "Poor Regioselectivity."

Q3: What are the main advantages of using microwave-assisted or ultrasound-assisted synthesis over conventional heating?

A3: Microwave-assisted organic synthesis (MAOS) and ultrasound-assisted synthesis offer significant advantages, including drastically reduced reaction times (minutes versus hours), improved product yields, and often cleaner reactions with fewer byproducts.[7][8][9][10][11] These "green chemistry" approaches are more energy-efficient and can sometimes influence reaction selectivity.[8][12][13]

Q4: My reaction mixture has turned a deep yellow or red color. What is the cause, and how can I purify my product?

A4: The formation of colored impurities is often due to the decomposition or air-oxidation of the hydrazine starting material, particularly with phenylhydrazine.[2][14] These impurities can typically be removed by treating a solution of the crude product with activated charcoal, followed by filtration and recrystallization.[2] An acidic wash during the work-up can also help remove unreacted hydrazine.[2]

Q5: I am observing low yields in my pyrazole synthesis. What are the primary factors to investigate?

A5: Low yields can stem from several factors, including the purity of your starting materials (especially the hydrazine), incomplete reaction, or the formation of side products.[14][15] Ensure you are using fresh or purified hydrazine. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time. For a systematic approach to diagnosing and resolving low-yield issues, see the "Low Product Yield" troubleshooting guide.

Section 2: Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the synthesis of pyrazole derivatives.

Issue 1: Low Product Yield

Symptoms:

  • Less than 50% isolated yield of the desired pyrazole derivative.

  • TLC analysis shows significant amounts of unreacted starting materials.

Possible Causes & Solutions:

Possible Cause Explanation & Suggested Action
Poor Quality of Hydrazine Reagent Hydrazine and its derivatives can degrade over time, leading to reduced reactivity. Action: Use a freshly opened bottle of hydrazine or purify it by distillation before use.[14][15] Consider using a more stable salt form, such as hydrazine sulfate, and adding a mild base to the reaction mixture.[14]
Incomplete Reaction The reaction may not have reached completion due to insufficient reaction time or temperature. Action: Monitor the reaction progress using TLC. If starting materials are still present after a prolonged period, consider increasing the reaction temperature or switching to a higher-boiling solvent.[15] For thermally sensitive compounds, microwave-assisted synthesis can often drive reactions to completion in a shorter time.[8][11]
Sub-optimal Stoichiometry An incorrect ratio of reactants can lead to incomplete conversion of the limiting reagent. Action: Ensure the correct stoichiometry is used. A slight excess of hydrazine (1.1-1.2 equivalents) is sometimes employed to drive the reaction to completion.[15]
Hydrolysis of Starting Material β-Ketonitriles and some 1,3-dicarbonyls can be susceptible to hydrolysis, especially under acidic or basic conditions.[15] Action: If using acidic or basic conditions, consider running the reaction under neutral conditions in an aprotic solvent. If hydrolysis is suspected, neutralize the reaction mixture before adding the hydrazine.[15]

Troubleshooting Workflow for Low Yield

Low_Yield_Troubleshooting start Low Yield Observed check_hydrazine Assess Hydrazine Quality start->check_hydrazine check_conditions Review Reaction Conditions start->check_conditions check_workup Evaluate Work-up & Purification start->check_workup sub_hydrazine1 Use Fresh/Purified Hydrazine check_hydrazine->sub_hydrazine1 sub_hydrazine2 Consider a More Stable Salt check_hydrazine->sub_hydrazine2 sub_conditions1 Optimize Temperature & Time check_conditions->sub_conditions1 sub_conditions2 Adjust pH check_conditions->sub_conditions2 sub_conditions3 Verify Stoichiometry check_conditions->sub_conditions3 sub_workup1 Optimize Extraction/Precipitation check_workup->sub_workup1 sub_workup2 Refine Recrystallization check_workup->sub_workup2

Caption: Troubleshooting workflow for addressing low pyrazole yields.

Issue 2: Poor Regioselectivity (Formation of Isomeric Mixtures)

Symptoms:

  • ¹H NMR spectrum shows duplicate sets of peaks for the desired product.

  • Multiple spots are observed on TLC that are difficult to separate.

  • Broad melting point range of the isolated solid.

Possible Causes & Solutions:

Possible Cause Explanation & Suggested Action
Use of Unsymmetrical 1,3-Dicarbonyl The two carbonyl groups have similar reactivity, leading to the formation of both possible regioisomers.[3][5] Action: Modify the reaction conditions to favor one pathway. The use of fluorinated alcohols like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) or 2,2,2-trifluoroethanol (TFE) as solvents has been shown to dramatically improve regioselectivity.[1][6][16]
Influence of pH The initial nucleophilic attack of the hydrazine can be directed by controlling the reaction's pH.[1] Action: Under basic conditions, the more nucleophilic nitrogen of the hydrazine attacks first. Under acidic conditions, protonation can alter the nucleophilicity, potentially leading to a different regioisomer.[1] Experiment with both acidic (e.g., acetic acid) and basic (e.g., sodium acetate) conditions to determine the optimal pH for your desired isomer.
Steric and Electronic Effects The steric bulk and electronic nature of substituents on both the dicarbonyl and the hydrazine influence the reaction pathway.[1] Action: While modifying the core structure of your reactants may not be feasible, understanding these effects can help predict the major isomer. For a more controlled synthesis, consider using a β-enaminone as a surrogate for the 1,3-dicarbonyl, which pre-defines the reactivity of the electrophilic centers.[1][17]

Strategies for Improving Regioselectivity

Regioselectivity_Strategies start Poor Regioselectivity solvent Modify Solvent System (e.g., Fluorinated Alcohols) start->solvent ph Adjust Reaction pH (Acidic vs. Basic) start->ph surrogate Use 1,3-Dicarbonyl Surrogate (e.g., β-enaminone) start->surrogate temp Optimize Temperature start->temp

Caption: Key strategies for enhancing regioselectivity in pyrazole synthesis.

Issue 3: Presence of Byproducts and Impurities

Symptoms:

  • Multiple spots on TLC in addition to starting materials and the desired product.

  • The reaction mixture is highly colored (deep yellow or red).[2][14]

  • Difficulty in purifying the final product.

Possible Causes & Solutions:

Possible Cause Explanation & Suggested Action
Incomplete Cyclization The reaction may stall at the hydrazone or pyrazoline intermediate stage.[2] Action: Increase the reaction temperature or time to promote cyclization and aromatization. In some cases, an oxidizing agent may be required to convert a pyrazoline intermediate to the corresponding pyrazole.[18]
Hydrazine Decomposition Phenylhydrazine and its derivatives can decompose or oxidize, leading to colored impurities.[2][14] Action: Use fresh, high-purity hydrazine. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation. To remove colored impurities during work-up, treat the crude product solution with activated charcoal.[2]
Unreacted Starting Materials Incomplete reaction leaves unreacted 1,3-dicarbonyl and/or hydrazine in the crude product.[2] Action: Unreacted hydrazine can be removed by an acidic wash during the work-up, as it will form a water-soluble salt.[2] Unreacted 1,3-dicarbonyl can often be removed by column chromatography or recrystallization.

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments.

Protocol 1: General Procedure for Knorr Pyrazole Synthesis (Conventional Heating)

This protocol is a general guideline and may require optimization for specific substrates.

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 1,3-dicarbonyl compound (1.0 eq.) in a suitable solvent (e.g., ethanol, acetic acid).

  • Hydrazine Addition: Add the hydrazine derivative (1.0-1.2 eq.) to the solution. If using a hydrazine salt, a mild base (e.g., sodium acetate) may be added.

  • Reaction: Heat the reaction mixture to reflux.

  • Monitoring: Monitor the progress of the reaction by TLC (e.g., using a hexane:ethyl acetate solvent system).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. If the product precipitates, collect it by filtration and wash with a small amount of cold solvent. If the product is soluble, remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Microwave-Assisted Synthesis of Pyrazoles

This protocol provides a rapid and efficient alternative to conventional heating.

  • Reactant Preparation: In a microwave-safe reaction vessel, combine the 1,3-dicarbonyl compound (1.0 eq.), the hydrazine derivative (1.1 eq.), and a suitable solvent (e.g., ethanol, DMF).[11][19]

  • Catalyst (Optional): Add a catalytic amount of acid (e.g., a few drops of glacial acetic acid) or a solid catalyst.

  • Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-150 °C) for a short period (e.g., 5-30 minutes).[7][8][19]

  • Work-up: After the reaction, cool the vessel to room temperature. The product can be isolated by precipitation upon adding water or by solvent evaporation followed by purification.[1]

Protocol 3: Purification of Pyrazole Derivatives via Acidic Wash

This procedure is effective for removing unreacted basic hydrazine starting materials.

  • Dissolution: Dissolve the crude pyrazole product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Extraction: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl).[2]

  • Separation: Separate the organic layer. The protonated hydrazine will remain in the aqueous layer.

  • Washing: Wash the organic layer with water and then with brine.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified pyrazole.

Section 4: Data Presentation

This section summarizes quantitative data into clearly structured tables for easy comparison.

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis for a Model Pyrazole

MethodTemperature (°C)TimeYield (%)Reference(s)
Conventional Heating802-6 hours70-85[8][11]
Microwave-Assisted1305-15 minutes90-98[8][11]

Table 2: Effect of Solvent on Regioselectivity in the Reaction of an Unsymmetrical 1,3-Diketone with Methylhydrazine

SolventIsomer A : Isomer B RatioReference(s)
Ethanol1 : 1.5[6]
Toluene1 : 1.2[6]
2,2,2-Trifluoroethanol (TFE)9 : 1[6][16]
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)>20 : 1[1]

References

  • Alonso, J. M., et al. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds.
  • Patel, K. D., et al. (2022).
  • Kumar, R., et al. (2022). Ultrasound Assisted One-Pot Green Synthesis of Highly Substituted Pyrazoles Catalyzed by [DBUH][OAc] Ionic Liquid. Biointerface Research in Applied Chemistry.
  • Li, Y., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry.
  • Reddy, L. V., et al. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Advances.
  • Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415.
  • Tzani, A., et al. (2025). Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors. Molecules.
  • Kumar, A., et al. (2025). Efficient Ag/La-ZnO core–shell catalyst for green synthesis of 4H-pyrano[2,3-c] pyrazoles. Scientific Reports.
  • Ashok, D., et al. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Advances.
  • Sharma, P., et al. (2025). Ultrasonic-accelerated rapid protocol for the improved synthesis of pyrazoles. Arabian Journal of Chemistry.
  • Sharma, P., et al. (2015). Ultrasonic-accelerated rapid protocol for the improved synthesis of pyrazoles. Arabian Journal of Chemistry, 8(6), 837-844.
  • Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6533.
  • WO2011076194A1 - Method for purifying pyrazoles. (2011).
  • Patel, R. V., et al. (2021). Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids. ACS Omega, 6(42), 27895–27907.
  • ResearchGate. (n.d.). Various methods for the synthesis of pyrazole.
  • Karakaya, A. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark.
  • Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone.
  • Rojo, J., et al. (2016). Cu-catalysed pyrazole synthesis in continuous flow. Catalysis Science & Technology, 6(8), 2533–2538.
  • Fustero, S., et al. (2011). Recent Advances in the Regioselective Synthesis of Pyrazoles. Current Organic Chemistry, 15(4), 523-545.
  • Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(8), 1394.
  • Paper Publications. (n.d.).
  • Sharma, A., et al. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). Thieme Chemistry.
  • Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis.
  • Reddit. (2024). Knorr Pyrazole Synthesis advice.
  • Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
  • JETIR. (2024).
  • Al-Azawi, F. I. (2019). Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Journal of Pharmacy & Biological Sciences, 14(1), 58-64.
  • Slideshare. (n.d.). Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole.
  • YouTube. (2019). synthesis of pyrazoles.
  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis.

Sources

Optimization

overcoming solubility issues with diphenyl-pyrazole compounds in assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to generate reproducible assay data when working with diphenyl-pyrazole derivatives (such as...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to generate reproducible assay data when working with diphenyl-pyrazole derivatives (such as COX-2 inhibitors like celecoxib, or various cannabinoid receptor ligands).

These compounds are notoriously hydrophobic. They are often classified under the Biopharmaceutics Classification System (BCS) as Class II, meaning they possess high membrane permeability but practically zero aqueous solubility (often < 5 µg/mL at physiological pH)[1]. In in vitro assays, this "brick dust" nature leads to micro-precipitation. This physically manifests as flatlining dose-response curves, false positives via light scattering, and severe non-specific binding to plasticware.

This guide provides field-proven, mechanistically grounded strategies to diagnose and overcome these solubility barriers, ensuring your assay protocols are robust and self-validating.

Diagnostic Workflow

Before altering your assay buffer, it is critical to systematically identify whether your erratic data is caused by solvent toxicity or true compound precipitation.

Diagnostic workflow for resolving diphenyl-pyrazole solubility issues in biological assays.

FAQ Section 1: Diagnosis & Detection

Q: My IC50 curve is flatlining at higher concentrations. How do I know if the diphenyl-pyrazole compound is precipitating or if it's a true biological plateau? A: A sudden plateau or a "bell-shaped" dose-response curve is a classic hallmark of compound aggregation. When the concentration exceeds the compound's kinetic solubility limit, it forms colloidal aggregates. These aggregates sequester the monomeric active compound, meaning that adding more drug does not actually increase the free drug concentration available to bind your target. To definitively diagnose this, you must run a kinetic solubility assay using laser nephelometry rather than relying on visual inspection, as the human eye cannot detect micro-precipitates[2].

Q: Why can't I just increase the DMSO concentration to keep the compound in solution? A: While Dimethyl Sulfoxide (DMSO) is an excellent amphipathic solvent, biological systems have strict tolerance limits. For most biochemical and cell-based high-throughput screening (HTS) assays, the final DMSO concentration must be kept below 0.5% to 1%[3]. Exceeding 1% DMSO often leads to enzyme denaturation, disruption of lipid membranes, or direct cytotoxicity, which confounds your assay results and creates artificial readouts[4].

FAQ Section 2: Formulation & Solvent Strategies

Q: If I am capped at 0.5% DMSO, how can I keep my diphenyl-pyrazole in solution? A: The most effective, biologically inert strategy for diphenyl-pyrazoles is the use of cyclodextrins, specifically Hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins possess a hydrophilic exterior and a hydrophobic cavity. They form a 1:1 stoichiometric inclusion complex with the diphenyl-pyrazole molecule, shielding its hydrophobic bulk from the aqueous buffer. This can increase dissolution rates by over 20-fold without altering the compound's intrinsic pharmacology[5].

Q: Are there alternatives to cyclodextrins if my assay is sensitive to them? A: Yes. You can utilize non-ionic surfactants like Tween-20 or carrier proteins like Bovine Serum Albumin (BSA). Surfactants form micelles that encapsulate the hydrophobic drug, while BSA mimics physiological transport by binding lipophilic molecules. However, causality dictates caution: surfactants can strip essential boundary lipids from membrane-bound target enzymes, and BSA can cause excessive non-specific binding, artificially shifting your apparent IC50.

Quantitative Guidelines for Assay Solubilizers

To assist in your assay optimization, below is a synthesized table of common solubilizing agents, their mechanistic action, and their maximum recommended limits to maintain assay integrity.

Solubilizing AgentRecommended Final Conc.Mechanistic ActionAssay Compatibility & Limitations
DMSO 0.1% - 0.5% (v/v)Co-solvent (reduces dielectric constant)Limit: >1% causes cytotoxicity and enzyme denaturation[4].
HP-β-CD 1% - 5% (w/v)1:1 Hydrophobic inclusion complexLimit: Highly compatible, but excessive amounts may sequester lipophilic substrates[5].
Tween-20 / CHAPS 0.01% - 0.05% (v/v)Micellar encapsulationLimit: Can disrupt lipid-dependent enzymes or lyse delicate primary cells.
BSA 0.05% - 0.1% (w/v)Carrier protein bindingLimit: High risk of non-specific binding; requires calculating unbound free-drug fractions.

Standardized Methodology: Kinetic Solubility Profiling

To build a self-validating system, you must empirically determine the precipitation point of your diphenyl-pyrazole before running the biological assay. We utilize Laser Nephelometry , which measures the Tyndall effect (light scattering) caused by insoluble solute turbidity[2].

Step-by-Step Protocol: High-Throughput Nephelometric Assay

Causality Note: We perform serial dilutions in 100% DMSO first, rather than diluting directly into the buffer. This ensures that the final percentage of DMSO remains identical across all test wells, isolating the compound's concentration as the sole variable.

  • Stock Preparation: Dissolve the diphenyl-pyrazole test compound in 100% DMSO to create a 10 mM stock solution[2].

  • Solvent Serial Dilution: In a 96-well PCR plate, perform a 10-point, 2-fold serial dilution of the compound using 100% DMSO.

  • Buffer Transfer (The "Kick-Off"): Dispense 198 µL of your exact biological assay buffer (pH 7.4) into a clear-bottom 96-well microtiter plate. Transfer 2 µL of the DMSO serial dilution into the buffer. This yields a final DMSO concentration of 1%[6].

  • Incubation: Mix thoroughly on a plate shaker for 1 minute. Incubate the plate at your assay's operating temperature (e.g., 37°C) for 2 hours to allow metastable solutions to reach equilibrium[7].

  • Nephelometric Measurement: Scan the plate using a nephelometer (e.g., Nephelostar Plus). Undissolved particles will scatter the laser light, generating Nephelometric Turbidity Units (NTU)[2].

  • Data Analysis & Validation: Plot the scattered light intensity against the compound concentration. The concentration at which the signal sharply deviates from the baseline (the "kick-off" curve) is your kinetic solubility limit[6].

    • Self-Validation Control: Always include a highly soluble reference (e.g., diclofenac) and a highly insoluble reference (e.g., amiodarone) to verify instrument calibration and buffer conditions.

References

  • Celecoxib Nanoformulations with Enhanced Solubility, Dissolution Rate, and Oral Bioavailability. Pharma Excipients. 1

  • Preparation, Characterization and Dissolution Kinetics of Celecoxib: β and HP β-Cyclodextrin Complexes. TSI Journals. 5

  • Kinetic Solubility Assays Protocol. AxisPharm. 7

  • Determination of Kinetic Solubility. Bio-protocol. 6

  • Solubility Determination of Chemicals by Nephelometry. JRC Publications Repository. 2

  • Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.3

  • How to control for solvent effects (DMSO) in experiments. Benchchem. 4

Sources

Troubleshooting

strategies to reduce impurities in 1,3-diphenyl-1H-pyrazol-4-amine synthesis

Welcome to the Technical Support Center for the synthesis of 1,3-diphenyl-1H-pyrazol-4-amine . As a Senior Application Scientist, I have designed this guide to move beyond basic recipes.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of 1,3-diphenyl-1H-pyrazol-4-amine . As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we analyze the mechanistic causality behind impurity formation and provide self-validating protocols to ensure high-fidelity synthesis.

This guide addresses the three critical phases of the synthesis: regioselective pyrazole ring formation, controlled electrophilic nitration, and catalytic reduction.

Part 1: Mechanistic Pathways & Impurity Divergence

Understanding the reaction trajectory is the first step in troubleshooting. The Knorr pyrazole synthesis and subsequent functionalization steps are highly susceptible to side reactions if steric, electronic, or kinetic parameters are ignored.

Pathway A Phenylhydrazine + 1-Phenyl-1,3-dicarbonyl B 1,3-Diphenyl-1H-pyrazole (Desired Intermediate) A->B Regioselective Cyclization (TFE) C 1,5-Diphenyl-1H-pyrazole (Regioisomer Impurity) A->C Steric/Electronic Mismatch D 1,3-Diphenyl-4-nitro- 1H-pyrazole B->D Nitration (HNO3/Ac2O, 0°C) E Over-nitrated Byproducts (Impurity) B->E Excess HNO3/ High Temp F 1,3-Diphenyl-1H-pyrazol- 4-amine (Target) D->F Catalytic Reduction (H2, Pd/C) G Azo/Azoxy Dimers (Oxidation Impurity) D->G H2 Starvation/ Incomplete Reduction

Fig 1. Synthesis workflow and impurity formation pathways for 1,3-diphenyl-1H-pyrazol-4-amine.

Part 2: Troubleshooting Guide & Stage-by-Stage Impurity Control

Stage A: Regioselective Cyclization (Knorr Synthesis)

Q: How do I prevent the formation of the 1,5-diphenylpyrazole regioisomer during cyclization? A: The Knorr pyrazole synthesis using unsymmetrical 1,3-dicarbonyls and phenylhydrazine is prone to complex reaction pathways and regiochemical leakage[1]. The N1 nitrogen of phenylhydrazine is more sterically hindered but electronically more nucleophilic than the terminal NH2 group. If standard solvents like ethanol are used, thermodynamic equilibration often yields a 60:40 mixture of regioisomers. Causality & Solution: By utilizing fluorinated solvents (e.g., trifluoroethanol, TFE), you enhance hydrogen bonding with the dicarbonyl, amplifying the electrophilicity of the less hindered carbonyl. This directs the initial nucleophilic attack exclusively, driving 1,3-regioselectivity to >98:2[2].

Stage B: Electrophilic Nitration

Q: My nitration step yields dinitrated byproducts. What is the mechanistic cause? A: The pyrazole nucleus is an electron-rich aromatic system where electrophilic substitution intrinsically favors the 4-position[3]. However, the 1-phenyl ring is also highly susceptible to nitration. Using harsh conditions (e.g., fuming HNO3/H2SO4 at elevated temperatures) invariably leads to over-nitrated impurities like 1-(4-nitrophenyl)-3-phenyl-4-nitropyrazole[4]. Causality & Solution: To ensure stoichiometric control, use a mild nitrating system such as HNO3 in acetic anhydride at 0–20 °C. This limits the active nitronium ion concentration, preventing the nitration of the electron-rich phenyl rings while selectively targeting the pyrazole 4-position[4].

Stage C: Nitro Reduction to Amine

Q: The final 4-amine product is heavily contaminated with azo and azoxy dimers. How can this be resolved? A: Azo and azoxy impurities arise from the condensation of incomplete reduction intermediates—specifically, a nitroso intermediate reacting with a hydroxylamine intermediate. Causality & Solution: This is a kinetic issue caused by hydrogen starvation at the catalyst surface. To resolve this, increase the H2 pressure, optimize impeller agitation for better gas-liquid mass transfer, and ensure the Pd/C catalyst is not poisoned[5].

Troubleshooting Start Issue: Low Amine Purity Post-Reduction Q1 Are Azo/Azoxy dimers present? Start->Q1 Sol1 Increase H2 pressure & optimize agitation Q1->Sol1 Yes Q2 Is trace metal (Pd/Sn) > 10 ppm? Q1->Q2 No Sol1->Q2 Sol2 Add Thiol-based Metal Scavenger Q2->Sol2 Yes Q3 Is hydroxylamine intermediate detected? Q2->Q3 No Sol2->Q3 Sol3 Extend reaction time or increase temp to 40°C Q3->Sol3 Yes Success High Purity Amine Achieved Q3->Success No Sol3->Success

Fig 2. Troubleshooting logic tree for resolving low amine purity during the nitro reduction step.

Part 3: Quantitative Data: Reaction Conditions vs. Impurity Profiles

The following table summarizes how specific reaction parameters dictate the yield and impurity profile across the three synthesis stages.

Reaction StageSolvent / ReagentsTemp (°C)Yield (%)Target MetricPrimary Impurity
Knorr Cyclization Ethanol786560:40 (1,3 vs 1,5)1,5-Diphenylpyrazole
Knorr Cyclization Trifluoroethanol (TFE)2592>98:2 (1,3 vs 1,5)Trace unreacted hydrazine
Nitration HNO3 / H2SO46045N/ADinitrated phenyl rings
Nitration HNO3 / Acetic Anhydride0–1088>99% RegiopurityTrace unreacted pyrazole
Nitro Reduction MeOH / Pd/C (Low H2 Pressure)2555N/AAzo/Azoxy dimers
Nitro Reduction MeOH / Pd/C (High H2 Pressure)2595<10 ppm PdTrace Pd (requires scavenging)

Part 4: Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Protocol 1: Regioselective Synthesis of 1,3-Diphenyl-1H-pyrazole
  • Charge: Equip a reactor with 1-phenyl-1,3-butanedione (1.0 eq) and trifluoroethanol (TFE) (10 volumes).

  • Addition: Cool the reactor to 0 °C. Add phenylhydrazine (1.05 eq) dropwise over 30 minutes to manage the exothermic condensation[5].

  • Reaction: Warm to 25 °C and stir for 4 hours.

  • Self-Validation Check: Monitor by HPLC. The reaction is complete when the dicarbonyl peak is <1% AUC. The use of TFE ensures the 1,3-isomer to 1,5-isomer ratio is >98:2. The solution should transition from a biphasic mixture to a homogenous light-yellow solution.

Protocol 2: Controlled Nitration to 1,3-Diphenyl-4-nitro-1H-pyrazole
  • Charge: Dissolve 1,3-diphenyl-1H-pyrazole (1.0 eq) in acetic anhydride (8 volumes) and cool to 0 °C.

  • Addition: Add 1.05 equivalents of fuming HNO3 dropwise, maintaining the internal temperature strictly below 5 °C to prevent phenyl ring nitration.

  • Reaction: Stir for 2 hours at 0 °C.

  • Self-Validation Check: Quench a 50 µL aliquot in water and analyze via TLC (Hexane:EtOAc 8:2). The starting material (Rf ~0.7) must be completely converted to a single lower spot (Rf ~0.4). No baseline material (indicating highly polar dinitrated species) should be visible.

Protocol 3: Catalytic Reduction and Metal Scavenging
  • Charge: Dissolve 1,3-diphenyl-4-nitro-1H-pyrazole in methanol (15 volumes). Add 10 wt% Pd/C (5 mol% Pd).

  • Reduction: Purge the vessel with N2 (3x), then H2 (3x). Pressurize to 40 psi H2 and stir vigorously (800 rpm) at 25 °C for 6 hours.

  • Scavenging: Vent H2 and purge with N2. Filter the mixture through a pad of Celite. To the filtrate, add a thiol-functionalized silica scavenger (e.g., SiliaMetS Thiol, 20 equivalents relative to Pd) and stir for 4 hours at 40 °C.

  • Isolation: Filter the scavenger and concentrate the filtrate in vacuo to yield the 4-amine.

  • Self-Validation Check: The solution must transition from pale yellow to completely colorless. LC-MS must confirm the target mass [M+H]+ without +14 Da (azo) or +30 Da (azoxy) adducts. ICP-MS of the final solid must show Pd < 10 ppm.

Part 5: Frequently Asked Questions (FAQs)

Q: Why is my 1,3-diphenyl-1H-pyrazol-4-amine darkening upon storage? A: Electron-rich aminopyrazoles are highly susceptible to atmospheric oxidation. The darkening indicates the formation of N-oxide or radical coupling degradation products. Always store the product under an inert argon atmosphere at -20 °C. Alternatively, convert it to a stable hydrochloride salt to reduce the electron density on the amine nitrogen[5].

Q: Can I use SnCl2 instead of Pd/C for the reduction? A: While SnCl2/HCl is a classical method for nitro reduction[4], it generates stoichiometric tin waste which is notoriously difficult to purge from the coordinating 4-amino pyrazole product. If SnCl2 must be used, a highly basic aqueous workup (pH > 12) followed by treatment with a metal scavenger is mandatory to achieve pharmaceutical-grade heavy metal limits. Catalytic hydrogenation is vastly superior for purity and scalability.

Part 6: References

  • Benchchem. Regioselectivity comparison between different substituted hydrazines in pyrazole synthesis.2

  • RSC Publishing. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow.1

  • Chemistry Research Letters. Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates.3

  • Canadian Science Publishing. REACTIONS OF PHENYL-SUBSTITUTED HETEROCYCLIC COMPOUNDS: V. NITRATIONS OF 1,3- AND 1,5-DIPHENYLPYRAZOLES.4

  • Benchchem. Strategies for scaling up the synthesis of diphenyl-1H-pyrazole-4,5-diamine.5

Sources

Optimization

Technical Support Center: Enhancing the Stability of 1,3-Diphenyl-1H-pyrazol-4-amine Derivatives

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with 1,3-diphenyl-1H-pyrazol-4-amine derivatives. This document provides in-depth troubleshooti...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with 1,3-diphenyl-1H-pyrazol-4-amine derivatives. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you understand and mitigate stability issues encountered during your research. Our focus is on providing practical, field-proven insights grounded in solid scientific principles to ensure the integrity and reproducibility of your experimental data.

Introduction: The Stability Challenge

The 1,3-diphenyl-1H-pyrazol-4-amine scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of compounds with diverse pharmacological activities.[1] However, the inherent chemical functionalities of this scaffold—specifically the aromatic amine and the pyrazole ring—can render these molecules susceptible to various degradation pathways. Understanding and controlling these degradation processes are critical for accurate biological evaluation, formulation development, and ensuring long-term storage viability. This guide is structured to address the most common stability challenges you may face.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability of 1,3-diphenyl-1H-pyrazol-4-amine derivatives.

Q1: My solid-state 1,3-diphenyl-1H-pyrazol-4-amine derivative is turning brown upon storage. What is causing this discoloration and how can I prevent it?

A1: A brown discoloration is a common indicator of oxidation, a primary degradation pathway for many aromatic amines.[2] The amine functionality in your compound is likely being oxidized, leading to the formation of colored impurities. To mitigate this, it is crucial to store the compound under an inert atmosphere, such as argon or nitrogen.[2] Additionally, protecting the compound from light by using amber vials or wrapping the container in aluminum foil, and storing it at reduced temperatures (e.g., 2-8 °C) can significantly slow down oxidative degradation.[2]

Q2: I'm observing a new spot on my TLC or a new peak in my HPLC analysis after storing my compound in solution, even in the freezer. What could be the cause?

A2: The appearance of a new spot or peak suggests degradation is occurring even at low temperatures. Several factors could be at play. The presence of residual moisture can facilitate hydrolysis or tautomeric interconversion.[2] Dissolved oxygen in the solvent can also lead to oxidation. It is recommended to use anhydrous solvents and to degas the solvent before preparing your stock solution. Storing solutions in a desiccated, oxygen-free environment is ideal.[2]

Q3: How does pH affect the stability of my 1,3-diphenyl-1H-pyrazol-4-amine derivative in aqueous solutions?

A3: The pH of the solution can significantly impact the stability of your compound. The amine group is basic and will be protonated at acidic pH.[3][4] While this may increase solubility, the overall stability can be affected. Both acidic and basic conditions can promote hydrolysis of certain functional groups if present elsewhere in the molecule. For instance, if your derivative contains an ester or amide linkage, it will be susceptible to hydrolysis at pH extremes.[2] It is crucial to determine the pH-stability profile of your specific derivative.

Q4: Are there specific functional groups on the phenyl rings that can make my derivative more susceptible to degradation?

A4: Yes, the nature and position of substituents on the phenyl rings can significantly influence stability. Electron-donating groups can increase the electron density on the aromatic system, potentially making the amine more susceptible to oxidation. Conversely, strong electron-withdrawing groups, like nitro groups, can increase susceptibility to thermal decomposition.[5][6]

Q5: My compound shows good in vitro activity but poor in vivo efficacy. Could stability be a factor?

A5: Absolutely. Poor metabolic stability can be a major hurdle. The pyrazole ring itself is relatively robust and resistant to metabolic degradation due to its aromaticity.[7] However, an unsubstituted N-H on a pyrazole ring can be a site for rapid phase II metabolism, such as glucuronidation.[7] While your core scaffold has phenyl groups on the nitrogens, other parts of your molecule could be metabolically labile. Additionally, poor chemical stability in the formulation or in the gastrointestinal tract can lead to degradation before the compound reaches its target.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common stability issues.

Observed Issue Potential Cause(s) Troubleshooting & Optimization Steps
Change in physical appearance (e.g., color change from white to brown, clumping) Oxidation, hydration, or polymorphism.Store under an inert atmosphere (argon or nitrogen), in a desiccator, and protect from light.[2] Analyze the sample using techniques like Powder X-ray Diffraction (PXRD) to check for changes in crystalline form.
Appearance of new peaks in HPLC or GC analysis of a stored sample Chemical degradation (hydrolysis, oxidation, photodegradation).Review storage conditions (temperature, light exposure, atmosphere).[2] Perform forced degradation studies to identify potential degradants and understand degradation pathways.[8][9]
Decreased purity or assay value over time Slow decomposition under the current storage conditions.Re-evaluate storage conditions. Consider storing at a lower temperature (e.g., -20°C or -80°C) and under an inert atmosphere.[2]
Inconsistent results in biological assays Presence of impurities or degradation products that may have their own biological activity. Tautomeric interconversion in the assay medium.Re-purify the compound and confirm its structure before each experiment. Control the solvent and pH of assay buffers to manage potential tautomeric equilibrium.[2]
Poor solubility in aqueous buffers leading to precipitation during experiments The compound may be a weak base with low solubility at neutral pH.Determine the pKa of the amine group. Consider using a salt form of the compound to improve aqueous solubility.[10] Formulation strategies like using cyclodextrins or creating amorphous solid dispersions can also be explored.[10][11]

Experimental Protocols

To systematically investigate and enhance the stability of your 1,3-diphenyl-1H-pyrazol-4-amine derivatives, the following experimental protocols are recommended.

Protocol 1: Development of a Stability-Indicating HPLC Method

A stability-indicating method is crucial for accurately quantifying the parent compound and detecting any degradation products.

1. Reagents and Materials:

  • 1,3-diphenyl-1H-pyrazol-4-amine derivative of interest

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or Trifluoroacetic acid (TFA)

  • C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

2. Example Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A typical starting point is a linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30-40°C

  • Detection: UV detector at a wavelength where the parent compound and potential degradants absorb. A photodiode array (PDA) detector is highly recommended to assess peak purity.[2]

3. Sample Preparation:

  • Prepare a stock solution of the pyrazole derivative in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

  • For analysis, dilute the stock solution with the mobile phase to a concentration within the linear range of the detector.

Protocol 2: Forced Degradation (Stress Testing) Studies

Forced degradation studies are essential to identify potential degradation pathways and to validate that your analytical method is stability-indicating.[8][9][12][13]

1. Preparation of Stressed Samples:

  • Acidic Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C for 24 hours.[8]

  • Basic Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at 60°C for 24 hours.[8]

  • Oxidation: Treat the compound in solution with 3% hydrogen peroxide (H₂O₂) at room temperature for 24 hours.[2][14]

  • Thermal Degradation: Heat the solid compound at a temperature below its melting point (e.g., 105°C) for 24 hours.[2]

  • Photodegradation: Expose a solution of the compound to light according to ICH Q1B guidelines.[2][8]

2. Analysis:

  • Analyze the stressed samples using the developed stability-indicating HPLC method.

  • The goal is to achieve a target degradation of approximately 10-30% to ensure that the primary degradation products can be reliably detected.[8][12]

  • Ensure that the degradation product peaks are well-resolved from the parent peak and from each other.

Visualization of Key Concepts

Degradation Pathways

The following diagram illustrates the primary degradation pathways for 1,3-diphenyl-1H-pyrazol-4-amine derivatives.

Parent_Compound 1,3-Diphenyl-1H-pyrazol-4-amine Derivative Oxidation Oxidation (Amine Group) Parent_Compound->Oxidation O₂, Light, Metal Ions Hydrolysis Hydrolysis (Susceptible Substituents) Parent_Compound->Hydrolysis H₂O, Acid/Base Photodegradation Photodegradation (UV/Vis Light Exposure) Parent_Compound->Photodegradation Light Energy Degradation_Products Degradation Products (Colored Impurities, Loss of Activity) Oxidation->Degradation_Products Hydrolysis->Degradation_Products Photodegradation->Degradation_Products

Caption: Primary degradation pathways for 1,3-diphenyl-1H-pyrazol-4-amine derivatives.

Experimental Workflow for Stability Assessment

This workflow outlines a systematic approach to evaluating and improving the stability of your compound.

cluster_0 Phase 1: Initial Assessment cluster_1 Phase 2: Optimization cluster_2 Phase 3: Long-Term Monitoring Develop_Method Develop Stability-Indicating HPLC Method Forced_Degradation Perform Forced Degradation (Acid, Base, Oxidative, Thermal, Photo) Develop_Method->Forced_Degradation Identify_Pathways Identify Degradation Pathways & Degradants Forced_Degradation->Identify_Pathways Optimize_Storage Optimize Storage Conditions (Temp, Light, Atmosphere) Identify_Pathways->Optimize_Storage Formulation_Strategies Explore Formulation Strategies (e.g., Salt Forms, Excipients) Identify_Pathways->Formulation_Strategies Long_Term_Stability Conduct Long-Term Stability Studies (ICH Guidelines) Optimize_Storage->Long_Term_Stability Formulation_Strategies->Long_Term_Stability Monitor_Purity Monitor Purity and Degradant Levels Over Time Long_Term_Stability->Monitor_Purity

Caption: Systematic workflow for assessing and enhancing compound stability.

Concluding Remarks

The stability of 1,3-diphenyl-1H-pyrazol-4-amine derivatives is a multifaceted challenge that requires a systematic and proactive approach. By understanding the potential degradation pathways and implementing the troubleshooting strategies and experimental protocols outlined in this guide, you can ensure the quality and reliability of your research. Remember that each derivative is unique, and a thorough characterization of its stability profile is an essential component of the drug discovery and development process.

References

  • New Journal of Chemistry. Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. Available from: [Link].

  • AIP Publishing. Exploring the effects of temperature and solvent polarity on the molecular structure, thermodynamic features, and photophysical properties of pyrazole: A DFT and TD-DFT approach. Available from: [Link].

  • ResearchGate. High performance and heat-resistant pyrazole-1,2,4-triazole energetic materials: Tuning the thermal stability by asymmetric framework and azo-bistriazole bridge. Available from: [Link].

  • PubMed. Promising Thermally Stable Energetic Materials with the Combination of Pyrazole-1,3,4-Oxadiazole and Pyrazole-1,2,4-Triazole Backbones: Facile Synthesis and Energetic Performance. Available from: [Link].

  • IJNRD. pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. Available from: [Link].

  • PMC. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Available from: [Link].

  • PubMed. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Available from: [Link].

  • ACS Publications. Novel Heat-Resistant Energetic Compounds Based on the Pyrazole–Triazole Backbone with Functional Groups. Available from: [Link].

  • PubMed. The Effect of Pyrazolyl Substituents on the Photophysical and Photochemical Properties of Pyrazine Derivatives. Available from: [Link].

  • JOCPR. Synthesis and dye degradation properties of Cu complexes with pyrazole derivatives. Available from: [Link].

  • Asian Journal of Research in Chemistry. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available from: [Link].

  • ResearchGate. Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. Available from: [Link].

  • Pharmaceutical Technology. A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Available from: [Link].

  • ResearchGate. Photochemical transformation of a pyrazole derivative into imidazoles. Available from: [Link].

  • Pharmaguideline. Strategies for Resolving Stability Issues in Drug Formulations. Available from: [Link].

  • ResearchGate. Synthesis, Characterization and Thermal Degradation of Some New 3,5-dimethyl Pyrazole Derivatives. Available from: [Link].

  • Chemistry LibreTexts. 21.4: Acidity and Basicity of Amines. Available from: [Link].

  • Fiveable. Amines and Heterocycles | Organic Chemistry Class Notes. Available from: [Link].

  • IJCPA. A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Available from: [Link].

  • PubMed. Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. Available from: [Link].

  • MDPI. Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines. Available from: [Link].

  • Cengage. Amines and Heterocycles. Available from: [Link].

  • ChemRxiv. Ultrafast Photodissociation Dynamics of Pyrazole, Imidazole and their Deuterated Derivatives using Ab Initio Multiple Cloning. Available from: [Link].

  • IRIS. Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines. Available from: [Link].

  • BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link].

  • Master Organic Chemistry. 5 Key Basicity Trends of Amines. Available from: [Link].

  • ResearchGate. Development of forced degradation and stability indicating studies of drugs—A review. Available from: [Link].

  • RSC Publishing. Ultrafast photodissociation dynamics of pyrazole, imidazole and their deuterated derivatives using ab initio multiple cloning. Available from: [Link].

  • WJPPS. A REVIEW ON THE STABILIZING AGENT USED FOR PHARMACEUTICAL FORMULATION. Available from: [Link].

  • PharmTech. Forced degradation studies: A critical lens into pharmaceutical stability. Available from: [Link].

  • Research Square. A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐. Available from: [Link].

  • PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available from: [Link].

  • AZoM. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available from: [Link].

  • RSC Publishing. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. Available from: [Link].

  • IJSR. Synthesis and Evalution of Pyrazole Derivatives by Different Method. Available from: [Link].

  • Molbank. 1,3,5-Tris{[N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-aminophenyl}benzene. Available from: [Link].

  • IJCPS. 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Available from: [Link].

  • PubMed. N-((1,3-Diphenyl-1H-pyrazol-4-yl)methyl)anilines: A novel class of anti-RSV agents. Available from: [Link].

  • ResearchGate. 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde. Available from: [Link].

Sources

Troubleshooting

Technical Support Center: Troubleshooting Inconsistent Results in Biological Assays with Pyrazole Compounds

From the desk of the Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals. Pyrazole-containing compounds are a cornerstone of modern medicin...

Author: BenchChem Technical Support Team. Date: March 2026

From the desk of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. Pyrazole-containing compounds are a cornerstone of modern medicinal chemistry, forming the backbone of numerous inhibitors and modulators targeting a wide array of biological processes.[1][2][3] However, their unique physicochemical properties can sometimes lead to inconsistent and difficult-to-interpret results in biological assays.

This guide is structured to help you diagnose and resolve these issues methodically. We will move from the most common culprits—the compound and its handling—to more complex assay-specific artifacts. Our goal is to provide not just steps, but the scientific reasoning behind them, empowering you to build robust and reproducible experimental systems.

Section 1: Is Your Compound the Source of Variability?

Before troubleshooting the complexities of a biological assay, it is crucial to first verify the integrity of your primary tool: the pyrazole compound itself. Inconsistent results often originate from seemingly minor issues with compound handling, storage, and quality.[4]

Q1: My IC50/EC50 values are shifting between experiments. What is the first thing I should check?

Answer: The first and most critical step is to confirm the identity, purity, and stability of your pyrazole compound.[4][5] Do not assume the information on the vial is correct, especially for newly purchased or long-stored compounds.

The 'Why' (Causality): A compound's biological activity is directly proportional to its concentration in its active form. If the compound has degraded, is impure, or has precipitated out of solution, the effective concentration at the target site will be lower than intended, leading to a rightward shift in potency (higher IC50). Conversely, a highly active impurity could produce a false positive or a leftward shift.

Troubleshooting Protocol: Foundational Compound Quality Control

  • Verify Identity and Purity:

    • Minimum Requirement: Obtain a Certificate of Analysis (CofA) from the vendor that details the methods used for quality control.[4][6]

    • Best Practice (In-House Verification): If results are critical, perform independent analysis.[5]

      • Identity: Use Mass Spectrometry (LC-MS) to confirm the molecular weight and Nuclear Magnetic Resonance (NMR) spectroscopy to verify the chemical structure.[7][8]

      • Purity: Use High-Performance Liquid Chromatography (HPLC) to determine the percentage of the active compound versus impurities.[7][8] A purity level of >95% is recommended for most screening assays.

  • Assess Solubility:

    • Many pyrazole derivatives, despite the heterocycle's potential to improve solubility, can be poorly soluble in aqueous buffers, especially those with multiple aromatic rings.[9][10][11]

    • Problem: If a compound precipitates in your assay buffer, its effective concentration is unknown and not reproducible.[4]

    • See the detailed protocol below for assessing solubility.

  • Evaluate Stability:

    • Freeze-Thaw Cycles: Repeatedly freezing and thawing DMSO stock solutions can lead to compound degradation or precipitation.[6] Always aliquot stock solutions into single-use volumes.[6][12]

    • Buffer Stability: Some compounds are unstable in aqueous assay buffers and can degrade over the course of an experiment.[13] This is especially true for compounds with ester or other labile functional groups.[14]

    • See the protocol below for a simple stability check.

Q2: I suspect my pyrazole compound is not fully dissolved in the assay medium. How can I systematically check solubility?

Answer: Visual inspection is often insufficient. A compound can form microscopic precipitates or aggregates that are not visible to the naked eye but will drastically impact your results.[15] A systematic approach combining visual, microscopic, and light-scattering methods is ideal.

The 'Why' (Causality): Poor solubility leads to two primary problems: an unknown effective concentration and the formation of aggregates. Compound aggregates can nonspecifically inhibit enzymes and other proteins, leading to false-positive results that are often steep and difficult to reproduce.[16][17][18] This phenomenon is a well-documented artifact in drug discovery.[17][18]

Protocol: Assessing Compound Solubility

  • Preparation of Supersaturated Solution:

    • Prepare a high-concentration stock of your pyrazole compound in 100% DMSO (e.g., 10 mM).

    • In a clear microfuge tube, add a small volume of this stock to your final assay buffer to achieve the highest concentration you plan to test (e.g., 10 µL of 10 mM stock into 990 µL of buffer for a 100 µM final concentration). This creates a 1% DMSO concentration, which is a common starting point.

    • Vortex thoroughly.

  • Equilibration and Observation:

    • Incubate the tube under your assay conditions (e.g., 37°C) for 1-2 hours.

    • Visual Inspection: Hold the tube against a dark background and shine a light through it. Look for any visible precipitate, cloudiness, or film on the tube walls.

    • Microscopic Inspection: Place a small drop of the solution on a microscope slide and examine it under 40x magnification. Look for crystalline structures or amorphous precipitate.

  • Quantification (Advanced):

    • After incubation, centrifuge the tube at high speed (e.g., >14,000 x g) for 30 minutes to pellet any insoluble material.

    • Carefully remove the supernatant and analyze its concentration via HPLC or UV-Vis spectroscopy against a standard curve. The measured concentration is the kinetic solubility limit under your specific assay conditions.

| Solubility Troubleshooting Guide | | :--- | :--- | | Observation | Potential Solution & Rationale | | Visible Precipitate | Lower the Test Concentration: Your compound is above its solubility limit. Redefine the top concentration of your dose-response curve. | | No Visible Precipitate, but Inconsistent Results | Include a Surfactant: Add a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer. This can help solubilize compounds and disrupt aggregates.[16] If activity is lost, it strongly suggests aggregation was the cause. | | pH-Dependent Solubility | Adjust Buffer pH: Pyrazole rings contain basic nitrogen atoms.[9] Solubility may be significantly higher in slightly acidic buffers (e.g., pH 6.5) where the compound can be protonated. Test solubility across a pH range relevant to your assay.[9] |

Section 2: Unmasking Hidden Assay Interference

If you have confirmed your compound's integrity, the next step is to investigate its interaction with the assay system itself. Pyrazole-containing molecules, like many other chemical scaffolds, can sometimes interfere with assay technologies or exhibit promiscuous activity, leading to misleading results.

Q3: My pyrazole compound is active in this assay, but the dose-response curve looks unusually steep. Could this be an artifact?

Answer: Yes, an unusually steep Hill slope (e.g., >2) is a classic red flag for non-specific activity, often caused by compound aggregation.[18]

The 'Why' (Causality): True 1-to-1 binding of an inhibitor to its target typically follows a standard sigmoidal curve with a Hill slope around 1. Aggregation-based inhibition, however, is a cooperative phenomenon. Once a critical aggregation concentration (CAC) is reached, aggregates form rapidly and sequester the target protein, leading to a very sharp, almost switch-like drop in activity.[18][19]

Workflow for Diagnosing Aggregation-Based Inhibition

G A Inconsistent Results (Steep Hill Slope) B Re-run Assay with 0.01% Triton X-100 A->B C Activity is Abolished or Potency Shifts >10-fold B->C Yes D Activity is Unchanged B->D No E Conclusion: Likely Aggregation Artifact C->E F Conclusion: Likely True Inhibition D->F G Perform Pre-incubation Test (0 min vs. 30 min with Protein) D->G Further Validation H Potency Increases with Pre-incubation G->H I Conclusion: Supports Aggregation Mechanism H->I

Caption: Workflow for diagnosing aggregation artifacts.

Experimental Protocol: Detergent Sensitivity Counter-Screen

  • Prepare Two Buffer Systems:

    • Buffer A: Your standard assay buffer.

    • Buffer B: Your standard assay buffer supplemented with 0.01% (v/v) Triton X-100 or Tween-80.[19]

  • Run Parallel Assays: Perform your standard assay, running two identical sets of compound dilution plates—one with Buffer A and one with Buffer B.

  • Analyze the Data:

    • Interpretation 1: If the compound's potency is significantly reduced (>10-fold shift in IC50) or completely abolished in the presence of detergent, the original activity was very likely due to aggregation.[18]

    • Interpretation 2: If the potency remains largely unchanged, the compound is likely a true inhibitor of the target.

Q4: My compound shows activity against my target, but it also hits in several unrelated counter-screens. Is this a concern?

Answer: Yes, this is a significant concern. This behavior is characteristic of Pan-Assay Interference Compounds (PAINS).[20][21] PAINS are chemical structures known to cause false positives in many different types of assays, often through mechanisms unrelated to specific target binding.

The 'Why' (Causality): PAINS often contain reactive functional groups or redox-active moieties that can interfere with assay components.[20] They might covalently modify proteins, chelate metal ions essential for enzyme function, or interfere with optical readouts (e.g., fluorescence quenching). While not all compounds containing a PAINS substructure are problematic, they warrant a higher degree of scrutiny.[20][22] Some pyrazole-containing scaffolds have been flagged as potential PAINS.[23]

Troubleshooting Steps: Identifying PAINS Behavior

  • Substructure Search: Use a computational tool or online server (e.g., FAF-Drugs, SwissADME) to check if your pyrazole compound contains known PAINS motifs.[22]

  • Change Detection Technology: If you are using a fluorescence-based assay, run a parallel assay using a different detection method, such as a colorimetric or luminescence-based readout.[24] A true hit should show activity regardless of the detection technology, whereas an artifactual hit may be technology-specific.

  • Promiscuity Counter-Screening: Test your compound against an unrelated enzyme that is known to be sensitive to aggregators and non-specific inhibitors, such as AmpC β-lactamase.[18] Activity in this assay is a strong indicator of promiscuous behavior.

Section 3: Bridging Biochemical and Cellular Assays

A common challenge arises when a potent inhibitor in a purified, biochemical assay fails to show activity in a cell-based model. This discrepancy points to a new set of biological variables that must be considered.

Q5: My pyrazole inhibitor is potent against the purified enzyme, but has no effect in my cell-based assay. What are the likely reasons?

Answer: This is a frequent and important observation in drug discovery. The primary reasons are typically poor cell permeability, active efflux from the cell, or rapid metabolism of the compound by the cells.

The 'Why' (Causality): A biochemical assay is a simplified system. A cell, however, is a complex environment with membranes that regulate entry and exit, and metabolic enzymes that can modify or degrade foreign compounds. For a compound to work in a cell-based assay, it must not only be potent against its target but also be able to reach that target at a sufficient concentration and for a sufficient duration.

Troubleshooting the Biochem-to-Cellular Gap

G cluster_0 Biochemical Assay cluster_1 Cell-Based Assay A Compound B Purified Target A->B Potent Inhibition (Low IC50) C Compound D Cell Membrane (Permeability/Efflux) C->D E Cytoplasm (Metabolism) D->E F Intracellular Target E->F G No Activity F->G

Sources

Optimization

Technical Support Center: Optimizing Catalyst Selection for Pyrazole Synthesis

Welcome to the technical support center dedicated to the strategic selection and optimization of catalysts for pyrazole synthesis. Pyrazole and its derivatives are foundational scaffolds in medicinal chemistry and materi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to the strategic selection and optimization of catalysts for pyrazole synthesis. Pyrazole and its derivatives are foundational scaffolds in medicinal chemistry and materials science, making their efficient synthesis a critical objective for researchers.[1][2][3][4] This guide is structured to provide direct, actionable answers to common challenges encountered in the lab, moving from fundamental questions to in-depth troubleshooting of complex experimental issues. Our goal is to empower you, our fellow scientists and drug development professionals, with the expertise to not only solve problems but to understand the underlying principles that govern catalytic efficiency in these reactions.

Section 1: Frequently Asked Questions (FAQs) - Core Concepts in Catalysis

This section addresses high-level questions that form the basis of catalyst selection for pyrazole synthesis.

Q1: What are the primary catalytic strategies for synthesizing pyrazoles?

The most common and robust method is the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative, often referred to as the Knorr pyrazole synthesis.[5][6][7] While some variations can proceed without a catalyst, achieving high yields and selectivity, especially with complex substrates, often requires an acid, base, or metal catalyst.[8] Other significant strategies include [3+2] cycloaddition reactions, which involve precursors like alkynes and diazo compounds, and multicomponent reactions (MCRs) that offer high efficiency by combining several reactants in a single step.[1][9][10][11]

Q2: How do I choose between a homogeneous and a heterogeneous catalyst?

This is a critical decision that balances reaction efficiency with practical, economic, and environmental considerations.[12] The choice depends entirely on the specific goals of your synthesis.[12]

FeatureHomogeneous CatalystsHeterogeneous Catalysts
Phase Same phase as reactants (e.g., dissolved in the solvent).Different phase from reactants (e.g., a solid in a liquid medium).
Activity & Selectivity Often higher activity and selectivity due to well-defined active sites and better accessibility.[12][13]Can sometimes exhibit lower activity due to mass transfer limitations.[12][13]
Reaction Conditions Typically function under milder temperature and pressure conditions.[12]May require more stringent conditions, though many modern catalysts are highly active at room temperature.[14]
Separation & Recovery Difficult and often costly to separate from the reaction mixture, leading to potential product contamination.[12]Easily separated by simple physical methods like filtration or centrifugation.[11][12]
Reusability & Cost Recycling is often impractical or expensive.[13]High potential for recycling and reuse, making them cost-effective and environmentally friendly for scaled-up processes.[11][12][14]

Causality: Homogeneous catalysts often achieve superior activity because every catalyst molecule is an accessible active site.[13] However, this same feature makes them difficult to remove. The primary advantage of heterogeneous catalysts lies in their facile separation and reusability, which is a major driver for their adoption in green chemistry and industrial applications.[3][11]

Q3: What are "green catalysts" and why are they increasingly used for pyrazole synthesis?

Green catalysts are materials that facilitate more environmentally sustainable chemical processes.[12] The focus is on minimizing waste, reducing the use of hazardous substances, and improving energy efficiency.[12] In pyrazole synthesis, this trend manifests in several ways:

  • Recyclable Heterogeneous Catalysts: Solid acids like Amberlyst-70, zeolites, or silica-supported catalysts are frequently used because they can be recovered and reused for multiple cycles.[14][15][16]

  • Nanocatalysts: Materials like nano-ZnO or graphene oxide offer high surface area and catalytic efficiency, often enabling reactions in greener solvents like water or ethanol, or even under solvent-free conditions.[1][8][12][17][18][19]

  • Benign Solvents: The use of water, ethanol, or polyethylene glycol as the reaction medium instead of hazardous organic solvents is a key aspect of green pyrazole synthesis.[12][14][16]

The drive towards green catalysis is not just environmental; it often leads to more economical and efficient processes, particularly at an industrial scale.[3][4]

Section 2: Troubleshooting Guide - Addressing Common Experimental Issues

This section is formatted in a problem/cause/solution structure to directly address challenges you may face during your experiments.

Issue 1: Low or No Product Yield

A low yield is one of the most common frustrations in synthesis. The underlying cause can usually be traced back to the reactants, the catalyst, or the reaction conditions.

Troubleshooting_Low_Yield Start Low Pyrazole Yield Check_Reactants Verify Reactant Purity (e.g., via NMR, GC-MS) Start->Check_Reactants First Step Optimize_Conditions Optimize Reaction Conditions (Temperature, Time, Solvent) Check_Reactants->Optimize_Conditions Reactants are Pure Screen_Catalysts Screen Different Catalysts (Acid, Base, Metal, Nano) Optimize_Conditions->Screen_Catalysts Yield Still Low Yield_Improves Yield Improves Optimize_Conditions->Yield_Improves Success Screen_Catalysts->Yield_Improves Success

Caption: A logical workflow for troubleshooting low pyrazole yield.

  • Possible Cause A: Suboptimal Catalyst or Catalyst Absence

    • Expert Insight: Many pyrazole syntheses that appear to proceed non-catalytically are, in fact, catalyzed by acidic or basic impurities in the starting materials or solvents. When these are absent, the reaction may stall. For many substrates, a dedicated catalyst is essential to achieve high yields.[8] For example, a reaction between acetylacetone and 2,4-dinitrophenylhydrazine may not proceed at all without a catalyst, highlighting its necessity.[1]

    • Solution:

      • Screen Catalysts: If your reaction is sluggish, screen a variety of catalysts. Simple additions like a catalytic amount of acetic acid (for Knorr synthesis) can be effective.[20]

      • Switch Catalyst Type: If a simple acid or base is ineffective, consider more active options like Lewis acids (e.g., Sc(OTf)₃, Zn(OTf)₂), metal catalysts (e.g., silver or copper-based), or highly efficient heterogeneous catalysts (e.g., nano-ZnO).[1][8][10][16]

  • Possible Cause B: Suboptimal Reaction Conditions

    • Expert Insight: Temperature, solvent, and reaction time are critically interlinked. For instance, while higher temperatures generally increase reaction rates, they can also lead to byproduct formation or catalyst degradation.[12] Solvent choice is particularly crucial; for the cyclocondensation of aryl hydrazines, aprotic dipolar solvents like N,N-dimethylacetamide (DMAc) can give significantly better yields and regioselectivity compared to polar protic solvents like ethanol.[1][8]

    • Solution:

      • Adjust Temperature: Gradually increase the reaction temperature while monitoring the reaction by TLC or LC-MS. For some silver-catalyzed reactions, increasing the temperature to 60 °C has been shown to improve product yield.[1][8]

      • Optimize Solvent: If yield is low, perform a solvent screen. Consider moving from standard solvents like ethanol to aprotic dipolar solvents or green alternatives like ethylene glycol.[8]

      • Ensure Efficient Mixing: Especially in heterogeneous catalysis, vigorous stirring is crucial to ensure good contact between the reactants and the catalyst surface.[12]

Issue 2: Formation of Regioisomers

When using unsymmetrical 1,3-dicarbonyls or substituted hydrazines, the formation of two or more regioisomeric pyrazole products is a frequent and challenging issue.[6][20]

  • Expert Insight: The regiochemical outcome is a competition dictated by both steric and electronic factors.[20]

    • Electronic Effects: The initial nucleophilic attack by the hydrazine typically occurs at the more electrophilic carbonyl carbon of the 1,3-dicarbonyl.

    • Steric Hindrance: A bulky substituent on either the hydrazine or the dicarbonyl can physically block the approach to one carbonyl group, directing the reaction to the less hindered site.[8][20]

  • Solution:

    • Modify Reaction Conditions: As mentioned, the choice of solvent can strongly influence the regiochemical outcome. Aprotic dipolar solvents have been shown to improve regioselectivity in certain cases.[1][20]

    • Leverage Steric Hindrance: If possible, modify your substrates to introduce a bulky group that can direct the cyclization towards the desired isomer.

    • Choose a Regioselective Synthetic Route: Some synthetic methods are inherently more regioselective. For example, [3+2] cycloaddition reactions of hydrazines and propiolates using a copper catalyst have been developed to access polysubstituted pyrazoles with high regioselectivity.[9]

Issue 3: Catalyst Deactivation and Poor Reusability

For researchers using heterogeneous catalysts, a gradual or sudden loss of activity over repeated cycles is a significant problem that undermines the primary benefit of these systems.[15]

Catalyst_Deactivation Catalyst Active Heterogeneous Catalyst Poisoning Poisoning (e.g., Sulfur, Phosphorus) Catalyst->Poisoning Coking Coking/Fouling (Carbon Deposition) Catalyst->Coking Sintering Sintering (Thermal Agglomeration) Catalyst->Sintering Leaching Leaching (Active Metal Dissolution) Catalyst->Leaching Deactivated_Catalyst Deactivated Catalyst Poisoning->Deactivated_Catalyst Coking->Deactivated_Catalyst Sintering->Deactivated_Catalyst Leaching->Deactivated_Catalyst

Caption: Common mechanisms of heterogeneous catalyst deactivation.

  • Expert Insight: Identifying the deactivation mechanism is the first step to solving the problem. A sudden drop in activity often points to poisoning, while a gradual decline suggests coking or sintering.[15]

  • Solutions & Diagnosis:

Deactivation MechanismSymptoms & DiagnosisPrevention & Regeneration
Poisoning Sudden loss of activity. Confirmed by elemental analysis of the spent catalyst showing contaminants (e.g., sulfur).[15]Prevention: Purify reactants and solvents meticulously. Use a guard bed to capture impurities before they reach the catalyst.[15]
Coking / Fouling Gradual loss of activity. Visual darkening of the catalyst. Confirmed by Thermogravimetric Analysis (TGA) showing weight loss on heating.[15]Prevention: Optimize conditions (lower temperature/pressure) to minimize side reactions. Regeneration: For solid acids like zeolites, controlled calcination in air can burn off coke deposits.[15]
Sintering Significant loss of activity after high-temperature reactions. Confirmed by TEM or XRD analysis showing an increase in metal particle size.[15]Prevention: Operate at the lowest effective temperature. Choose a support with high thermal stability. Regeneration is difficult, but some redispersion techniques exist.[15]
Leaching Loss of activity and potential product contamination. Confirmed by analyzing the reaction mixture for dissolved metals (e.g., via ICP-MS).[12][15]Prevention: Use stronger catalyst-support interactions or encapsulation techniques. Choose a solvent that does not promote dissolution of the active species. Deactivation by leaching is generally irreversible.[15]

Section 3: Key Experimental Protocols

These protocols provide validated, step-by-step methodologies for common pyrazole synthesis procedures discussed in the literature.

Protocol 1: Green Synthesis of Pyrazoles Using a Recyclable Heterogeneous Catalyst (Amberlyst-70)

This protocol describes an environmentally benign synthesis in an aqueous medium at room temperature.[14]

  • Reactant Preparation: In a round-bottom flask, add the 1,3-dicarbonyl (1.0 mmol) and the hydrazine or hydrazide (1.0 mmol).

  • Solvent Addition: Add water (5 mL) to the flask.

  • Catalyst Addition: Add Amberlyst-70 resin (a catalytic amount, e.g., 10-15 mol%).

  • Reaction: Stir the mixture vigorously at room temperature.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, filter the reaction mixture to recover the solid Amberlyst-70 catalyst. Wash the catalyst with water and dry for reuse.

  • Product Isolation: Extract the aqueous filtrate with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by recrystallization or column chromatography as needed.

Protocol 2: Nano-Catalyst Mediated Synthesis of 1,3,5-Substituted Pyrazoles

This protocol utilizes a highly efficient nano-ZnO catalyst for the condensation of phenylhydrazine and ethyl acetoacetate.[1][8][12]

  • Reactant Preparation: In a round-bottom flask, combine phenylhydrazine (1 mmol) and ethyl acetoacetate (1 mmol).[12]

  • Catalyst & Solvent: Add nano-ZnO catalyst (e.g., 10 mol%) and a suitable solvent like water or ethanol (10 mL).[8][12]

  • Reaction: Stir the mixture at room temperature.

  • Monitoring: Monitor the reaction by TLC until the starting materials are consumed (typically very fast, e.g., 15 minutes).[12]

  • Product Isolation: Once the reaction is complete, the solid product often precipitates. Collect the solid by filtration, wash with cold water, and dry.[12]

  • Catalyst Separation: If the product is soluble, the catalyst can be separated by filtration, and the solvent evaporated to yield the product.[8]

  • Purification: If necessary, recrystallize the crude product from a suitable solvent like ethanol.[12]

Protocol 3: Regeneration of a Coked Zeolite Catalyst via Calcination

This is a general procedure for regenerating a solid acid catalyst that has been deactivated by carbon deposition (coking).[15]

  • Catalyst Recovery: After the pyrazole synthesis reaction, recover the zeolite catalyst by filtration or centrifugation.

  • Washing: Wash the recovered catalyst thoroughly with a solvent like ethanol or acetone to remove any adsorbed organic residues. Dry the catalyst in an oven at 100-120°C for 2-4 hours.

  • Calcination Setup: Place the dried catalyst in a ceramic crucible suitable for a muffle furnace or a quartz tube for a tube furnace.

  • Heating Protocol: Heat the catalyst in the furnace with a controlled flow of air or diluted oxygen.

  • Temperature Ramp: Slowly ramp the temperature (e.g., 5°C/min) to the target calcination temperature, which is typically between 450-550°C. Hold at this temperature for 3-5 hours to ensure complete combustion of the coke.

  • Cooling: After the hold time, turn off the furnace and allow the catalyst to cool slowly to room temperature under the air/oxygen flow.

  • Storage: Store the regenerated catalyst in a desiccator until its next use.

References

  • Technical Support Center: Catalyst Deactivation and Regeneration in Pyrazole Synthesis. (n.d.). BenchChem.
  • Hakimi Saryazdi, F., Golrasan, E., & Heidari, S. (2021). Nano particles graphene oxid: A green and effective catalyst for synthesis of pyrazoles. Asian Journal of Green Chemistry, 5(3), 325-334.
  • Green synthesis of pyrazole derivatives by using nano-catalyst. (2023). Journal of Indian Chemical Society, 5(2a), 12-19.
  • Technical Support Center: Efficient Synthesis of Pyrazole Derivatives. (n.d.). BenchChem.
  • Optimization of the reaction conditions for the synthesis of pyrano[2,3-c]pyrazole 5a. (n.d.). ResearchGate.
  • Singh, S., et al. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. ChemistryOpen.
  • Efficient Ag/La-ZnO core–shell catalyst for green synthesis of 4H-pyrano[2,3-c] pyrazoles. (2025). Journal of Nanostructure in Chemistry.
  • Greener and facile aqueous synthesis of pyrazoles using Amberlyst-70 as a recyclable catalyst. (2011). Taylor & Francis Online.
  • Zou, X., et al. (2023). Copper-Promoted Aerobic Oxidative [3+2] Cycloaddition Reactions of N,N-Disubstituted Hydrazines with Alkynoates: Access to Substituted Pyrazoles. Journal of Organic Chemistry, 88, 2190–2206.
  • Ali, I., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC.
  • Troubleshooting low conversion rates in pyrazole synthesis. (n.d.). BenchChem.
  • Knorr Pyrazole Synthesis. (2021). J&K Scientific LLC.
  • Optimization of reaction conditions for pyrazoline synthesis. (n.d.). BenchChem.
  • Identifying and removing byproducts in pyrazole synthesis. (n.d.). BenchChem.
  • Homogeneous vs Heterogeneous Catalysts. (n.d.).
  • Technical Support Center: Pyrazole Synthesis via Cyclocondensation. (n.d.). BenchChem.
  • Advances in Pyranopyrazole Scaffolds' Syntheses Using Sustainable Catalysts—A Review. (n.d.). MDPI.
  • Advances in Pyrazoles Rings' Syntheses by Heterogeneous Catalysts, Ionic Liquids, and Multicomponent Reactions - A Review. (2023). Bentham Science Publishers.
  • Advances in Pyrazoles Rings' Syntheses by Heterogeneous Catalysts, Ionic Liquids, and Multicomponent Reactions - A Review. (2024). ResearchGate.
  • SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. (2024). Jetir.Org.

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of the Biological Activity of 1,3-Diphenyl-1H-pyrazol-4-amine Derivatives: A Guide for Researchers

Introduction: The Versatile 1,3-Diphenyl-1H-pyrazole Scaffold The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal chemistry.[1][2] Its deriva...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Versatile 1,3-Diphenyl-1H-pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal chemistry.[1][2] Its derivatives are known to exhibit a vast array of pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities.[2][3] Within this class, the 1,3-diphenyl-1H-pyrazole scaffold has emerged as a particularly privileged structure. The strategic placement of phenyl rings at the N1 and C3 positions provides a rigid, lipophilic framework that can be readily functionalized, particularly at the C4 position, to modulate biological activity and target specificity.

This guide provides a comparative analysis of the biological activities of various derivatives stemming from the 1,3-diphenyl-1H-pyrazol-4-amine core. By synthesizing data from multiple studies, we aim to elucidate key structure-activity relationships (SAR) and provide a comprehensive resource for researchers in drug discovery and development. The insights herein are grounded in experimental data, with detailed protocols to ensure scientific integrity and reproducibility.

I. Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The development of novel anticancer agents with high efficacy and low toxicity is a critical goal in medicinal chemistry.[4] Pyrazole derivatives have gained significant attention as potent anticancer agents, often acting through the inhibition of key cellular targets like cyclin-dependent kinases (CDKs), receptor tyrosine kinases (EGFR, VEGFR-2), and by inducing apoptosis.[4][5]

Comparative Performance of Anticancer Derivatives

The antiproliferative activity of 1,3-diphenyl-1H-pyrazol-4-amine derivatives has been evaluated against a range of human cancer cell lines. The data reveals that substitutions on the aniline moiety and the core pyrazole structure dramatically influence cytotoxicity.

Compound IDCore Structure ModificationCell LineIC50 (µM)Reference Drug (IC50)Citation
5a N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)anilineMCF-7 (Breast)1.88 ± 0.11-[2]
5a N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)anilineB16-F10 (Melanoma)2.12 ± 0.15-[2]
Compound 9 Benzimidazole hybridA549 (Lung)0.96 ± 0.05Doxorubicin (1.10 ± 0.06)[6]
Compound 17 Benzimidazole hybridMCF-7 (Breast)0.83 ± 0.04Doxorubicin (0.92 ± 0.05)[6]
Compound 28 Benzimidazole hybridHeLa (Cervical)1.03 ± 0.06Doxorubicin (1.20 ± 0.07)[6]
Compound 11c Pyridine sulfonamide derivativeMultiple (60 cell lines)Strong Inhibition-[7]
Compound 59 Polysubstituted pyrazoleHepG2 (Liver)2Cisplatin (5.5)[4]
Structure-Activity Relationship (SAR) Insights

The accumulated data points to several key SAR trends:

  • Hybridization with Other Heterocycles: The fusion of the pyrazole scaffold with other biologically active moieties, such as benzimidazole, significantly enhances anticancer activity. Compounds 9 , 17 , and 28 demonstrated potent growth inhibition against lung, breast, and cervical cancer cell lines, with IC50 values often superior to the standard drug doxorubicin.[6] This suggests a synergistic effect where the hybrid molecule interacts with multiple targets or has enhanced binding affinity.

  • Kinase Inhibition: Many pyrazole derivatives exert their anticancer effects by targeting specific kinases. Compound 5a was identified as a potent inhibitor of CDK2/cyclin E, a key regulator of the cell cycle, with an IC50 of 0.98 µM.[2] Similarly, certain sulfonamide derivatives like 11c showed strong activity against a panel of kinases including JNK1, JNK2, and p38a, highlighting the scaffold's utility in developing kinase inhibitors.[7]

  • Mechanism of Action: Beyond simple cytotoxicity, effective derivatives often induce apoptosis. Studies on benzimidazole hybrids revealed they arrest the cell cycle in the G1 phase, collapse the mitochondrial membrane potential, and increase reactive oxygen species (ROS) levels, all hallmarks of programmed cell death.[6]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of a compound. Its trustworthiness lies in its direct measurement of metabolic activity, a key indicator of cell health.

Workflow:

  • Cell Seeding: Plate human cancer cells (e.g., MCF-7, HepG2) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds and a reference drug (e.g., Doxorubicin) in the culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan.

  • Solubilization: Remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

  • IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting cell viability against compound concentration.

MTT_Assay_Workflow cluster_prep Preparation cluster_incubation Treatment & Incubation cluster_readout Data Acquisition cell_seeding 1. Seed Cancer Cells in 96-well Plate compound_prep 2. Prepare Serial Dilutions of Test Compounds treatment 3. Treat Cells (48-72h Incubation) compound_prep->treatment mtt_add 4. Add MTT Reagent (4h Incubation) treatment->mtt_add solubilize 5. Solubilize Formazan (with DMSO) mtt_add->solubilize read_abs 6. Read Absorbance (570 nm) solubilize->read_abs calculate 7. Calculate IC50 read_abs->calculate Edema_Assay_Workflow start Fast Rats Overnight admin 1. Administer Test Compound /Reference/Vehicle start->admin induce 2. Inject Carrageenan (into Paw) admin->induce measure_0 3. Measure Initial Paw Volume (t=0) induce->measure_0 measure_t 4. Measure Paw Volume (t=1, 2, 3, 4h) measure_0->measure_t calculate 5. Calculate % Inhibition vs. Control measure_t->calculate end Evaluate Activity calculate->end

Caption: In vivo workflow for the carrageenan-induced rat paw edema assay.

III. Antimicrobial Activity: Combating Pathogenic Microbes

With the rise of antibiotic resistance, there is a pressing need for new antimicrobial agents. Pyrazole derivatives have shown promise against a range of bacterial and fungal pathogens.

Comparative Performance of Antimicrobial Derivatives
Compound IDCore Structure ModificationOrganismActivity (MIC µg/mL or Zone of Inhibition mm)Reference DrugCitation
N3 L-α-amino acid hybridMRSAMIC: 64-[8]
N6 L-α-amino acid hybridMRSAMIC: 128-[8]
12b Benzoi[5][9]midazo[1,2-a]t[1][4][5]riazine hybridS. aureusZone: 16 ± 0.7 mmGentamycin (15 ± 0)[10]
12b Benzoi[5][9]midazo[1,2-a]t[1][4][5]riazine hybridS. aureusMIC: 78.1-[10]
Compound 1 Pyrazole derivativeE. coliExcellent Inhibition-[11]
Compound 2 Pyrazole-4-carbaldehydeE. coli, B. megateriumExcellent Inhibition-[11]
Structure-Activity Relationship (SAR) Insights
  • Hybridization and Lipophilicity: As with anticancer activity, creating hybrid molecules appears to be a successful strategy. Fusing the pyrazole with a benzo-imidazotriazine moiety resulted in compound 12b , which showed more potent activity against S. aureus than the reference drug Gentamycin. [10]Similarly, conjugation with L-α-amino acids yielded derivatives with notable activity against methicillin-resistant S. aureus (MRSA). [8]These large, often lipophilic additions may facilitate penetration of the bacterial cell wall or membrane.

  • Gram-Negative vs. Gram-Positive: The data suggests variable activity across different bacterial types. For instance, certain derivatives showed excellent inhibition against the Gram-negative E. coli and the Gram-positive B. megaterium, while others were more specific to S. aureus. [11]This highlights the need for broad-spectrum screening to fully characterize the antimicrobial profile of new compounds.

Experimental Protocol: Broth Microdilution for MIC Determination

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized and quantitative technique for determining MIC values.

Workflow:

  • Inoculum Preparation: Prepare a standardized suspension of the target bacterium (e.g., S. aureus) in a suitable broth medium, adjusted to a concentration of approximately 5 x 10^5 CFU/mL.

  • Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds.

  • Inoculation: Add the bacterial inoculum to each well containing the diluted compounds. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

IV. Other Biological Activities

Beyond the major areas of anticancer, anti-inflammatory, and antimicrobial research, derivatives of the 1,3-diphenyl-1H-pyrazole scaffold have been explored for other therapeutic applications.

  • α-Glucosidase and Acetylcholinesterase Inhibition: Hybrid derivatives of 1,3-diphenyl-1H-pyrazole and L-α-amino acids were also screened for their potential as antidiabetic and anti-Alzheimer's agents. [8]Compounds N11 and N23 were the strongest α-glucosidase inhibitors (IC50 313.94 and 331.86 µM, respectively), while compound N24 showed the greatest acetylcholinesterase inhibitory effect (IC50 35.75 µM). [8]These findings underscore the scaffold's versatility in targeting enzymes relevant to metabolic and neurodegenerative diseases.

General Synthetic Strategy

A common and efficient route to access these C4-functionalized pyrazoles involves the Vilsmeier-Haack reaction. This allows for the introduction of a key carbaldehyde group, which serves as a versatile handle for further derivatization.

Synthesis_Workflow start Acetophenone + Phenylhydrazine intermediate1 Hydrazone Intermediate start->intermediate1 vilsmeier Vilsmeier-Haack Reaction (POCl3, DMF) intermediate1->vilsmeier intermediate2 1,3-Diphenyl-1H-pyrazole -4-carbaldehyde vilsmeier->intermediate2 reductive_amination Reductive Amination (R-NH2, NaBH4) intermediate2->reductive_amination condensation Condensation/ Schiff Base Formation intermediate2->condensation final_amine Final Amine Derivatives reductive_amination->final_amine final_imine Final Imine Derivatives condensation->final_imine

Caption: General synthesis route for 1,3-diphenyl-1H-pyrazol-4-amine derivatives.

Conclusion and Future Outlook

The 1,3-diphenyl-1H-pyrazol-4-amine scaffold and its precursors are exceptionally versatile frameworks in medicinal chemistry. The evidence strongly supports their potential in developing potent anticancer, anti-inflammatory, and antimicrobial agents. Key structure-activity relationship insights reveal that creating hybrid molecules by incorporating other pharmacologically active heterocycles (e.g., benzimidazole) or pharmacophores (e.g., sulfonamides) is a highly effective strategy for enhancing biological activity and specificity.

Future research should focus on:

  • Expanding the SAR: Systematically exploring a wider range of substitutions on all three available positions (the two phenyl rings and the C4-amine moiety) to refine SAR models.

  • Mechanism of Action Studies: Moving beyond primary screening to conduct in-depth mechanistic studies (e.g., specific enzyme inhibition assays, gene expression analysis) to identify the precise molecular targets of the most potent compounds.

  • In Vivo Efficacy and Safety: Advancing lead compounds from in vitro assays to in vivo animal models to evaluate their efficacy, pharmacokinetics, and safety profiles, which is a critical step toward clinical translation.

This guide demonstrates that by leveraging the 1,3-diphenyl-1H-pyrazole core, researchers are well-equipped to design and synthesize novel derivatives with tailored and potent biological activities, contributing to the development of next-generation therapeutics.

References

  • Title: Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC Source: National Center for Biotechnology Information URL
  • Title: Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing Source: Royal Society of Chemistry URL
  • Title: A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed Source: PubMed URL
  • Title: Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - Semantic Scholar Source: Semantic Scholar URL
  • Title: Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors Source: Frontiers URL
  • Title: Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)
  • Title: Synthesis and evaluation of pyrazole containing aromatic and heterocyclic derivatives as anti-inflammatory agents Source: World Journal of Pharmaceutical Sciences URL
  • Title: Hybrid Derivatives of 1,3-Diphenyl-1H-Pyrazole and L-α-Amino Acids: Synthesis, Biological Evaluation, and Molecular Docking Studies Source: ResearchGate URL
  • Title: Anticancer profile and anti-inflammatory effect of new N-(2-((4-(1,3-diphenyl-1H-pyrazol-4-yl)
  • Title: Design, synthesis and biological evaluation of 1,3-diphenyl-1H-pyrazole derivatives containing benzimidazole skeleton as potential anticancer and apoptosis inducing agents - PubMed Source: PubMed URL
  • Title: Synthesis, and antibacterial activities of novel 1,3,4a,9-tetraza-4H-fluoren-2-amines ...
  • Title: Synthesis and Evaluation of Antimicrobial Activity of Some Heterocyclic Moieties of Pyrazole Derivatives - JournalsPub Source: JournalsPub URL
  • Title: Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review - Academic Strive Source: Academic Strive URL
  • Title: 1,3,4-Trisubstituted pyrazole analogues as promising anti-inflammatory agents Source: ResearchGate URL
  • Title: Synthesis and anti-inflammatory evaluation of new 1,3,5-triaryl-4,5-dihydro-1H-pyrazole derivatives possessing an aminosulphonyl pharmacophore - PubMed Source: PubMed URL

Sources

Comparative

A Technical Guide to the Validation of 1,3-diphenyl-1H-pyrazol-4-amine as a Kinase Inhibitor Target

This guide provides a comprehensive framework for the validation of 1,3-diphenyl-1H-pyrazol-4-amine as a kinase inhibitor. Given the precedent for pyrazole-containing compounds in kinase inhibitor discovery, this molecul...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the validation of 1,3-diphenyl-1H-pyrazol-4-amine as a kinase inhibitor. Given the precedent for pyrazole-containing compounds in kinase inhibitor discovery, this molecule represents a promising scaffold for development. This document outlines a systematic approach to characterize its inhibitory potential, selectivity, and cellular efficacy, benchmarking it against established clinical inhibitors.

The core of this guide is a proposed validation workflow, designed to be a self-validating system. Each experimental stage is designed to provide clear, actionable data that informs the subsequent steps, ensuring a logical and efficient progression from initial screening to cellular characterization.

Introduction and Rationale

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved and investigational drugs. Its derivatives have been successfully developed as inhibitors of various protein kinases, playing crucial roles in oncology and other therapeutic areas. Notably, derivatives of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline have been synthesized and evaluated as potential antitumor agents and inhibitors of Cyclin-Dependent Kinase 2 (CDK2).[1][2] This provides a strong rationale for investigating the parent amine, 1,3-diphenyl-1H-pyrazol-4-amine, as a potential kinase inhibitor.

This guide proposes a validation cascade to ascertain the kinase inhibitory profile of 1,3-diphenyl-1H-pyrazol-4-amine, focusing on a panel of clinically relevant kinases that are known to be targeted by pyrazole-based inhibitors. These include:

  • Cyclin-Dependent Kinase 2 (CDK2): A key regulator of the cell cycle, its overexpression is linked to hyperproliferation in cancer cells.[3][4]

  • Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A primary mediator of angiogenesis, the formation of new blood vessels, which is critical for tumor growth and metastasis.[5][6]

  • c-Met (Hepatocyte Growth Factor Receptor): Aberrant activation of c-Met is implicated in numerous human cancers, promoting tumor growth, invasion, and metastasis.[7][8][9]

  • AXL Receptor Tyrosine Kinase: A member of the TAM (Tyro3, Axl, Mer) family, AXL is involved in cell survival, proliferation, and migration, and its overexpression is associated with poor prognosis in various cancers.[10][11][12]

To provide a robust assessment of 1,3-diphenyl-1H-pyrazol-4-amine's potential, its performance will be compared against well-established, clinically approved inhibitors targeting these kinases.

Comparative Kinase Inhibitors

The selection of appropriate comparator compounds is critical for contextualizing the potency and selectivity of a novel inhibitor. The following inhibitors are proposed for this validation study:

Kinase TargetComparator InhibitorMechanism of Action
CDK2 To be determined based on screening results and commercial availability of selective inhibitors.ATP-competitive inhibition of CDK2.
VEGFR-2 Sunitinib A multi-targeted receptor tyrosine kinase (RTK) inhibitor that targets VEGFRs, PDGF-Rs, and c-KIT, thereby inhibiting tumor angiogenesis and cell proliferation.[13][14][15][16]
c-Met Crizotinib An inhibitor of receptor tyrosine kinases including ALK, HGFR (c-Met), and RON.[17][18][19][20]
AXL Bemcentinib (BGB324) A selective, first-in-class AXL kinase inhibitor that blocks the intracellular catalytic kinase domain of AXL.[21][22]

Experimental Validation Workflow

A multi-stage validation process is proposed to comprehensively characterize 1,3-diphenyl-1H-pyrazol-4-amine. This workflow is designed to first identify potential kinase targets and then to validate these findings in a cellular context.

G cluster_0 In Vitro Characterization cluster_1 Cellular Validation A Initial Kinase Panel Screening (e.g., 96-well format) B IC50 Determination for 'Hits' (Dose-Response) A->B Identified 'Hits' C Selectivity Profiling (Broader Kinase Panel) B->C Confirmed Activity D Cellular Target Engagement Assay (e.g., NanoBRET™) C->D Prioritized Targets E Downstream Signaling Inhibition (Western Blot) D->E Confirmation of Target Binding F Anti-proliferative Activity (MTT Assay) E->F Demonstration of On-Target Effect G cluster_0 Example: VEGFR-2 Signaling Pathway VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 PLCg PLCγ VEGFR2->PLCg PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Migration ERK->Proliferation Inhibitor 1,3-diphenyl-1H-pyrazol-4-amine Inhibitor->VEGFR2

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the pyrazole scaffold stands out as a privileged structure, forming the core of numerous biologically active...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyrazole scaffold stands out as a privileged structure, forming the core of numerous biologically active compounds. Among these, N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives have emerged as a promising class of molecules with significant potential in oncology and virology. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of these derivatives, offering insights into their design, synthesis, and biological evaluation as potent anticancer and antiviral agents.

The N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Scaffold: A Versatile Pharmacophore

The core structure, characterized by a 1,3-diphenyl-substituted pyrazole ring linked to an aniline moiety via a methylene bridge, presents multiple avenues for chemical modification. This versatility allows for the fine-tuning of physicochemical properties and biological activity. The phenyl rings at positions 1 and 3 of the pyrazole, the methylene linker, and the aniline ring all serve as critical points for structural variation, profoundly influencing the compound's interaction with biological targets.

Structure-Activity Relationship as Anticancer Agents: Targeting Cyclin-Dependent Kinase 2 (CDK2)

A significant body of research has focused on the potential of these derivatives as inhibitors of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle. Dysregulation of CDK2 activity is a hallmark of many cancers, making it an attractive therapeutic target.

Key SAR Insights:

Initial studies have identified lead compounds with potent CDK2 inhibitory activity. For instance, a series of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives were synthesized and evaluated for their antitumor and CDK2 inhibitory activities. Among the synthesized compounds, compound 5a (unsubstituted aniline) displayed the most potent in vitro inhibitory activity against CDK2/cyclin E, with an IC50 of 0.98 ± 0.06 μM.[1] This compound also demonstrated significant antiproliferative activity against MCF-7 (human breast adenocarcinoma) and B16-F10 (murine melanoma) cancer cell lines, with IC50 values of 1.88 ± 0.11 μM and 2.12 ± 0.15 μM, respectively.[1]

Molecular docking studies suggest that these compounds bind to the ATP-binding pocket of CDK2.[1] The pyrazole core acts as a hinge-binding motif, while the phenyl and aniline substituents explore different regions of the active site, influencing potency and selectivity.

Comparative Analysis with AT7519:

To contextualize the potency of the N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline series, a comparison with established CDK inhibitors is crucial. AT7519 is a potent small-molecule inhibitor of multiple CDKs, including CDK2 (IC50 = 47 nM).[2][3][4]

Compound/DrugTarget(s)IC50 (CDK2)Antiproliferative IC50 (MCF-7)Reference
Compound 5a CDK20.98 µM1.88 µM[1]
AT7519 CDK1, CDK2, CDK4, CDK5, CDK947 nMNot specified for MCF-7 in snippets[2][3][4]

While compound 5a shows promise, its CDK2 inhibitory potency is in the micromolar range, whereas AT7519 exhibits nanomolar activity. This highlights the potential for further optimization of the N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline scaffold to enhance its anticancer efficacy.

Structure-Activity Relationship as Antiviral Agents: Targeting Respiratory Syncytial Virus (RSV)

The versatility of the N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline scaffold extends to antiviral applications, with several derivatives demonstrating potent activity against Respiratory Syncytial Virus (RSV), a major cause of lower respiratory tract infections.

Key SAR Insights:

A study exploring the anti-RSV activity of this series revealed that most of the tested compounds were active in the micromolar range (EC50s ranging from 5 µM to 28 µM).[5] The structure-activity relationship study provided the following key observations:

  • Halogenation of the aniline ring is beneficial: The introduction of a chlorine or bromine atom at the R1 position of the aniline ring resulted in the best balance of anti-RSV activity and selectivity.[5]

  • Electron-withdrawing groups can be detrimental: The presence of a trifluoromethyl group at the R1 position abolished the anti-RSV activity and increased cytotoxicity.[5]

Comparative Analysis with Ribavirin:

Ribavirin is a broad-spectrum antiviral drug and is one of the few therapeutic options available for severe RSV infections.[6][7] However, its use is often limited by concerns about its efficacy and potential side effects.[8][9]

Compound/DrugTargetEC50 (RSV)Key SAR FindingsReference
N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives RSV5 - 28 µMHalogenation on the aniline ring is favorable.[5]
Ribavirin Broad-spectrum antiviralVaries depending on assay and strainNot applicable (single compound)[6][7][8][9]

The N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives represent a novel class of anti-RSV agents with a clear SAR that can be further exploited for the development of more potent and selective inhibitors.

Experimental Protocols

Synthesis of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Derivatives

The synthesis of the target compounds is typically achieved through a two-step process:

Step 1: Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde

This key intermediate can be synthesized via the Vilsmeier-Haack reaction of acetophenone phenylhydrazone.

  • Protocol:

    • To a cold (0-5 °C) solution of N,N-dimethylformamide (DMF), add phosphoryl chloride (POCl3) dropwise with stirring.

    • To this cold mixture, add a solution of acetophenone phenylhydrazone in DMF dropwise.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for several hours.

    • Pour the reaction mixture onto crushed ice to precipitate the product.

    • Filter, wash with water, and recrystallize from ethanol to obtain 1,3-diphenyl-1H-pyrazole-4-carbaldehyde as a solid.[10][11][12]

Step 2: Reductive Amination

The final derivatives are obtained by the reductive amination of the pyrazole-4-carbaldehyde with various substituted anilines.

  • Protocol:

    • Dissolve 1,3-diphenyl-1H-pyrazole-4-carbaldehyde and the desired substituted aniline in a suitable solvent such as methanol or ethanol.

    • Add a reducing agent, such as sodium borohydride (NaBH4), in portions to the reaction mixture.

    • Stir the reaction at room temperature until completion (monitored by TLC).

    • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to afford the desired N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivative.

Synthesis_Workflow acetophenone_phenylhydrazone Acetophenone Phenylhydrazone pyrazole_aldehyde 1,3-diphenyl-1H-pyrazole-4-carbaldehyde acetophenone_phenylhydrazone->pyrazole_aldehyde Vilsmeier-Haack Reaction vilsmeier_reagent Vilsmeier Reagent (POCl3/DMF) final_product N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Derivative pyrazole_aldehyde->final_product Reductive Amination aniline Substituted Aniline reducing_agent Reducing Agent (e.g., NaBH4)

Synthetic scheme for N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives.
In Vitro Biological Evaluation
  • CDK2/Cyclin E Kinase Assay:

    • The inhibitory activity against CDK2/cyclin E is determined using a radiometric filter binding assay or a luminescence-based assay.

    • The assay mixture contains recombinant CDK2/cyclin E, a substrate (e.g., Histone H1), and ATP (radiolabeled or unlabeled).

    • The test compounds are added at various concentrations.

    • The reaction is incubated at 30 °C for a specified time and then stopped.

    • The amount of phosphorylated substrate is quantified to determine the enzyme activity.

    • IC50 values are calculated from the dose-response curves.

  • Cell Proliferation (MTT) Assay:

    • Cancer cell lines (e.g., MCF-7, B16-F10) are seeded in 96-well plates and allowed to adhere overnight.

    • The cells are treated with various concentrations of the test compounds for 48-72 hours.

    • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.

    • The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

    • The absorbance is measured at a specific wavelength (e.g., 570 nm).

    • IC50 values are determined by plotting cell viability against the compound concentration.

  • Plaque Reduction Assay:

    • Confluent monolayers of susceptible cells (e.g., HEp-2) are infected with RSV in the presence of various concentrations of the test compounds.

    • After an adsorption period, the cells are overlaid with a medium containing carboxymethylcellulose to restrict virus spread to adjacent cells.

    • The plates are incubated for several days to allow for plaque formation.

    • The cells are fixed and stained (e.g., with crystal violet), and the viral plaques are counted.

    • The EC50 value, the concentration of the compound that reduces the number of plaques by 50%, is calculated.

Biological_Evaluation_Workflow cluster_anticancer Anticancer Evaluation cluster_antiviral Antiviral Evaluation cdk2_assay CDK2 Kinase Assay ic50_cancer IC50 Determination cdk2_assay->ic50_cancer mtt_assay MTT Proliferation Assay mtt_assay->ic50_cancer plaque_assay Plaque Reduction Assay (RSV) ec50_antiviral EC50 Determination plaque_assay->ec50_antiviral

Workflow for the biological evaluation of the synthesized derivatives.

Conclusion and Future Directions

The N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationship studies have provided valuable insights into the structural requirements for both anticancer and antiviral activities. As CDK2 inhibitors, further optimization is needed to enhance their potency to the nanomolar range to be competitive with clinical candidates. As anti-RSV agents, the favorable effect of halogenation on the aniline ring provides a clear direction for future synthetic efforts.

Future research should focus on:

  • Systematic SAR exploration: A comprehensive library of derivatives with diverse substituents on all three phenyl rings should be synthesized and evaluated to build a more detailed SAR model.

  • Mechanism of action studies: Elucidating the precise binding modes and molecular interactions with their biological targets will facilitate rational drug design.

  • In vivo evaluation: Promising lead compounds should be advanced to in vivo models to assess their efficacy, pharmacokinetics, and toxicity profiles.

By leveraging the knowledge gained from these SAR studies, medicinal chemists can continue to refine this promising scaffold to develop next-generation anticancer and antiviral drugs with improved efficacy and safety profiles.

References

  • Fioravanti, R., et al. (2015). N-((1,3-Diphenyl-1H-pyrazol-4-yl)methyl)anilines: A novel class of anti-RSV agents. Bioorganic & Medicinal Chemistry Letters, 25(11), 2329-2334. [Link]

  • Wang, Y., et al. (2012). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. European Journal of Medicinal Chemistry, 54, 534-541. [Link]

  • Ventura, A. M., & Teister, A. J. (2000). Ribavirin for respiratory syncytial virus infection of the lower respiratory tract. Cochrane Database of Systematic Reviews, (2). [Link]

  • Shah, D. P., et al. (2017). Comparative effectiveness of aerosolized versus oral ribavirin for the treatment of respiratory syncytial virus infections: A single-center retrospective cohort study and review of the literature. Transplant Infectious Disease, 19(5), e12746. [Link]

  • Ather, F., et al. (2011). 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2626. [Link]

  • Squires, M. S., et al. (2009). Biological characterization of AT7519, a small-molecule inhibitor of cyclin-dependent kinases, in human tumor cell lines. Molecular Cancer Therapeutics, 8(2), 324-332. [Link]

  • ResearchGate. (2025). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. [Link]

  • ResearchGate. (n.d.). Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehydes 4(a–e). [Link]

  • Gund, M. P., et al. (2019). H3PO4 catalyzed one-pot synthesis of 1,3-diphenyl-1H-pyrazole-4-carbonitriles. Journal of Chemical Sciences, 131(1), 1-8. [Link]

  • Shah, D. P., et al. (2016). Oral Versus Aerosolized Ribavirin for the Treatment of Respiratory Syncytial Virus Infections in Hematopoietic Cell Transplant Recipients. Clinical Infectious Diseases, 63(12), 1635-1638. [Link]

  • Molenaar, J. J., et al. (2016). Cyclin-dependent kinase inhibitor AT7519 as a potential drug for MYCN-dependent neuroblastoma. Clinical Cancer Research, 22(13), 3327-3337. [Link]

  • Desideri, N., et al. (2019). Design, Synthesis, Antiviral Evaluation, and SAR Studies of New 1-(Phenylsulfonyl)-1H-Pyrazol-4-yl-Methylaniline Derivatives. Frontiers in Chemistry, 7, 236. [Link]

  • Desideri, N., et al. (2019). Design, Synthesis, Antiviral Evaluation, and SAR Studies of New 1-(Phenylsulfonyl)-1H-Pyrazol−4-yl. I.R.I.S. [Link]

  • Tumosienė, I., et al. (2019). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Chemistry of Heterocyclic Compounds, 55(4-5), 416-425. [Link]

  • Molenaar, J. J., et al. (2016). Cyclin-Dependent Kinase Inhibitor AT7519 as a Potential Drug for MYCN-Dependent Neuroblastoma. Clinical Cancer Research, 22(13), 3327-3337. [Link]

  • Santo, L., et al. (2009). Biological characterization of AT7519, a small-molecule inhibitor of cyclin-dependent kinases, in human tumor cell lines. Molecular Cancer Therapeutics, 8(2), 324-332. [Link]

  • Mahadevan, D., et al. (2008). AT7519, a Potent Multi-targeted CDK Inhibitor, is Active in CLL Patient Samples Independent of Stage. Blood, 112(11), 3161. [Link]

  • Johns Hopkins ABX Guide. (2023). Ribavirin. [Link]

  • American Academy of Pediatrics. (1987). Ribavirin Therapy of Respiratory Syncytial Virus. Pediatrics, 79(3), 475-478. [Link]

  • da Silva, A. C. S., et al. (2024). Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. Molecules, 29(9), 1999. [Link]

  • El-Naggar, M., et al. (2023). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Advances, 13(47), 32917-32934. [Link]

  • Desideri, N., et al. (2019). Data_Sheet_1_Design, Synthesis, Antiviral Evaluation, and SAR Studies of New 1-(Phenylsulfonyl)-1H-Pyrazol−4-yl-Methylaniline Derivatives.PDF. Figshare. [Link]

  • Le, T. H., et al. (2023). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. Molecules, 28(7), 2959. [Link]

  • Kamal, A., et al. (2015). Design, synthesis and biological evaluation of 1,3-diphenyl-1H-pyrazole derivatives containing benzimidazole skeleton as potential anticancer and apoptosis inducing agents. European Journal of Medicinal Chemistry, 103, 509-522. [Link]

  • Shchegravin, D. V., et al. (2020). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN, 3(1), 1-8. [Link]

  • ResearchGate. (n.d.). One-pot synthesis of the N-pyrazolyl amine via a reductive amination. [Link]

  • Din, H., et al. (2022). Synthesis and Anti-Cancer Activity of New Pyrazolinyl-Indole Derivatives: Pharmacophoric Interactions and Docking Studies for Identifying New EGFR Inhibitors. Molecules, 27(12), 3749. [Link]

  • Sharma, K., et al. (2022). QSAR Modeling of 4-Benzoylamino-1H-Pyrazole-3-Carboxamide Derivatives as CDK1 and CDK2 Inhibitors. World Journal of Pharmaceutical Research, 11(10), 916-938. [Link]

  • El-Gamal, M. I., et al. (2023). Targeting CDK2 and CDK7: rational design of pyrazolo[1,5-a]pyrimidine derivatives as potent anticancer agents. New Journal of Chemistry, 47(1), 133-145. [Link]

Sources

Comparative

Comparative Analysis of Pyrazole vs. Triazole Kinase Inhibitors: Structural Dynamics, Hinge-Binding Mechanics, and Assay Methodologies

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Introduction: The Evolution of Adenine Bioisosteres The development of ATP-competitive kinase inhibitors relies heavily on the design o...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction: The Evolution of Adenine Bioisosteres

The development of ATP-competitive kinase inhibitors relies heavily on the design of heterocyclic scaffolds capable of anchoring into the highly conserved hinge region of the kinase domain. Because the ATP-binding pocket is selective for adenine, modern drug discovery frequently employs bioisosteres to mimic the critical hydrogen bond (H-bond) network of the native substrate.

Among the most privileged pharmacophores are pyrazoles and triazoles . While both five-membered nitrogen-rich heterocycles offer excellent modularity and vectorization for targeting the adjacent hydrophobic pockets (e.g., the DFG-out allosteric site or the ribose pocket), they exhibit distinct physicochemical properties. This guide provides an in-depth technical comparison of their structural dynamics, structure-activity relationship (SAR) liabilities, and the self-validating experimental methodologies required to accurately profile their inhibitory potency.

Mechanistic Profiling: Hinge-Binding Dynamics & SAR

Pyrazole Scaffolds: Balancing Potency and CNS Penetration

The pyrazole ring, particularly within fused systems like the 1, acts as a direct bioisostere of adenine, allowing molecules to seamlessly mimic key interactions with the hinge region[1].

A major advancement in pyrazole-based SAR is the exploitation of nonconventional hydrogen bond donors . Traditionally, kinase inhibitors rely on canonical N-H donors to interact with backbone carbonyls (e.g., Glu or Leu residues). However, canonical donors increase polar surface area, which can hinder blood-brain barrier (BBB) penetration and increase P-glycoprotein (P-gp) efflux. By utilizing the 2 (such as pyrazole[1,5]pyrazine) as nonconventional H-bond donors, medicinal chemists can maintain high hinge affinity while significantly improving CNS pharmacokinetic profiles[2].

Triazole Scaffolds: Modular Synthesis vs. Off-Target Liabilities

Triazoles (both 1,2,3- and 1,2,4-isomers) are heavily utilized due to their synthetic accessibility via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.

Structurally, the highly polarized C-H bond of a 1,2,3-triazole can 3, acting as a potent hinge binder[3]. Furthermore, the nitrogen atoms in 1,2,4-triazoles frequently form 4 deep within the ATP-binding site[4]. However, replacing an amide with a triazole often increases the basicity of the parent core scaffold. This elevated pKa can inadvertently increase the molecule's affinity for the hERG potassium channel, presenting a severe cardiotoxic liability that must be carefully monitored during lead optimization[3].

HingeBinding ATP ATP-Competitive Hinge Binders Py Pyrazole Scaffold ATP->Py Tr Triazole Scaffold ATP->Tr Py_Mech Canonical N-H & Polarized C-H Donors Py->Py_Mech Tr_Mech Polarized C-H Mimics Amide N-H Donor Tr->Tr_Mech Py_Adv High BBB Penetration Reduced P-gp Efflux Py_Mech->Py_Adv Tr_Adv Rapid Modular Synthesis Strong Hinge Affinity Tr_Mech->Tr_Adv Tr_Risk Increased Basicity (hERG Liability Risk) Tr_Mech->Tr_Risk SAR Trade-off

Logical framework comparing pyrazole and triazole hinge-binding mechanics and SAR liabilities.

Quantitative Performance: Cross-Kinase Efficacy

The following table summarizes the comparative biochemical performance of representative pyrazole and triazole scaffolds across various oncogenic and inflammatory kinase targets.

ScaffoldKinase TargetRepresentative Core / CompoundPotency (IC₅₀ / Kᵢ)Key Mechanistic Feature
Pyrazole TYK2Pyrazole[1,5]pyrazine analog 3010 nMPolarized C-H acts as a nonconventional H-bond donor[2].
Pyrazole VEGFR-2Pyrazole derivative 3i8.93 nMPotent hinge-binding moiety arresting cell cycle at S-phase[5].
Pyrazole Bcr-AblImidazo[1,2-b]pyridazine-pyrazole0.5 nMPyrazole ring forms pi-pi stacking interaction with Thr315[6].
Triazole IRAK41,2,3-triazole analog 2<100 nMPolarized C-H mimics nicotinamide H-bond to Met265[3].
Triazole PI3Kα1,2,4-triazole derivative 277Kᵢ = 1.7 nMN-atom forms a water-mediated H-bond in the ATP site[4].

Experimental Methodology: Self-Validating Kinase Assay Protocol

To objectively compare the IC₅₀ values of pyrazole and triazole inhibitors, researchers must utilize a highly controlled, self-validating biochemical assay. Because these compounds are ATP-competitive, variations in ATP concentration or compound aggregation can lead to severe data artifacts.

AssayWorkflow Prep 1. Compound Prep 100x in DMSO Avoid Aggregation Enzyme 2. Pre-Incubation Kinase + Substrate + 0.01% Triton X-100 Prep->Enzyme 1% Final DMSO Reaction 3. ATP Initiation ATP at apparent Km Linear Phase Enzyme->Reaction 15 min Detect 4. Detection Quench Reaction TR-FRET / ADP-Glo Reaction->Detect 60 min Valid Valid Detect->Valid

Self-validating high-throughput kinase assay workflow for robust IC50 determination.
Step-by-Step Protocol & Causality

Step 1: Compound Preparation & Normalization

  • Action: Prepare a 10-point, 3-fold serial dilution of the pyrazole/triazole inhibitors in 100% DMSO. Transfer to the assay plate such that the final DMSO concentration in the reaction is strictly 1.0%.

  • Causality: Kinases are highly sensitive to organic solvents. Maintaining a uniform 1.0% DMSO concentration across all wells (including vehicle controls) normalizes solvent-induced conformational shifts, preventing baseline drift.

Step 2: Enzyme-Substrate Pre-Incubation

  • Action: Add the specific kinase and its peptide substrate in an assay buffer containing 0.01% Triton X-100 and 2 mM DTT. Pre-incubate with the inhibitor for 15 minutes at room temperature.

  • Causality: The inclusion of 0.01% Triton X-100 is critical to prevent the colloidal aggregation of hydrophobic heterocyclic inhibitors. Without a non-ionic detergent, compounds may form micelles that promiscuously sequester the kinase, leading to false-positive IC₅₀ values.

Step 3: ATP Initiation at Apparent K_m

  • Action: Initiate the reaction by adding ATP at a concentration equal to the enzyme's apparent Michaelis constant (

    
    ) for ATP.
    
  • Causality: Because pyrazoles and triazoles are ATP-competitive, testing at the

    
     ensures the assay is sensitive enough to differentiate potent binders while maintaining a sufficient signal-to-background window. Testing at artificially high ATP levels will exponentially inflate the apparent IC₅₀ (Cheng-Prusoff effect).
    

Step 4: Quenching and Detection

  • Action: After a linear reaction phase (typically 60 minutes, ensuring <10% ATP depletion), add a quenching buffer containing EDTA (to chelate

    
    ) and the detection reagents (e.g., ADP-Glo™ or TR-FRET antibodies).
    
  • Causality: Chelating

    
     immediately halts catalysis, ensuring that the measured product strictly reflects the specific incubation window.
    

Step 5: Data Validation (The Self-Validating System)

  • Action: Calculate the Z'-factor for the assay plate using the vehicle control (0% inhibition) and a known reference inhibitor (100% inhibition). Fit the dose-response data to a 4-parameter logistic (4-PL) curve.

  • Causality: A Z'-factor > 0.5 mathematically guarantees that the separation band between the positive and negative controls is wide enough to trust the calculated IC₅₀. If Z' < 0.5, the plate must be discarded, ensuring the protocol self-regulates its own data integrity.

Conclusion

Both pyrazole and triazole scaffolds remain foundational to the discovery of targeted kinase inhibitors. Pyrazoles excel in providing bioisosteric adenine mimics with the unique ability to leverage polarized C-H bonds for CNS-penetrant therapies. Conversely, triazoles offer unparalleled synthetic modularity and potent hinge-binding capabilities, though medicinal chemists must rigorously profile these analogs for hERG liabilities driven by increased basicity. Ultimately, the selection between these heterocycles should be dictated by the target product profile (e.g., BBB penetration vs. rapid SAR exploration) and validated through robust, artifact-free biochemical assays.

References

  • Polarized C-H as Nonconventional Hydrogen Bond Donor Source: namiki-s.co.jp URL:2

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects Source: nih.gov URL:6

  • Examination of Noncanonical Kinase Hinge Binders Leads to Thiadiazoles as Potent IRAK4 Inhibitors Source: acs.org URL:3

  • Recent development of ATP-competitive small molecule phosphatidylinostitol-3-kinase inhibitors as anticancer agents Source: oncotarget.com URL:4

  • Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold Source: rsc.org URL:1

  • Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer Source: rsc.org URL:5

Sources

Validation

Benchmarking Guide: Novel Pyrazole Derivatives vs. FDA-Approved Kinase Inhibitors

Executive Summary & Rationale The pyrazole scaffold is recognized as a "privileged structure" in oncology due to its ability to mimic the adenine ring of ATP, allowing it to form critical hydrogen bonds within the hinge...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Rationale

The pyrazole scaffold is recognized as a "privileged structure" in oncology due to its ability to mimic the adenine ring of ATP, allowing it to form critical hydrogen bonds within the hinge region of protein kinases. With FDA-approved drugs like Crizotinib (ALK/c-Met inhibitor) and Ruxolitinib (JAK1/2 inhibitor) anchoring this class, any new derivative must be rigorously benchmarked against these standards to define its value proposition.

This guide outlines a self-validating workflow to benchmark a hypothetical novel series (PYR-Novel ) against these established giants. We focus on three critical pillars: Enzymatic Selectivity, Cellular Potency, and Metabolic Stability.

Structural & Mechanistic Benchmarking

Before wet-lab testing, the molecular rationale must be established. Pyrazoles typically function as Type I ATP-competitive inhibitors.

The Pharmacophore Comparison
  • Benchmark (Crizotinib): Utilizes a 3-substituted pyrazole to interact with the ATP-binding pocket of ALK/c-Met.

  • Benchmark (Ruxolitinib): Features a pyrazole fused to a pyrrolopyrimidine system, targeting the JAK hinge region.

  • Target (PYR-Novel): Must demonstrate superior or distinct binding thermodynamics (e.g., additional H-bonds with the "gatekeeper" residue) to justify development.

Visualization: Kinase Interaction Logic

The following diagram illustrates the logical flow of benchmarking the mechanism of action (MoA) from docking to phosphorylation inhibition.

Kinase_Inhibition_Workflow cluster_0 In Silico Validation cluster_1 Biochemical Assay cluster_2 Cellular Readout Docking Molecular Docking (PDB: 2WGJ / 3FUP) Hinge_Bind Hinge Region H-Bond Analysis Docking->Hinge_Bind Score < -9.0 kcal/mol Enzyme_Rxn Kinase Reaction (ATP + Substrate) Hinge_Bind->Enzyme_Rxn Select Candidates ADP_Glo ADP-Glo™ Detection (Luminescence) Enzyme_Rxn->ADP_Glo Quantify ADP Phospho_Western Western Blot (p-STAT3 / p-ALK) ADP_Glo->Phospho_Western Confirm Target Engagement Apoptosis Caspase 3/7 Activation Phospho_Western->Apoptosis Phenotypic Outcome

Figure 1: Critical path from in silico design to phenotypic validation. Blue: Computational; Red: Biochemical; Green: Cellular.

Experimental Benchmarking Protocols

Biochemical Potency: ADP-Glo™ Kinase Assay

Objective: Determine the IC50 of PYR-Novel against recombinant kinases (ALK, JAK2) compared to Crizotinib and Ruxolitinib. Rationale: The ADP-Glo assay is preferred over radioactive


P assays due to its high Z'-factor and ability to use physiological ATP concentrations (up to 1mM), which is crucial for Type I inhibitors.

Protocol:

  • Reagent Prep: Thaw Kinase Detection Buffer and Substrate. Equilibrate to room temperature (RT).

  • Reaction Assembly (384-well plate):

    • Add 2 µL of Kinase Working Solution (e.g., JAK2, 0.2 ng/µL).

    • Add 1 µL of Compound (PYR-Novel or Ruxolitinib, serial dilution in 1% DMSO).

    • Add 2 µL of ATP/Substrate Mix (10 µM ATP, 0.2 µg/µL Poly(Glu,Tyr)).

  • Incubation: Seal and incubate at RT for 60 minutes (Kinase Reaction).

  • Depletion: Add 5 µL ADP-Glo™ Reagent . Incubate 40 min at RT. (Stops kinase, depletes unconsumed ATP).

  • Detection: Add 10 µL Kinase Detection Reagent . Incubate 30 min at RT. (Converts ADP

    
     ATP 
    
    
    
    Luciferase signal).[1]
  • Read: Measure Luminescence (RLU) on a plate reader (e.g., EnVision).

Data Analysis: Calculate % Inhibition


. Fit to a 4-parameter logistic equation.
Cellular Viability: Optimized MTT Assay

Objective: Assess cytotoxicity (GI50) in relevant cell lines (e.g., H1975 for NSCLC, HEL for Erythroleukemia). Integrity Check: Standard MTT protocols often suffer from edge effects and solvent precipitation. This protocol minimizes those errors.

Protocol:

  • Seeding: Seed cells (3,000–5,000 cells/well) in 96-well plates. Crucial: Incubate 24h before treatment to ensure log-phase growth.

  • Treatment: Add compounds (0.01 nM – 10 µM). Final DMSO concentration must be

    
     to avoid solvent toxicity.
    
  • Controls:

    • Positive: Staurosporine (1 µM).

    • Negative: 0.1% DMSO media.

    • Blank: Media only (no cells) – Required for background subtraction.

  • Incubation: 72 hours at 37°C, 5% CO

    
    .
    
  • Development:

    • Add MTT reagent (0.5 mg/mL final).[2] Incubate 3-4 hours.

    • Solubilization: Aspirate media carefully.[3] Add 100 µL DMSO. Shake 15 min.

  • Measurement: Absorbance at 570 nm (Reference: 630 nm).

Comparative Data Presentation

When publishing your guide, summarize the benchmarking data in a rigid format. Below is a template based on expected values for a competitive pyrazole derivative.

Table 1: Biochemical and Cellular Potency Profile

CompoundTargetEnzymatic IC

(nM)
Cell LineCellular GI

(nM)
Selectivity Index (Tumor/Normal)
Crizotinib ALK2.5 ± 0.4H3122 (ALK+)45 ± 5>50x
Ruxolitinib JAK23.3 ± 0.2SET-2 (JAK2V617F)60 ± 8>30x
PYR-Novel JAK21.8 ± 0.3 SET-235 ± 4 >65x
PYR-Novel ALK>1000H3122>5000N/A

Interpretation: In this hypothetical dataset, PYR-Novel shows superior potency to Ruxolitinib in JAK2-driven models but lacks activity against ALK, demonstrating high selectivity (unlike the multi-kinase profile of Crizotinib).

Downstream Signaling Validation

Potency is not efficacy. You must prove the compound inhibits the specific pathway.

Pathway Visualization (JAK-STAT Axis)

For a pyrazole targeting JAKs (like Ruxolitinib), the following pathway must be validated via Western Blot.

JAK_STAT_Pathway cluster_nucleus Nucleus Cytokine Cytokine (IL-6 / EPO) Receptor Cytokine Receptor Cytokine->Receptor Binding JAK2 JAK2 (Target) Receptor->JAK2 Activation STAT3_U STAT3 (Unphosphorylated) JAK2->STAT3_U Phosphorylation Inhibitor PYR-Novel / Ruxolitinib (Inhibitor) Inhibitor->JAK2 Blocks ATP Site STAT3_P p-STAT3 (Dimer) STAT3_U->STAT3_P Dimerization DNA Gene Transcription (Bcl-xL, Cyclin D1) STAT3_P->DNA Translocation

Figure 2: JAK/STAT signaling cascade. The inhibitor blocks JAK2, preventing STAT3 phosphorylation and subsequent oncogenic transcription.

References

  • Review of Pyrazole Anticancer Activity: Title: Recent advances in anticancer activity and SAR of pyrazole derivatives.[4][5][6] Source: European Journal of Medicinal Chemistry (via NIH/PubMed). URL:[Link] (Search Term: Pyrazole SAR Anticancer)

  • Crizotinib Mechanism & Structure: Title: Crizotinib (PubChem CID 25126798). Source: National Center for Biotechnology Information. URL:[Link]

  • Ruxolitinib Data: Title: Ruxolitinib Phosphate (Jakafi) Prescribing Information. Source: FDA Access Data. URL:[Link]

  • MTT Assay Guidelines: Title: Assay Guidance Manual: Cell Viability Assays. Source: NCBI Bookshelf. URL:[Link]

Sources

Comparative

validation of molecular docking predictions for pyrazole compounds

Title: Bridging the In Silico to In Vitro Gap: A Comparative Guide to Validating Molecular Docking for Pyrazole-Based Kinase Inhibitors Introduction The pyrazole ring is a privileged scaffold in medicinal chemistry, wide...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Bridging the In Silico to In Vitro Gap: A Comparative Guide to Validating Molecular Docking for Pyrazole-Based Kinase Inhibitors

Introduction The pyrazole ring is a privileged scaffold in medicinal chemistry, widely deployed in the design of kinase inhibitors targeting RET, VEGFR-2, and BRAF[1][2]. Because of its unique ability to act simultaneously as a hydrogen bond donor and acceptor, the pyrazole moiety frequently anchors compounds within the highly conserved ATP-binding pocket of kinases[3].

However, relying solely on computational molecular docking to rank pyrazole derivatives is a high-risk strategy. Virtual screening campaigns often suffer from high false-positive rates due to the algorithms' inherent limitations in modeling protein flexibility and solvent desolvation penalties[4]. As an application scientist, I advocate for a rigorous, self-validating pipeline where computational predictions are strictly benchmarked against orthogonal biophysical techniques. This guide objectively compares leading docking platforms and provides the definitive experimental workflows required to validate their predictions.

The Computational Landscape: Comparing Docking Algorithms

When evaluating pyrazole-based libraries, the choice of docking algorithm profoundly impacts the quality of the virtual hits. We typically compare two distinct paradigms:

  • AutoDock Vina (Empirical Scoring): Vina is highly efficient and utilizes a generalized empirical scoring function[2]. While excellent for rapid, broad-stroke screening, it often overestimates the binding affinity of large, lipophilic molecules. It can struggle to accurately penalize the desolvation cost of burying polar pyrazole nitrogens without forming complementary hydrogen bonds[4].

  • Schrödinger Glide (Physics-Based Scoring): Glide, particularly in Extra Precision (XP) mode, employs the OPLS4 force field to rigorously evaluate structural thermodynamics[5][6]. Causality: Glide XP applies severe penalties for geometrically unfavorable hydrogen bonds and desolvation. Because pyrazole binding is heavily dependent on precise hinge-region hydrogen bonding, Glide generally yields a higher enrichment factor for this specific chemical class compared to Vina, albeit at a higher computational cost[4][6].

The Integrated Validation Workflow

To bridge the gap between predictive scoring and empirical reality, we employ a dual-assay biophysical validation strategy.

G comp Computational Phase Ligand Prep & Docking vina AutoDock Vina (Empirical Scoring) comp->vina glide Schrödinger Glide (OPLS4 / XP Scoring) comp->glide hit Virtual Hit Identification (Pyrazole Scaffolds) vina->hit Binding Energy glide->hit XP Score exp Experimental Validation Biophysical Assays hit->exp Select Candidates spr Surface Plasmon Resonance Kinetics (kon, koff) exp->spr itc Isothermal Titration Calorimetry Thermodynamics (ΔH, ΔS) exp->itc val Data Synthesis & Correlation Predictive vs. Empirical spr->val Kd & Residence Time itc->val ΔG & Enthalpy

Integrated computational and biophysical validation workflow for pyrazole inhibitors.

Experimental Validation: Establishing Ground Truth

A docking score is merely a hypothesis. To establish ground truth, we must measure both the kinetics and thermodynamics of the binding event[7][8]. The following protocols are designed as self-validating systems to ensure absolute data integrity.

Protocol A: Surface Plasmon Resonance (SPR) for Kinetic Profiling

Causality: Docking predicts a static thermodynamic state (


), but in vivo drug efficacy is heavily dictated by residence time (

)[6]. SPR provides real-time monitoring of association (

) and dissociation (

) rates, revealing kinetic nuances that docking algorithms ignore.

Step-by-Step Methodology:

  • Target Immobilization: Covalently attach the target kinase to a CM5 sensor chip via standard amine coupling.

    • Self-Validation Check: Aim for a low immobilization level (

      
       RU). High surface density causes mass transport limitations and steric hindrance, artificially depressing the 
      
      
      
      rate. A successful immobilization is validated by a stable baseline with
      
      
      RU drift per minute.
  • Analyte Preparation & Solvent Correction: Dilute the pyrazole hits in the running buffer.

    • Causality: Pyrazoles often require DMSO for solubility. A mismatch in DMSO concentration between the sample and running buffer causes massive bulk refractive index shifts[7].

    • Self-Validation Check: Run a 6-point DMSO calibration curve (e.g., 0.5% to 1.5%) before the analytes to mathematically correct for solvent mismatch.

  • Multi-Cycle Kinetics: Inject analytes over the functionalized and reference flow cells at five concentrations (ranging from

    
     to 
    
    
    
    the predicted
    
    
    ).
  • Data Fitting: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model.

    • Self-Validation Check: The

      
       value of the fit must be 
      
      
      
      of the
      
      
      , and the residuals must be randomly distributed around zero, proving the 1:1 interaction model is valid[8].
Protocol B: Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

Causality: Docking scores struggle to differentiate between enthalpic (


, driven by specific hydrogen bonds) and entropic (

, driven by hydrophobic desolvation) contributions. ITC directly measures the heat of binding, providing the complete thermodynamic signature[8]. For pyrazole derivatives, confirming a strong enthalpic driver ensures the compound is achieving the specific hinge-region hydrogen bonds predicted by docking, rather than binding non-specifically via lipophilicity.

Step-by-Step Methodology:

  • Sample Dialysis: Co-dialyze the kinase and the pyrazole ligand in the exact same buffer overnight.

    • Causality: Even minor buffer mismatches (e.g., 1 mM difference in NaCl) will generate massive heats of dilution that mask the binding signal.

  • Titration Execution: Inject the pyrazole ligand (e.g., 150 µM in the syringe) into the kinase solution (e.g., 15 µM in the cell) over 25 injections of 1.5 µL each at 25°C.

  • Control Titration: Titrate the ligand into the buffer alone.

    • Self-Validation Check: Subtract these background heats from the raw data. If the background heat exceeds 20% of the binding heat, the data is invalid due to ligand aggregation or extreme heat of dilution.

  • Isotherm Analysis: Integrate the peaks to determine

    
     and the stoichiometry (
    
    
    
    ).
    • Self-Validation Check: The stoichiometry (

      
      ) must fall between 0.9 and 1.1. An 
      
      
      
      value significantly below 1.0 indicates that a portion of the kinase is misfolded or inactive, requiring fresh protein preparation[8].

Comparative Data Synthesis: Predictive vs. Empirical Performance

The table below illustrates a comparative dataset evaluating three pyrazole derivatives targeting a kinase, highlighting the discrepancies between computational predictions and biophysical reality.

CompoundAutoDock Vina Score (kcal/mol)Glide XP ScoreSPR

(nM)
ITC

(kcal/mol)
ITC

(kcal/mol)
Conclusion
Pyrazole-1 -8.4-10.245-10.1-6.5True Hit. Strong enthalpic signature (

) confirms the specific H-bonds predicted by Glide XP.
Pyrazole-2 -8.1-7.5850-8.2-3.1Weak Binder. Entropy-driven binding; lacks optimal hinge-region geometry.
Pyrazole-3 -9.2-6.8>10,000N/AN/AFalse Positive. Vina overestimated affinity due to high lipophilicity. Glide correctly penalized the desolvation cost.

Data Interpretation: Pyrazole-3 represents a classic computational trap. AutoDock Vina awarded it the best score (-9.2 kcal/mol) due to its large hydrophobic surface area. However, Glide XP correctly penalized the compound (-6.8) for burying polar atoms without satisfying hydrogen bonds. The SPR data (


 nM) validates Glide's physics-based assessment, proving that empirical scoring functions can be easily deceived by lipophilicity[4]. Conversely, Pyrazole-1's potent SPR affinity and strong ITC enthalpic signature (-6.5 kcal/mol) perfectly validate Glide's prediction of highly optimized hydrogen bonding[8].

Conclusion

While molecular docking is an indispensable tool for filtering massive chemical libraries, it cannot operate in a vacuum. For complex scaffolds like pyrazoles, physics-based algorithms like Schrödinger Glide generally outperform empirical models by accurately accounting for desolvation and precise hydrogen bonding geometries. However, true confidence in a lead compound can only be achieved by subjecting these virtual hits to rigorous, self-validating biophysical assays like SPR and ITC.

References[1] Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. MDPI. URL[2] Discovery of pyrazole–pyrazoline derivatives as VEGFR-2 kinase inhibitors: In silico approach. Journal of Applied Pharmaceutical Science. URL[3] Research on Pyrazole Derivatives via Molecular Modeling to Create Robust Rearranged during Transfection Kinase Inhibitors. Hilaris Publisher. URL[7] Can In-Silico Computational Virtual Screening of Fragment Libraries Model In-Vitro Biophysical Screening Methods. Harvard DASH. URL[5] Structure-Based Virtual Screening for ALOX5 Inhibitors: Combining Scaffold Hopping and Pharmacophore Approaches. MDPI. URL[6] Accurate Characterization of Binding Kinetics and Allosteric Mechanisms for the HSP90 Chaperone Inhibitors Using AI-Augmented Integrative Biophysical Studies. ACS Publications. URL[8] Comparison of SPR binding affinity, ITC binding parameters and functional bundling assay potency. ResearchGate. URL[4] Comparing sixteen scoring functions for predicting biological activities of ligands for protein targets. SciSpace. URL

Sources

Validation

comparative study of different synthetic routes to 1,3-diphenyl-1H-pyrazol-4-amine

Topic: Comparative Study of Synthetic Routes to 1,3-Diphenyl-1H-pyrazol-4-amine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The synthesis...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparative Study of Synthetic Routes to 1,3-Diphenyl-1H-pyrazol-4-amine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The synthesis of 1,3-diphenyl-1H-pyrazol-4-amine (also identified as 4-amino-1,3-diphenylpyrazole) presents a classic challenge in heterocyclic chemistry: installing a nucleophilic amino group at the electron-rich 4-position of the pyrazole core.

Unlike 5-aminopyrazoles, which can be synthesized directly via the cyclization of


-ketonitriles with hydrazines, the 4-amino isomer is almost exclusively accessed via a "Construct-then-Functionalize"  strategy. The core pyrazole ring is built first, followed by electrophilic nitration and subsequent reduction.

This guide evaluates three distinct methodologies based on their efficiency, scalability, and environmental impact:

  • Route A (The Modern Standard): Enaminone Cyclization followed by Catalytic Hydrogenation. (Recommended)

  • Route B (The Legacy Method): Oxidative Cyclization of Hydrazones followed by Acidic Metal Reduction.

  • Route C (The Green Alternative): Iron-mediated Reduction (Béchamp Modification) for cost-sensitive scaling.

Chemo-Centric Analysis of Routes
Route A: The Enaminone / Catalytic Hydrogenation Route (Recommended)

This route utilizes


-dimethylformamide dimethyl acetal (DMF-DMA) to generate an enaminone intermediate. This method is superior to classical hydrazone methods because it avoids heavy metal oxidants during ring closure and produces the 1,3-diphenyl isomer with high regioselectivity.
  • Mechanism: Acetophenone condenses with DMF-DMA to form an enaminone. Cyclization with phenylhydrazine yields the pyrazole.[1] Nitration introduces the nitro group at C4, followed by clean Pd/C hydrogenation.

  • Pros: High atom economy, minimal purification required (intermediates often precipitate), scalable.

  • Cons: DMF-DMA is moisture sensitive; Hydrogenation requires pressure vessels.

Route B: The Classical Hydrazone / Tin Reduction Route

Historically the dominant method, this route relies on the formation of acetophenone phenylhydrazone, followed by oxidative cyclization (often using Vilsmeier conditions or lead tetraacetate, though the latter is obsolete). The reduction uses Tin(II) Chloride (SnCl


) in HCl.
  • Mechanism: Vilsmeier-Haack formylation of hydrazones often yields 4-formylpyrazoles, requiring a detour (oxidation to acid

    
     Curtius rearrangement). A direct oxidative cyclization is messier.
    
  • Pros: Uses common, cheap reagents. No pressure equipment needed.

  • Cons: Severe waste issues. SnCl

    
     generates stoichiometric heavy metal waste. Workup of tin emulsions is tedious. Lower regioselectivity (risk of 1,5-isomer).
    
Route C: The "Green" Iron-Mediated Reduction

This route uses the same efficient ring construction as Route A but substitutes the expensive Pd/C hydrogenation with an Iron/Ammonium Chloride reduction in aqueous ethanol.

  • Mechanism: Electron transfer from Fe(0) surfaces reduces the nitro group under mild, near-neutral conditions.

  • Pros: Very cheap, environmentally benign (Iron waste is non-toxic compared to Tin), highly chemoselective (tolerates halogens/nitriles elsewhere on the ring).

  • Cons: Heterogeneous reaction requires vigorous stirring; removal of iron sludge requires filtration through Celite.

Comparative Performance Metrics
MetricRoute A (Enaminone/H

)
Route B (Hydrazone/Sn)Route C (Enaminone/Fe)
Overall Yield 65 - 75% 40 - 50%60 - 70%
Atom Economy HighLow (Stoichiometric Sn waste)Medium
Regioselectivity Excellent (>95:5)Moderate (Variable)Excellent (>95:5)
Scalability High (Flow chem compatible)Low (Exotherms/Waste)High (Batch)
Safety Profile Moderate (H

flammability)
Low (Corrosive/Toxic)High
Cost High (Pd Catalyst)LowLowest
Visualizing the Synthetic Logic

The following diagram illustrates the divergence in ring construction and reduction methodologies.

G Start1 Acetophenone Enaminone Enaminone Intermediate (3-(dimethylamino)-1-phenylprop-2-en-1-one) Start1->Enaminone Condensation Hydrazone Acetophenone Phenylhydrazone Start1->Hydrazone + Phenylhydrazine Start2 Phenylhydrazine Pyrazole 1,3-Diphenyl-1H-pyrazole Start2->Pyrazole Enaminone->Pyrazole + Phenylhydrazine Cyclization NitroPyrazole 4-Nitro-1,3-diphenyl-1H-pyrazole Pyrazole->NitroPyrazole Nitration Target TARGET: 1,3-diphenyl-1H-pyrazol-4-amine NitroPyrazole->Target Reduction DMFDMA DMF-DMA (Reflux) DMFDMA->Enaminone Nitration HNO3 / Ac2O (Electrophilic Subst.) Nitration->NitroPyrazole Red_H2 Route A: H2, Pd/C (Cleanest) Red_H2->Target Red_Fe Route C: Fe / NH4Cl (Cheapest) Red_Fe->Target Red_Sn Route B: SnCl2 / HCl (Toxic Waste) Red_Sn->Target Hydrazone->Pyrazole Route B Path OxCycliz Oxidative Cyclization (Low Yield) OxCycliz->Pyrazole

Figure 1: Synthetic flowchart comparing the Enaminone (Convergent) and Hydrazone (Linear) pathways, highlighting the divergence in reduction strategies.

Detailed Experimental Protocols
Step 1: Synthesis of 1,3-Diphenyl-1H-pyrazole (Enaminone Method)

This step is common to both Route A and C.

  • Reagents: Acetophenone (10 mmol), DMF-DMA (12 mmol), Phenylhydrazine (10 mmol), Ethanol (absolute).

  • Procedure:

    • Reflux acetophenone and DMF-DMA in neat conditions or minimal xylene for 6–8 hours.

    • Monitor by TLC for the disappearance of acetophenone and formation of the yellow enaminone solid.

    • Evaporate volatiles to yield crude 3-(dimethylamino)-1-phenylprop-2-en-1-one .

    • Dissolve the crude enaminone in Ethanol (20 mL).

    • Add Phenylhydrazine (1.0 equiv) dropwise.

    • Reflux for 2–4 hours. The solution will darken, and a solid may precipitate upon cooling.

    • Workup: Cool to 0°C. Filter the precipitate. Recrystallize from Ethanol/Water.

    • Validation:

      
      H NMR should show the pyrazole C4-H as a singlet around 
      
      
      
      6.9–7.1 ppm (distinct from the vinylic protons of the precursor).
Step 2: Nitration to 4-Nitro-1,3-diphenyl-1H-pyrazole
  • Reagents: 1,3-Diphenylpyrazole (from Step 1), Nitric Acid (fuming), Acetic Anhydride.[2]

  • Procedure:

    • Dissolve the pyrazole in Acetic Anhydride (5 mL per gram) and cool to 0°C.

    • Slowly add Nitric Acid (1.2 equiv) dropwise, maintaining temperature <10°C (Exothermic!).

    • Stir at room temperature for 2 hours.

    • Workup: Pour the mixture onto crushed ice. The 4-nitro derivative will precipitate as a yellow solid. Filter, wash with copious water to remove acid, and dry.

    • Safety Note: This reaction can form explosive byproducts if temperature is uncontrolled.

Step 3 (Route A): Catalytic Hydrogenation (Pd/C)
  • Reagents: 4-Nitropyrazole intermediate, 10% Pd/C (5 wt%), Methanol, H

    
     balloon (or Parr shaker at 30 psi).
    
  • Procedure:

    • Suspend the nitro compound in Methanol. Add the Pd/C catalyst carefully (pyrophoric!).

    • Purge the flask with Nitrogen, then introduce Hydrogen.

    • Stir vigorously at RT for 4–12 hours. The yellow color of the nitro compound will fade to colorless/pale beige.

    • Workup: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate.

    • Yield: Typically >90% for this step.

Step 3 (Route C): Iron-Mediated Reduction (Fe/NH

Cl)
  • Reagents: 4-Nitropyrazole intermediate, Iron powder (325 mesh, 5 equiv), Ammonium Chloride (5 equiv), Ethanol/Water (3:1).

  • Procedure:

    • Dissolve the nitro compound in Ethanol/Water.

    • Add NH

      
      Cl and Iron powder.[3]
      
    • Heat to reflux with vigorous mechanical stirring for 2–4 hours.

    • Workup: Filter the hot mixture through Celite to remove iron oxide sludge. Wash the pad with hot ethanol.

    • Concentrate the filtrate. Dissolve residue in EtOAc, wash with water, dry over Na

      
      SO
      
      
      
      .
References
  • Vilsmeier-Haack Cyclization & Pyrazole Synthesis

    • Title: One-Pot Synthesis of Oxime Derivatives of 1,3-Diphenylpyrazole-4-carboxaldehydes from Acetophenone Phenylhydrazones Using Vilsmeier–Haack Reagent.
    • Source: Synthetic Communic
    • URL:[Link]

  • Enaminone Route (DMF-DMA)

    • Title: Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Deriv
    • Source: Molecules (PMC/NIH).
    • URL:[Link]

  • Nitration of 1,3-Diphenylpyrazole

    • Title: Reactions of Phenyl-Substituted Heterocyclic Compounds: V. Nitrations of 1,3- and 1,5-Diphenylpyrazoles.[2]

    • Source: Canadian Journal of Chemistry.
    • URL:[Link]

  • Reduction Methodologies (Comparative)

    • Title: A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis.[3]

    • Source: BenchChem.[1][3]

Sources

Comparative

Assessing the Selectivity of Pyrazole Derivatives for Different Kinase Isoforms

An In-Depth Technical Guide The pyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its remarkable versatility in targeting protein kinases.[1][2][3] Protein kinas...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its remarkable versatility in targeting protein kinases.[1][2][3] Protein kinases are critical regulators of nearly all cellular processes, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[4][5] This has made them one of the most intensively pursued drug target classes. However, the human kinome is vast, comprising over 500 members, many of which share significant structural homology within their ATP-binding pockets. This presents the central challenge in kinase inhibitor development: achieving selectivity.

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for assessing the selectivity of novel pyrazole-based kinase inhibitors. We will move beyond simple protocols to explore the causality behind experimental choices, ensuring a robust and self-validating approach to characterizing these promising therapeutic agents. The ultimate goal is to differentiate potent on-target activity from undesirable off-target effects, which can lead to toxicity or paradoxical pathway activation.[6][7]

The Rationale: Why Isoform Selectivity is Paramount

Achieving exquisite selectivity is not merely an academic exercise; it is fundamental to developing safe and effective medicines. The Janus kinase (JAK) family, comprising JAK1, JAK2, JAK3, and TYK2, provides a classic example. While all are involved in cytokine signaling, they have distinct biological roles. Inhibition of JAK1 and JAK2 is therapeutic for myelofibrosis and rheumatoid arthritis, but broader inhibition of JAK3 can lead to immunosuppression, as it is critical for lymphocyte function.

Therefore, a successful inhibitor like Ruxolitinib, which is built on a pyrazole-pyrrolo[2,3-d]pyrimidine scaffold, exhibits potent and selective inhibition of JAK1 and JAK2, with significantly lower activity against JAK3.[1] This selectivity is achieved by exploiting subtle differences in the kinase ATP-binding sites, allowing the drug to form specific interactions that are less favorable in other isoforms.[8] Our assessment strategy must be designed to rigorously quantify this selectivity profile.

A Multi-Tiered Workflow for Selectivity Profiling

A systematic evaluation is critical for efficiently advancing a compound from initial hit to lead candidate. We advocate for a tiered approach that begins with broad biochemical screening and progressively focuses on confirming on-target activity in a more physiologically relevant cellular context.

G cluster_0 Tier 1: Biochemical Potency & Initial Selectivity cluster_1 Tier 2: Cellular Target Engagement cluster_2 Tier 3: Unbiased Off-Target Screening cluster_3 Decision & Optimization b_assay Biochemical Assays (e.g., ADP-Glo) Determine IC50 against target and closely related isoforms. c_assay Cell-Based Assays (e.g., Western Blot, NanoBRET) Confirm on-target activity and assess cell permeability. b_assay->c_assay Promising Potency? k_screen Broad Kinome Profiling Screen against a large panel (>100 kinases) to identify potential off-targets. c_assay->k_screen Cellular Activity? decision Data Analysis & Lead Optimization Analyze selectivity profile. Guide Structure-Activity Relationship (SAR) studies. k_screen->decision Acceptable Selectivity?

Caption: General workflow for evaluating a novel pyrazole-based kinase inhibitor.

Tier 1: Biochemical Assays for Potency and Selectivity

Expertise & Experience: The first step is to determine the intrinsic inhibitory activity of the pyrazole derivative against purified kinase enzymes. This in vitro approach removes the complexity of the cellular environment (e.g., membrane permeability, efflux pumps) to measure direct enzyme-inhibitor interaction. We calculate the half-maximal inhibitory concentration (IC50), a quantitative measure of potency. Critically, the assay should be run against the primary target isoform as well as closely related family members to get an initial readout of selectivity.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol is adapted for determining the IC50 of a pyrazole derivative against JAK1 and JAK2 isoforms. The ADP-Glo™ system quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Trustworthiness: This protocol is self-validating through the inclusion of essential controls. A "no-enzyme" control confirms that ATP is not spontaneously hydrolyzing, a "vehicle" control (e.g., DMSO) establishes the 100% kinase activity baseline, and a known potent inhibitor serves as a positive control for assay performance.

Materials:

  • Recombinant human kinase enzymes (e.g., JAK1, JAK2)

  • Kinase-specific substrate peptide

  • Pyrazole compound stock solution (e.g., 10 mM in DMSO)

  • Control inhibitor (e.g., Ruxolitinib)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

  • ATP solution

  • 384-well white assay plates

Procedure:

  • Compound Dilution: Prepare a serial dilution of the pyrazole compound in DMSO. A typical starting point is a 10-point, 3-fold dilution series to cover a wide concentration range.

  • Assay Plate Preparation: Add 1 µL of the diluted compound or control (DMSO vehicle, positive control inhibitor) to the appropriate wells of a 384-well plate.

  • Kinase Reaction Mixture: Prepare a 2X kinase/substrate solution in Kinase Buffer.

  • Enzyme Addition: Add 2 µL of the kinase/substrate solution to each well.

  • Reaction Initiation: Prepare a 2X ATP solution. To start the reaction, add 2 µL of the ATP solution to each well. The final ATP concentration should be at or near the Km for the specific kinase to ensure competitive binding can be accurately measured.

  • Incubation: Gently mix the plate and incubate at room temperature for 60 minutes.

  • ADP-Glo™ Reagent Addition: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Kinase Detection Reagent: Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes.

  • Data Acquisition: Measure luminescence using a plate reader.

  • Data Analysis: Convert luminescence signals to percent inhibition relative to DMSO controls. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.

Tier 2: Cellular Assays to Confirm On-Target Engagement

Expertise & Experience: A potent biochemical inhibitor is of little value if it cannot enter a cell and engage its target. Cellular assays are essential to confirm that the compound works in a physiological context. The most direct method is to measure the phosphorylation of a known downstream substrate of the target kinase. A reduction in substrate phosphorylation upon treatment provides strong evidence of on-target activity.

Protocol: Western Blot for Downstream Substrate Phosphorylation

This protocol describes how to assess the inhibition of the JAK/STAT pathway by measuring the phosphorylation of STAT3 (p-STAT3) in a cell line stimulated with a cytokine like Interleukin-6 (IL-6).

G cytokine Cytokine (e.g., IL-6) receptor Receptor cytokine->receptor jak JAK Active receptor->jak Activation stat STAT Inactive jak->stat Phosphorylation pstat STAT P Active nucleus Nucleus pstat->nucleus Dimerization & Translocation transcription Gene Transcription inhibitor Pyrazole Derivative inhibitor->jak Inhibition

Caption: Inhibition of the JAK/STAT signaling pathway by a pyrazole derivative.

Procedure:

  • Cell Culture: Plate cells (e.g., HeLa or a relevant cancer cell line) and grow to 70-80% confluency.

  • Serum Starvation: To reduce basal signaling, starve the cells in a low-serum medium for 4-6 hours.

  • Inhibitor Pre-treatment: Treat cells with various concentrations of the pyrazole inhibitor (e.g., 0.1x, 1x, 10x the biochemical IC50) for 2 hours. Include a vehicle (DMSO) control.

  • Cytokine Stimulation: Stimulate the cells with a cytokine (e.g., IL-6) for 30 minutes to activate the JAK/STAT pathway. Include an unstimulated control.

  • Protein Extraction: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE and Western Blot: Separate 20-30 µg of protein lysate per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Antibody Incubation: Block the membrane and probe with primary antibodies against phospho-STAT3 (p-STAT3) and total STAT3. The total STAT3 serves as a loading control, a key self-validating step.

  • Detection: Use an HRP-conjugated secondary antibody and an ECL substrate to visualize the protein bands.

  • Analysis: Quantify band intensity. A dose-dependent decrease in the p-STAT3/total STAT3 ratio indicates effective cellular inhibition of the target pathway.

Data Presentation: Summarizing Selectivity Profiles

Expertise & Experience: Clear and concise data presentation is crucial for comparing compounds. A table summarizing IC50 values and calculating selectivity ratios is the standard and most effective method. The selectivity ratio (or index) is calculated by dividing the IC50 for an off-target kinase by the IC50 for the primary target. A higher ratio indicates greater selectivity.

Table 1: Comparative Kinase Selectivity Profile of Pyrazole Derivatives

CompoundTarget KinaseIC50 (nM)Selectivity Ratio (vs. Target)
Ruxolitinib JAK1 3.3 1.0
JAK22.81.2 (vs. JAK1)
JAK3428129.7 (vs. JAK1)
TYK2195.8 (vs. JAK1)
Ilginatinib (NS-018) JAK2 0.72 1.0
JAK13345.8 (vs. JAK2)
JAK33954.2 (vs. JAK2)
TYK22230.6 (vs. JAK2)
Compound 12b *JAK1 2.9 1.0
JAK245.315.6 (vs. JAK1)
JAK3>1000>344 (vs. JAK1)
TYK2115.339.8 (vs. JAK1)

Data for Ruxolitinib and Ilginatinib are based on published findings.[1] Data for Compound 12b is derived from a study on C-5 pyrazole-modified pyrrolopyrimidine derivatives.[8]

This table clearly demonstrates how different pyrazole derivatives can be tuned for selectivity. Ruxolitinib is a potent dual JAK1/JAK2 inhibitor, while Ilginatinib shows a strong preference for JAK2.[1] The experimental compound 12b shows excellent selectivity for JAK1 over all other family members.[8]

Tier 3: Broad Kinome Profiling

Expertise & Experience: Once a compound shows potent and selective on-target activity in cellular models, it is crucial to perform an unbiased screen against a broad panel of kinases. This is often done by commercial vendors who test the compound (typically at a single, high concentration like 1 µM) against hundreds of kinases. The goal here is not to generate IC50 values for every kinase, but to flag any potent off-target interactions that were not predicted. Any kinase showing significant inhibition (e.g., >80% at 1 µM) should be followed up with a full IC50 determination to assess the potential for clinical side effects.[2][8]

Conclusion

The assessment of kinase inhibitor selectivity is a multifaceted process that requires a logical, tiered approach combining biochemical and cellular assays. For pyrazole derivatives, a class of compounds with immense therapeutic potential, this rigorous evaluation is the key to unlocking their clinical utility. By understanding the causality behind each experimental step and incorporating self-validating controls, researchers can confidently identify compounds with the optimal balance of on-target potency and a clean off-target profile, paving the way for the next generation of targeted therapies.

References

  • Amrhein, J. A., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Neag, M. A., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. Available at: [Link]

  • El-Gamal, M. I., et al. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. Available at: [Link]

  • Scilit. (n.d.). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. Scilit. Available at: [Link]

  • Wang, X., et al. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. Journal of Medicinal Chemistry. Available at: [Link]

  • Al-Ostoot, F. H., et al. (2024). Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR). Molecules. Available at: [Link]

  • Gläser, J., et al. (2022). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. ChemMedChem. Available at: [Link]

  • Wildman, S. A., et al. (2021). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. ACS Infectious Diseases. Available at: [Link]

  • Amrhein, J. A., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Saini, M. S., et al. (2024). Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. Current Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK. ResearchGate. Available at: [Link]

  • Request PDF. (n.d.). Design, synthesis, and biological evaluation of a new series of pyrazole derivatives: Discovery of potent and selective JNK3 kinase inhibitors. ResearchGate. Available at: [Link]

  • El-Gamal, M. I., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Medicinal Chemistry. Available at: [Link]

  • Sahoo, M., et al. (2021). Molecular Modelling Studies on Pyrazole Derivatives for the Design of Potent Rearranged during Transfection Kinase Inhibitors. Molecules. Available at: [Link]

  • Klaeger, S., et al. (2015). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. Available at: [Link]

  • Hilaris Publisher. (2024). Research on Pyrazole Derivatives via Molecular Modeling to Create Robust Rearranged during Transfection Kinase Inhibitors. Journal of Computer Science & Systems Biology. Available at: [Link]

  • El-Gamal, M. I., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Medicinal Chemistry. Available at: [Link]

  • Zhang, Y., et al. (2023). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy. Available at: [Link]

  • Sawyer, J. S., et al. (2005). Kinetic Characterization of Novel Pyrazole TGF-β Receptor I Kinase Inhibitors and Their Blockade of the Epithelial−Mesenchymal Transition. Biochemistry. Available at: [Link]

  • Ventura, A. C., et al. (2014). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology. Available at: [Link]

  • Amrhein, J. A., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Technical Guide: Proper Disposal of 1,3-Diphenyl-1H-pyrazol-4-amine

Executive Summary & Chemical Profile 1,3-Diphenyl-1H-pyrazol-4-amine is a nitrogen-containing heterocyclic building block often utilized in the synthesis of pharmaceuticals and optoelectronic materials.[1] As an aromatic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profile

1,3-Diphenyl-1H-pyrazol-4-amine is a nitrogen-containing heterocyclic building block often utilized in the synthesis of pharmaceuticals and optoelectronic materials.[1] As an aromatic amine derivative, it poses specific environmental and safety risks, primarily centered on potential acute toxicity, skin/eye irritation, and aquatic persistence.

Effective disposal requires strict adherence to segregation protocols to prevent incompatible reactions (specifically with oxidizing agents and acids) and to ensure complete thermal destruction via approved hazardous waste streams.

Chemical Identity & Hazard Baseline

Note: While specific Safety Data Sheet (SDS) data for the 4-amine isomer may vary by supplier, the following baseline hazards are established based on structural analogs (e.g., 1,3-diphenyl-1H-pyrazol-5-amine) and functional group chemistry.

PropertyDescription
Chemical Structure Pyrazole ring substituted with two phenyl groups and a primary amine at the 4-position.[1]
General Hazard Class Irritant / Harmful . Potential Acute Toxicity (Oral/Dermal).
GHS Classifications • Skin Irrit. 2 (H315)[2]• Eye Irrit. 2A (H319)• STOT SE 3 (H335 - Respiratory Irritation)• Assume Aquatic Chronic Toxicity due to diphenyl moiety.
Physical State Solid (typically off-white to yellow powder).
Reactivity Basic . Incompatible with strong acids (exothermic salt formation) and strong oxidizers.

Pre-Disposal Stabilization & Segregation

Core Directive: Never dispose of this compound down the drain. The diphenyl-pyrazole scaffold is resistant to biodegradation and toxic to aquatic life.

The "Amine Rule" for Segregation

In a mixed-waste laboratory environment, the primary operational risk is the accidental mixing of amines with incompatible waste streams.

  • Incompatibility 1: Strong Acids. Mixing 1,3-diphenyl-1H-pyrazol-4-amine with acidic waste (e.g., H₂SO₄, HCl) results in an exothermic acid-base reaction. In a sealed waste drum, this heat can pressurize the container or volatilize other solvents.

  • Incompatibility 2: Oxidizers. Amines can react violently with strong oxidizers (e.g., nitric acid, peroxides), potentially leading to fire or explosion.

  • Incompatibility 3: Nitrosating Agents. Avoid contact with nitrous acid or nitrite salts, which can convert the primary amine into carcinogenic diazonium or N-nitroso compounds.

Segregation Workflow Diagram

The following decision tree illustrates the critical logic for segregating this specific compound.

WasteSegregation Start Waste: 1,3-Diphenyl-1H-pyrazol-4-amine StateCheck Physical State? Start->StateCheck Warning CRITICAL: Do NOT mix with Acid Waste or Oxidizers Start->Warning SolidWaste Solid Residue/Powder StateCheck->SolidWaste Solid LiquidWaste Dissolved in Solvent StateCheck->LiquidWaste Liquid IsPure Is it Pure? SolidWaste->IsPure SolventType Solvent Type? LiquidWaste->SolventType BinSolid Hazardous Solid Waste Bin (Label: Toxic/Irritant Organic) IsPure->BinSolid Yes (Bulk) BinNonHal Non-Halogenated Waste Stream (e.g., Acetone, Ethanol) IsPure->BinNonHal No (Trace on wipes/glassware) BinHal Halogenated Waste Stream (e.g., DCM, Chloroform) SolventType->BinHal Contains Halogens SolventType->BinNonHal No Halogens

Figure 1: Segregation logic ensuring chemical compatibility and regulatory compliance.

Detailed Disposal Protocols

Scenario A: Disposal of Pure Solid Waste

Applicable for: Expired shelf stock, surplus synthesis product, or spill cleanup residues.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar. Ensure the lid has a chemically resistant liner (Teflon/PTFE is preferred).

  • Labeling: Affix a hazardous waste tag immediately.

    • Chemical Name: Write "1,3-Diphenyl-1H-pyrazol-4-amine".

    • Hazard Checkboxes: Check "Toxic" and "Irritant".

    • Constituents: If mixed with absorbents (e.g., vermiculite), list "1,3-Diphenyl-1H-pyrazol-4-amine (approx X%) + Vermiculite".

  • Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray until pickup. Keep away from heat sources.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother Liquor)

Applicable for: Filtrates from recrystallization or reaction solvents.

  • pH Check: Before adding to a central waste carboy, check the pH of the solution.

    • If Acidic:[3] Neutralize slowly with a dilute base (e.g., Sodium Bicarbonate) to pH 6–9 to prevent heat generation inside the waste drum.

  • Stream Selection:

    • Non-Halogenated Organic: If dissolved in Acetone, Methanol, Ethanol, Ethyl Acetate, or DMSO.

    • Halogenated Organic: If dissolved in Dichloromethane (DCM) or Chloroform.

  • Transfer: Pour into the appropriate carboy using a funnel. Close the latch/cap immediately to prevent fume release.

  • Documentation: Log the volume and concentration on the waste container’s accumulation log.

Scenario C: Empty Containers
  • Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., acetone).

  • Rinsate Disposal: Pour all rinsates into the "Non-Halogenated Organic Waste" container.

  • Defacing: Cross out the original label and mark "Empty".

  • Glass Disposal: Discard the clean, dry bottle in the broken glass/lab glass bin (unless local regulations require it to be treated as solid hazardous waste—consult your EHS officer).

Emergency Procedures: Spills & Exposure

Immediate Action: Isolate the area. If the spill is >100g or outside a fume hood, evacuate and contact EHS.

Spill Cleanup Workflow
  • PPE: Don double nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use an N95 or P100 particulate respirator.

  • Containment:

    • Solid Spill: Cover gently with wet paper towels to prevent dust generation.

    • Liquid Spill: Surround with absorbent pads or vermiculite.[4]

  • Collection: Scoop material into a disposable waste bag or jar.

  • Decontamination: Wipe the surface with a soap/water solution followed by an ethanol wipe.

  • Disposal: Treat all cleanup materials (gloves, pads, scoops) as Solid Hazardous Waste .

SpillResponse Event Spill Detected Assess Assess Volume & Location Event->Assess Minor Minor Spill (<100g) Inside Hood Assess->Minor Major Major Spill (>100g) Or Outside Hood Assess->Major ActionMinor 1. Don PPE 2. Absorb/Sweep 3. Bag as HazWaste Minor->ActionMinor ActionMajor 1. Evacuate Lab 2. Call EHS/Emergency Major->ActionMajor

Figure 2: Emergency response decision matrix.

Regulatory Compliance & Final Disposition

US EPA (RCRA) Considerations

While 1,3-diphenyl-1H-pyrazol-4-amine may not be explicitly "P-listed" or "U-listed," it must be characterized by the generator (you).

  • Characteristic of Toxicity: If the waste passes the TCLP test for certain metals or organics (unlikely for this specific molecule, but possible if co-contaminants exist).

  • Generator Knowledge: You must declare it as "Toxic" based on the SDS of the pure substance.

Final Destruction Method

The only acceptable final disposal method for this compound is High-Temperature Incineration .

  • Why? The pyrazole ring is thermally stable. High temperatures (>1000°C) with defined residence times are required to mineralize the nitrogen atoms into N₂/NOx and the carbon skeleton into CO₂.

  • Verification: Ensure your waste contractor (e.g., Veolia, Clean Harbors, Triumvirate) utilizes an incinerator permitted for nitrogen-bearing organic waste.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • Thermo Fisher Scientific. (2021). Safety Data Sheet: 1,3-Diphenyl-1H-pyrazol-5-amine (Structural Analog).

  • PubChem. (2025).[5] Compound Summary: 1,3-Diphenyl-1H-pyrazole.[1][6] National Library of Medicine.

  • US Environmental Protection Agency. (2024). Hazardous Waste Generators: Categories and Requirements.

Sources

Handling

Personal protective equipment for handling 1,3-diphenyl-1H-pyrazol-4-amine

Title: Safe Handling and Personal Protective Equipment (PPE) Guide for 1,3-Diphenyl-1H-pyrazol-4-amine 1. Chemical Profile and Hazard Causality 1,3-Diphenyl-1H-pyrazol-4-amine (CAS 216854-39-6) is a specialized heterocyc...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Safe Handling and Personal Protective Equipment (PPE) Guide for 1,3-Diphenyl-1H-pyrazol-4-amine

1. Chemical Profile and Hazard Causality 1,3-Diphenyl-1H-pyrazol-4-amine (CAS 216854-39-6) is a specialized heterocyclic primary amine widely utilized in drug discovery, particularly as a critical intermediate in the synthesis of kinase inhibitors and TGF-β receptor antagonists[1][2]. While highly valuable in medicinal chemistry, its specific structural motifs dictate occupational hazards that require stringent Personal Protective Equipment (PPE) protocols.

Mechanistic Hazard Assessment:

  • The Diphenylpyrazole Core: The presence of two phenyl rings makes the molecule highly lipophilic. If the compound contacts unprotected skin, this lipophilicity facilitates rapid partitioning into the stratum corneum, bypassing superficial barriers and increasing the risk of deep tissue irritation or systemic absorption.

  • The Primary Amine Group: Amines are inherently nucleophilic and basic. Upon contact with the moisture of the skin, eyes, or respiratory tract, they can cause localized alkaline burns and severe irritation. Based on surrogate safety data for structurally similar pyrazolamines (e.g., 1H-Pyrazol-4-amine), the compound is classified under the Globally Harmonized System (GHS) as causing Skin Irritation Category 2 (H315), Serious Eye Irritation Category 2A (H319), and Specific Target Organ Toxicity - Single Exposure Category 3 (H335, respiratory tract irritation)[3][4].

2. Core PPE Matrix and Quantitative Specifications To mitigate these risks, a self-validating PPE system must be employed in accordance with[5][6] and the National Research Council's [7][8].

PPE CategorySpecification / StandardCausality / Operational Rationale
Eye/Face Protection ANSI Z87.1-compliant safety gogglesProtects against fine particulate dust and severe eye irritation (Eye Irrit. 2A). Standard safety glasses with side shields are insufficient for fine powders[3].
Hand Protection Double-layered Nitrile gloves (≥ 5 mil thickness)Nitrile offers excellent chemical resistance to amines. Double-gloving prevents breakthrough from lipophilic penetration in the event of micro-tears[6].
Body Protection Flame-resistant (FR) lab coat (e.g., Nomex)Prevents particulate accumulation on street clothes. FR material is required if handling alongside flammable organic solvents.
Respiratory Protection N95 or P100 particulate respiratorRequired only if weighing outside a certified fume hood to mitigate the inhalation risk of crystalline powders (STOT SE 3)[4].
Engineering Controls Chemical Fume Hood (Face velocity ≥ 100 fpm)Primary containment. The constant inward airflow prevents the dispersion of low-density amine powders into the laboratory environment.

3. Procedural Workflows

The following step-by-step methodologies ensure a closed-loop, self-validating safety system where each step verifies the integrity of the previous one.

Pre-Operation and PPE Donning Protocol

  • Engineering Control Validation: Before donning PPE, verify that the chemical fume hood is operational. Check the digital monitor to ensure a face velocity of at least 100 feet per minute (fpm).

  • Body Protection: Don a fully buttoned FR lab coat. Ensure sleeves are pulled down to the wrists.

  • Eye Protection: Don ANSI Z87.1 safety goggles. Adjust the strap to ensure a tight seal against the face, eliminating gaps where amine dust could enter.

  • Hand Protection (Double Gloving):

    • Don the inner pair of nitrile gloves. Pull the cuffs under the sleeves of the lab coat.

    • Don the outer pair of nitrile gloves (preferably extended cuff). Pull the cuffs over the sleeves of the lab coat. This creates a continuous barrier and prevents powder from migrating up the arm.

PPE_Workflow cluster_Donning Donning Sequence (Pre-Entry) cluster_Doffing Doffing Sequence (Post-Task) Start Pre-Operation: Risk Assessment EngControl Verify Fume Hood (Face Velocity ≥ 100 fpm) Start->EngControl LabCoat 1. Flame-Resistant Lab Coat EngControl->LabCoat SafetyGlasses 2. Safety Goggles (ANSI Z87.1) LabCoat->SafetyGlasses Gloves 3. Double Nitrile Gloves (Extended Cuff) SafetyGlasses->Gloves Task Chemical Handling: 1,3-Diphenyl-1H-pyrazol-4-amine Gloves->Task OuterGlove 1. Remove Outer Gloves (Inside-Out) Task->OuterGlove Emergency Spill / Exposure Protocol Task->Emergency If spill occurs CoatGlasses 2. Remove Lab Coat & Goggles OuterGlove->CoatGlasses InnerGlove 3. Remove Inner Gloves & Wash Hands CoatGlasses->InnerGlove End Safe Completion & Waste Disposal InnerGlove->End Emergency->End Post-cleanup

Figure 1: Standardized PPE Donning and Doffing Workflow for 1,3-Diphenyl-1H-pyrazol-4-amine.

Chemical Handling Protocol

  • Static Mitigation: 1,3-Diphenyl-1H-pyrazol-4-amine is often supplied as a dry, crystalline powder. Amines can hold static charges, causing the powder to "jump" and disperse. Use an anti-static gun (e.g., Zerostat) on the weighing boat before transferring the chemical.

  • Transfer: Use a grounded stainless steel spatula. Avoid rapid movements that create air currents within the hood[9].

  • Sealing: Once the desired mass is transferred, seal the secondary container inside the fume hood before transporting it to the reaction setup.

Post-Task PPE Doffing Protocol

Doffing is the most critical step to prevent secondary exposure.

  • Outer Gloves: Pinch the palm of the outer glove and peel it off inside-out. Hold the removed glove in the gloved hand. Slide an ungloved finger under the cuff of the remaining outer glove and peel it off inside-out, encapsulating the first glove. Dispose of in solid hazardous waste.

  • Lab Coat & Goggles: Remove the safety goggles by the strap (avoid touching the front lens). Unbutton and remove the lab coat, folding it inward to trap any microscopic dust.

  • Inner Gloves & Hygiene: Remove the inner gloves using the inside-out method. Immediately wash hands and forearms with soap and water for at least 20 seconds.

4. Spill Response and Decontamination Plan In the event of a localized spill inside the fume hood:

  • Containment: Do NOT dry sweep, as this aerosolizes the amine dust[9].

  • Neutralization: Cover the spill with damp paper towels. If available, slightly acidify the water (e.g., 1% citric acid) used to dampen the towels. The acid will protonate the primary amine, converting the lipophilic free base into a highly water-soluble, non-volatile ammonium salt.

  • Collection: Carefully wipe inward from the edges of the spill. Place the contaminated towels into a sealable plastic bag.

  • Final Wipe: Wipe the surface with a solvent in which the compound is soluble (e.g., isopropanol or ethanol) to remove any residual lipophilic diphenylpyrazole traces, followed by a final wash with soap and water.

5. Waste Disposal Plan

  • Solid Waste: All contaminated PPE (outer gloves, paper towels, empty vials) must be placed in a designated, clearly labeled "Solid Hazardous Waste - Toxic Organics" container.

  • Liquid Waste: If the amine is dissolved in organic solvents for a reaction, segregate the waste. Halogenated solvents (e.g., dichloromethane) must go into halogenated waste streams, while solvents like DMSO or ethanol go into non-halogenated streams. Ensure the waste container is compatible with basic amines (avoid storing amine waste in containers that previously held reactive alkylating agents or strong acids to prevent exothermic reactions)[8].

References

  • Molaid. N-(1,3-diphenyl-1H-pyrazol-4-yl)dodecanamide | 1220709-75-0. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). 29 CFR 1910.132 - General requirements (Personal Protective Equipment). Retrieved from[Link]

  • National Academies of Sciences, Engineering, and Medicine. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press. Retrieved from[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.